3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama-lactone

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone (CAS No. 25137-77-3). As a key intermediate in the synthesis of novel nucleoside analogs, this compound is of significant interest to researchers in medicinal chemistry and drug development. This document details the structural features, expected physicochemical parameters, and robust analytical methodologies for the comprehensive characterization of this molecule. The protocols described herein are designed to ensure data integrity and reproducibility, providing a self-validating framework for researchers.

Introduction and Scientific Context

3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone is a synthetically derived carbohydrate scaffold. Its core, 2-C-methyl-D-ribonic acid gamma-lactone, is a crucial chiral building block for the synthesis of various biologically active molecules, particularly modified nucleosides with potential antiviral and anticancer properties.[1] The addition of 4-methylbenzoyl (toluoyl) protecting groups at the 3- and 5-positions serves a dual purpose: it enhances the compound's solubility in organic solvents, facilitating synthetic manipulations, and it allows for selective chemical transformations at other positions of the ribose ring.

The precise characterization of the physicochemical properties of this intermediate is paramount. It ensures the structural integrity of the molecule before its incorporation into more complex drug candidates and influences downstream process development, formulation, and pharmacokinetic studies. This guide provides both a theoretical framework based on the compound's structure and detailed experimental protocols for its empirical validation.

Molecular Structure and Chemical Identity

The fundamental identity of this compound is established by its molecular structure and associated identifiers.

Identifier	Value
IUPAC Name	(3R,4R,5R)-3-methyl-5-(((4-methylbenzoyl)oxy)methyl)-4-((4-methylbenzoyl)oxy)dihydrofuran-2(3H)-one
Synonym	3,5-di-O-toluoyl-2-C-methyl-D-ribono-1,4-lactone
CAS Number	25137-77-3
Molecular Formula	C₂₂H₂₂O₇
Molecular Weight	398.41 g/mol

The structure features a central γ-lactone ring derived from D-ribonic acid, with a key methyl group at the C2 position. The hydroxyl groups at C3 and C5 are protected by 4-methylbenzoyl esters.

Synthesis and Purification

A plausible and efficient synthesis of the title compound involves the selective acylation of 2-C-methyl-D-ribonic acid gamma-lactone. The causality for this experimental design is rooted in the need to protect the primary (C5) and secondary (C3) hydroxyl groups while leaving other functionalities intact for potential future reactions.

Proposed Synthetic Workflow

Caption: Proposed workflow for the synthesis and purification of the title compound.

Detailed Experimental Protocol

• Reaction Setup: To a solution of 2-C-methyl-D-ribonic acid gamma-lactone (1.0 eq) in anhydrous pyridine under an inert atmosphere (N₂ or Ar) at 0°C, add p-toluoyl chloride (2.2 eq) dropwise. The use of pyridine as both solvent and base is crucial as it neutralizes the HCl byproduct of the acylation reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Cool the reaction mixture to 0°C and quench by the slow addition of 1 M aqueous HCl. This step protonates the pyridine, rendering it water-soluble for easier removal.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x). The organic layers are combined.

• Washing: Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ solution (to remove any residual acid) and brine (to reduce the water content).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes to afford the pure product.

Physicochemical Properties & Analytical Characterization

Comprehensive characterization is essential to confirm the identity, purity, and structure of the synthesized compound.

Summary of Expected Properties

Property	Expected Value / Characteristic	Rationale / Significance
Appearance	White to off-white crystalline solid	Provides a preliminary indication of purity.
Melting Point	To be determined experimentally	A sharp melting point range is indicative of high purity.
Solubility	Soluble in CH₂Cl₂, CHCl₃, Ethyl Acetate, DMSO. Sparingly soluble in water and alkanes.	Critical for selecting appropriate solvents for reactions, purification, and analytical techniques.
Optical Rotation [α]D	To be determined experimentally	Confirms the enantiomeric purity, as the compound is chiral.

Spectroscopic and Chromatographic Analysis

The following analytical techniques are indispensable for structural elucidation and purity assessment.

NMR is the most powerful tool for elucidating the detailed molecular structure.

• ¹H NMR Spectroscopy (Expected Signals):

  • Aromatic Protons: Multiple signals in the δ 7.0-8.0 ppm range, characteristic of the two p-disubstituted benzene rings.

  • Ribose Ring Protons: Signals corresponding to H3, H4, and the two H5 protons, expected in the δ 4.0-5.5 ppm range. Their chemical shifts will be downfield due to the deshielding effect of the adjacent ester groups.

  • Methyl Protons: Two sharp singlets are expected: one for the C2-methyl group (likely δ 1.2-1.6 ppm) and two for the toluoyl methyl groups (around δ 2.4 ppm).

• ¹³C NMR Spectroscopy (Expected Signals):

  • Carbonyl Carbons: Two signals for the ester carbonyls (δ ~165 ppm) and one for the lactone carbonyl (δ > 170 ppm).

  • Aromatic Carbons: Multiple signals in the δ 125-145 ppm range.

  • Ribose Ring Carbons: Signals for C2, C3, C4, and C5.

  • Methyl Carbons: Signals for the C2-methyl and the toluoyl methyl groups (δ ~20-25 ppm).

IR spectroscopy is used to identify key functional groups.

• Expected Absorption Bands:

  • C=O Stretching (Ester & Lactone): Strong, sharp peaks around 1720-1780 cm⁻¹. The lactone carbonyl typically appears at a higher wavenumber than the ester carbonyls.

  • C-O Stretching: Strong absorptions in the 1100-1300 cm⁻¹ region.

  • Aromatic C=C Stretching: Peaks around 1600 cm⁻¹.

  • C-H Stretching (sp³ and sp²): Signals just below and above 3000 cm⁻¹, respectively.

MS provides the molecular weight and fragmentation pattern, confirming the molecular formula.

• Expected Ionization Results (e.g., ESI+):

  • Molecular Ion Peak: [M+Na]⁺ or [M+H]⁺, which would confirm the molecular weight of 398.41 g/mol .

  • Fragmentation: Expect cleavage of the toluoyl groups.

HPLC is the standard method for determining the purity of the compound.

Caption: A typical HPLC workflow for purity analysis of the target lactone.

Protocol for HPLC Analysis:

• Column: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm) is typically effective for this type of molecule.

• Mobile Phase: A gradient elution using water (A) and acetonitrile (B), both often containing 0.1% formic acid to improve peak shape.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the toluoyl groups absorb strongly, such as 254 nm.

• Analysis: The purity is determined by the area percentage of the main peak in the resulting chromatogram.

Conclusion and Future Perspectives

This guide establishes a foundational understanding of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone. The outlined synthetic and analytical protocols provide a robust framework for its preparation and quality control. The detailed characterization of this intermediate is a critical step in the drug discovery pipeline, enabling the confident synthesis of novel nucleoside-based therapeutics. Future work should focus on obtaining experimental data for the properties currently listed as "to be determined" and exploring the compound's reactivity in the synthesis of diverse nucleoside libraries.

References

• Chemsrc. D-Lyxonicacid, 2-C-methyl-, g-lactone | CAS#:53008-96-1. Available from: [Link] [Accessed January 3, 2026].

Sources

• 1. apexbt.com [apexbt.com]

The Cornerstone of Antiviral Innovation: A Technical Guide to 2-C-Methyl-D-Ribonic Acid γ-Lactone Derivatives

Abstract

2-C-methyl-D-ribonic acid γ-lactone and its derivatives represent a pivotal class of chiral building blocks in medicinal chemistry. Their true significance lies in their role as precursors to 2'-C-methylated nucleoside analogues, a group of compounds that has revolutionized antiviral therapies, particularly against positive-strand RNA viruses like the Hepatitis C virus (HCV).[1][2] The introduction of a methyl group at the 2'-position of the ribose sugar sterically hinders the viral RNA-dependent RNA polymerase (RdRp), acting as a nonobligate chain terminator of viral RNA synthesis.[1][2] This guide provides an in-depth exploration of the discovery, synthesis, and derivatization of this crucial lactone, offering field-proven insights for researchers in drug development. We will dissect the causal logic behind key synthetic strategies, present detailed experimental protocols, and examine the profound impact of these molecules on modern virology.

Introduction: The "Magic Methyl" Effect and Its Strategic Importance

The therapeutic landscape for viral diseases, especially those caused by RNA viruses, has been dramatically reshaped by nucleoside analogues that can deceive viral polymerases. Among these, 2'-C-methylated nucleosides have emerged as a particularly successful class.[1] The addition of a seemingly simple methyl group at the 2'-carbon of the ribose moiety—often dubbed the "magic methyl"—imparts a crucial structural feature. While these analogues possess the necessary 3'-hydroxyl group for phosphodiester bond formation, the steric bulk of the 2'-C-methyl group prevents the viral RdRp from properly closing its active site after incorporation, thereby halting further extension of the RNA chain.[1][2] This mechanism of "nonobligate chain termination" is the cornerstone of the clinical success of drugs like sofosbuvir, a leading treatment for HCV.[1][3]

The central precursor for accessing this critical class of antivirals is 2-C-methyl-D-ribono-1,4-lactone.[4][5] This chiral lactone serves as a versatile synthon, providing the correctly configured carbon framework of the modified sugar.[5] Its synthesis and subsequent conversion into activated ribofuranose derivatives are the foundational steps upon which potent antiviral agents are built. This guide will illuminate the most effective pathways to synthesize and utilize this high-value intermediate.

Core Synthetic Strategies for 2-C-Methyl-D-Ribono-1,4-Lactone

The synthesis of the target lactone typically begins from readily available carbohydrates like D-ribose or D-glucose. The overarching strategy involves protecting the hydroxyl groups, performing a key C-C bond formation to introduce the methyl group at the C2 position, and subsequent manipulation to yield the desired γ-lactone.

Pathway from D-Ribose: A Direct and Efficient Route

A common and logical approach starts with D-ribose. The synthesis hinges on transforming the C1 aldehyde (in its hemiacetal form) into a lactone and then introducing the C2-methyl group.

Workflow Rationale:

• Oxidation to Lactone: The initial step involves the mild oxidation of D-ribose to D-ribono-1,4-lactone. A standard and effective method utilizes bromine in an aqueous sodium bicarbonate solution.[6] This directly converts the anomeric carbon into the carbonyl of the lactone.

• Hydroxyl Protection: Before introducing the methyl group via a nucleophilic attack, the hydroxyl groups must be protected. A particularly advantageous strategy is the formation of a 2,3-O-isopropylidene acetal (acetonide).[6] This is typically achieved using acetone and 2,2-dimethoxypropane under acidic catalysis. The acetonide is chosen for two key reasons: it selectively protects the cis-diols at C2 and C3, leaving the C5 primary hydroxyl available for separate manipulation, and it is stable to the basic/nucleophilic conditions of the upcoming Grignard reaction.[7]

• C2-Methylation via Grignard Reaction: This is the pivotal step for installing the "magic methyl" group. However, direct methylation on the 2,3-O-isopropylidene-D-ribono-1,4-lactone is not feasible as the C2 position is part of the acetal. Therefore, a more nuanced approach is required, often involving the synthesis of a 2-keto intermediate which is then attacked by a methyl Grignard reagent (CH₃MgBr).[8][9] An alternative and more direct industrial process often starts from D-glucose or D-fructose, rearranging the sugar backbone to form the target lactone.[4][10]

• Deprotection and Cyclization: Following the key methylation step, acidic workup removes the protecting groups and ensures the formation of the stable five-membered γ-lactone ring.

Industrial Pathways from Glucose and Fructose

For large-scale production, processes starting from inexpensive feedstocks like D-glucose or D-fructose are preferred. These methods often involve an Amadori rearrangement or direct treatment with a base like calcium oxide.[4][10]

• Amadori Rearrangement Route: D-glucose can be reacted with a disubstituted amine to form a fructosamine intermediate (via the Amadori rearrangement). This intermediate is then treated with a base, such as calcium oxide or sodium methoxide, to induce a series of rearrangements that ultimately yield 2-C-methyl-D-ribono-1,4-lactone.[4] This process avoids some of the protection-deprotection steps required in syntheses starting from D-ribose, making it more scalable.[4]

• Direct Fructose Conversion: A related method involves the direct treatment of D-fructose with calcium oxide in an aqueous solution to produce the target lactone.[10]

These industrial methods highlight a trade-off: while often more complex mechanistically, they provide a more cost-effective and scalable route to this vital intermediate.[4]

Derivatization: From Lactone to Bioactive Nucleoside

With the 2-C-methyl-D-ribono-1,4-lactone in hand, the next phase is its conversion into a glycosyl donor suitable for coupling with various nucleobases. This transformation is critical for creating the final nucleoside analogue.

// Nodes Lactone [label="2-C-Methyl-D-\nribono-1,4-lactone", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Reduction [label="Reduction\n(e.g., DIBAL-H, NaBH4)", fillcolor="#F1F3F4", fontcolor="#202124"]; Lactol [label="Hemiacetal (Lactol)", fillcolor="#FBBC05", fontcolor="#202124"]; Activation [label="Activation of\nAnomeric Center\n(e.g., Acylation)", fillcolor="#F1F3F4", fontcolor="#202124"]; Glycosyl_Donor [label="Activated Ribofuranose\n(e.g., 1,2,3-Tri-O-acetyl-2-C-methyl-D-ribofuranose)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Coupling [label="Vorbrüggen\nGlycosylation", fillcolor="#F1F3F4", fontcolor="#202124"]; Nucleobase [label="Silylated\nNucleobase\n(Purine/Pyrimidine)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Protected_Nucleoside [label="Protected 2'-C-Methyl\nNucleoside Analogue", fillcolor="#FBBC05", fontcolor="#202124"]; Deprotection [label="Deprotection", fillcolor="#F1F3F4", fontcolor="#202124"]; Final_Nucleoside [label="Bioactive Nucleoside\nAnalogue", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Nodes Lactone [label="2-C-Methyl-D-\nribono-1,4-lactone", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Reduction [label="Reduction\n(e.g., DIBAL-H, NaBH4)", fillcolor="#F1F3F4", fontcolor="#202124"]; Lactol [label="Hemiacetal (Lactol)", fillcolor="#FBBC05", fontcolor="#202124"]; Activation [label="Activation of\nAnomeric Center\n(e.g., Acylation)", fillcolor="#F1F3F4", fontcolor="#202124"]; Glycosyl_Donor [label="Activated Ribofuranose\n(e.g., 1,2,3-Tri-O-acetyl-2-C-methyl-D-ribofuranose)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Coupling [label="Vorbrüggen\nGlycosylation", fillcolor="#F1F3F4", fontcolor="#202124"]; Nucleobase [label="Silylated\nNucleobase\n(Purine/Pyrimidine)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Protected_Nucleoside [label="Protected 2'-C-Methyl\nNucleoside Analogue", fillcolor="#FBBC05", fontcolor="#202124"]; Deprotection [label="Deprotection", fillcolor="#F1F3F4", fontcolor="#202124"]; Final_Nucleoside [label="Bioactive Nucleoside\nAnalogue", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Lactone -> Reduction; Reduction -> Lactol; Lactol -> Activation; Activation -> Glycosyl_Donor; Glycosyl_Donor -> Coupling; Nucleobase -> Coupling; Coupling -> Protected_Nucleoside; Protected_Nucleoside -> Deprotection; Deprotection -> Final_Nucleoside; } Figure 1. General workflow for converting the core lactone to a bioactive nucleoside.

Key Transformation Steps:

• Reduction to Lactol: The lactone's carbonyl group is first reduced to a hemiacetal (lactol) using a mild reducing agent like diisobutylaluminium hydride (DIBAL-H). This unmasks the anomeric carbon (C1), making it reactive.

• Activation of the Anomeric Center: The hydroxyl groups, including the newly formed anomeric hydroxyl, are typically acetylated using acetic anhydride. This serves a dual purpose: it protects the hydroxyls and, crucially, the C1-acetate becomes an excellent leaving group for the subsequent glycosylation step. The resulting compound is an activated glycosyl donor.[11]

• Vorbrüggen Glycosylation: This is the key C-N bond-forming reaction. The activated sugar (glycosyl donor) is reacted with a silylated nucleobase (e.g., persilylated cytosine or adenine) in the presence of a Lewis acid catalyst, such as trimethylsilyl trifluoromethanesulfonate (TMSOTf).[12] This stereoselective reaction predominantly yields the desired β-anomer, which is essential for biological activity.[12]

• Final Deprotection: The protecting groups (e.g., acetates) are removed under basic conditions (e.g., with ammonia in methanol) to yield the final 2'-C-methyl nucleoside analogue.

Detailed Experimental Protocols

The following protocols are illustrative and synthesized from established literature procedures. Researchers should always consult primary literature and perform appropriate risk assessments.

Protocol 4.1: Synthesis of D-Ribono-1,4-lactone from D-Ribose[6]

• Dissolution: In a 1-L three-necked flask equipped with a mechanical stirrer, charge D-ribose (100 g, 0.67 mol) and sodium bicarbonate (112 g, 1.3 mol) in water (600 mL). Stir at room temperature until most solids dissolve.

• Bromination: Cool the flask in an ice-water bath. Add bromine (112 g, 0.70 mol) dropwise via an addition funnel, maintaining the internal temperature below 5°C. The addition should take approximately 1 hour with vigorous stirring.

• Quenching: After the addition is complete, stir for an additional 50 minutes. Quench the excess bromine by adding sodium bisulfite until the orange color is completely discharged.

• Isolation: Concentrate the clear solution via rotary evaporation to a wet slurry. Add absolute ethanol (400 mL) and toluene (100 mL) and evaporate again to remove residual water.

• Crystallization: Add absolute ethanol (400 mL) to the damp solid and heat on a steam bath for 30 minutes. Filter the hot suspension and rinse the solids with hot ethanol. Allow the filtrate to cool to room temperature, then refrigerate for 16 hours to crystallize the product.

• Drying: Filter the crystalline product, rinse with cold ethanol and diethyl ether, and dry under vacuum to yield D-ribono-1,4-lactone.

Protocol 4.2: Synthesis of a Protected 2'-C-Methyl Nucleoside (Illustrative)[11][12]

• Reduction & Acetylation: The synthesized 2-C-methyl-D-ribono-1,4-lactone is first reduced to its lactol form. The crude lactol is then per-acetylated using acetic anhydride in pyridine to form the key glycosyl donor, 1,2,3-tri-O-acetyl-2-C-methyl-5-O-protected-D-ribofuranose.[11]

• Nucleobase Silylation: In a separate flame-dried flask under an inert atmosphere (Argon or Nitrogen), suspend the desired nucleobase (e.g., Uracil, 1.0 eq) in anhydrous acetonitrile. Add N,O-Bis(trimethylsilyl)acetamide (BSA) and stir at reflux until the solution becomes clear, indicating complete silylation. Cool the solution to room temperature.

• Glycosylation: To the solution of the silylated nucleobase, add the acetylated 2-C-methylribofuranose derivative (1.1 eq). Cool the mixture to 0°C and add trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.2 eq) dropwise.

• Workup: Allow the reaction to warm to room temperature and stir until TLC analysis indicates the consumption of the starting material. Quench the reaction by pouring it into a saturated aqueous solution of sodium bicarbonate.

• Purification: Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the resulting residue by silica gel column chromatography to yield the protected nucleoside.

• Deprotection: Dissolve the purified protected nucleoside in a saturated solution of ammonia in methanol and stir at room temperature. Monitor the reaction by TLC. Upon completion, concentrate the mixture in vacuo and purify as needed to obtain the final 2'-C-methyl nucleoside.

Biological Activity and Future Outlook

The derivatives of 2-C-methyl-D-ribonic acid γ-lactone have demonstrated broad and potent antiviral activity. Their primary success has been against HCV, but activity has also been reported against other positive-strand RNA viruses.[1][13] The clinical and commercial success of these compounds has solidified this scaffold as a "privileged" structure in antiviral drug discovery.

Table 1: Representative Biological Activities of 2'-C-Methyl Nucleoside Analogues

Compound	Virus Target	Mechanism of Action	Clinical Significance
Sofosbuvir (Prodrug)	Hepatitis C Virus (HCV)	NS5B Polymerase Inhibitor (Nonobligate Chain Terminator)	FDA-approved, cornerstone of modern HCV therapy[1][3]
2'-C-Methylcytidine	Norovirus, Rotavirus	RdRp Inhibitor	Broad-spectrum antiviral potential[14]
2'-C-Methyladenosine	Dengue Virus, HCV	RdRp Inhibitor	Potent inhibitor of Flaviviridae family viruses[15]
Valopicitabine	Hepatitis C Virus (HCV)	NS5B Polymerase Inhibitor	Investigated in clinical trials; demonstrated proof-of-concept[14]

Future research continues to explore this scaffold. Modifications at other positions of the sugar (e.g., 4'-thio or 4'-azido substitutions) or on the nucleobase are being actively investigated to improve potency, expand the spectrum of activity, and overcome potential resistance mechanisms.[12][16] Furthermore, advanced prodrug strategies, such as the ProTide technology used in sofosbuvir, are being applied to enhance the intracellular delivery and phosphorylation of these potent analogues, maximizing their therapeutic potential.[12] The foundational chemistry, starting from 2-C-methyl-D-ribono-1,4-lactone, remains the critical gateway to these next-generation antiviral agents.

References

• New syntheses of 2′-C-methylnucleosides starting from d-glucose and d-ribose. (2025). ResearchGate.
• Synthesis and antiviral activity of 2′-deoxy-2′-fluoro-2′-C-methyl-7-deazapurine nucleosides, their phosphoramidate prodrugs and 5′-triphosphates. National Institutes of Health.
• 2′-C-methylated nucleotides terminate virus RNA synthesis by preventing active site closure of the viral RNA-dependent RNA polymerase. National Institutes of Health.
• The Synthesis of Ribose and Nucleoside Derivatives. Madridge Publishers.
• Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone. Google Patents.
• Preparation method of 2-C-methyl-D-ribonic acid-1,4-lactone. Google Patents.
• 2'-C-methylated Nucleotides Terminate Virus RNA Synthesis by Preventing Active Site Closure of the Viral RNA-dependent RNA Polymerase. (2019). Journal of Biological Chemistry.
• Synthesis and Antiviral Activity of a Series of 2'- C-Methyl-4'-thionucleoside Monophosphate Prodrugs. (2020). Molecules.
• Synthesis and Anticancer and Antiviral Activities of C-2′-Branched Arabinonucleosides. MDPI.
• 2-C-Methyl-D-ribono-1,4-lactone: properties, applications and safety. (2023). ChemicalBook.
• Role of a “Magic” Methyl: 2′-Deoxy-2′-α-F-2′-β-C-methyl Pyrimidine Nucleotides Modulate RNA Interference Activity through Synergy with 5′-Phosphate Mimics and Mitigation of Off-Target Effects. (2022). Journal of the American Chemical Society.
• 2'-C-Methyl Ribonucleosides. Biosynth.
• Chemical structures of 2'-C-methyl-and/or 2'-deoxy-2'-fluororibose-modified nucleoside analogues. ResearchGate.
• C-Nucleosides To Be Revisited. (2015). Journal of Medicinal Chemistry.
• Grignard Reaction. Organic Chemistry Portal.
• Grignard Reaction. Leah4Sci.
• D-Ribonic acid, 2,3-O-(1-methylethylidene)-, γ-lactone. Organic Syntheses Procedure.
• The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold. PubMed Central.

Sources

• 1. 2′-C-methylated nucleotides terminate virus RNA synthesis by preventing active site closure of the viral RNA-dependent RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2'-C-methylated nucleotides terminate virus RNA synthesis by preventing active site closure of the viral RNA-dependent RNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Role of a “Magic” Methyl: 2′-Deoxy-2′-α-F-2′-β-C-methyl Pyrimidine Nucleotides Modulate RNA Interference Activity through Synergy with 5′-Phosphate Mimics and Mitigation of Off-Target Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US20150126752A1 - Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone - Google Patents [patents.google.com]
• 5. 2-C-Methyl-D-ribono-1,4-lactone: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. madridge.org [madridge.org]
• 8. Grignard Reaction [organic-chemistry.org]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. CN102702141A - Preparation method of 2-C-methyl-D-ribonic acid-1,4-lactone - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis and Antiviral Activity of a Series of 2'- C-Methyl-4'-thionucleoside Monophosphate Prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis and antiviral activity of 2′-deoxy-2′-fluoro-2′-C-methyl-7-deazapurine nucleosides, their phosphoramidate prodrugs and 5′-triphosphates - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. biosynth.com [biosynth.com]
• 16. The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold - PMC [pmc.ncbi.nlm.nih.gov]

The L cornerstone of Modern Nucleoside Chemistry: A Technical Guide to 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

Introduction: The Quest for Modified Nucleosides in Antiviral Drug Discovery

The landscape of antiviral therapy has been revolutionized by the advent of nucleoside analogs. These molecules, which mimic the natural building blocks of RNA and DNA, act as potent inhibitors of viral polymerases, effectively halting viral replication. A particularly successful modification has been the introduction of a methyl group at the 2'-position of the ribose sugar. This seemingly minor alteration has profound biological consequences, leading to the development of blockbuster drugs such as Sofosbuvir for the treatment of Hepatitis C. At the heart of the synthesis of many of these critical 2'-C-methylnucleosides lies a pivotal intermediate: 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone . This in-depth technical guide elucidates the crucial role of this lactone, detailing its synthesis, its conversion into a versatile glycosyl donor, and its application in the construction of therapeutically vital nucleoside analogs.

The Strategic Importance of the 2'-C-Methyl Modification

The introduction of a methyl group at the 2'-position of a nucleoside confers several advantageous properties. Mechanistically, after intracellular phosphorylation to the active triphosphate form, the 2'-C-methylnucleoside triphosphate is incorporated into the growing viral RNA chain by the viral RNA-dependent RNA polymerase (RdRp). However, the presence of the bulky methyl group at the 2'-position creates a steric clash that prevents the formation of the subsequent phosphodiester bond, leading to immediate chain termination of viral RNA synthesis.[1] This targeted mechanism of action provides a high degree of selectivity for the viral polymerase over host cellular polymerases, resulting in a favorable therapeutic window.

Synthesis of the Keystone Intermediate: 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

The journey to potent antiviral nucleosides begins with the efficient and stereocontrolled synthesis of the modified sugar moiety. The title lactone serves as a stable, crystalline intermediate that locks the stereochemistry of the C-2, C-3, and C-4 positions of the ribose ring.

From D-Glucose to 2-C-Methyl-D-ribono-1,4-lactone: A Foundational Transformation

The synthesis of the core 2-C-methyl-D-ribono-1,4-lactone scaffold typically commences from the readily available and inexpensive starting material, D-glucose.[2] The process involves an Amadori rearrangement to form a fructosamine intermediate, which is then treated with a base to induce an oxidative rearrangement, yielding the desired lactone.[2]

Experimental Protocol: Synthesis of 2-C-Methyl-D-ribono-1,4-lactone [2]

• Fructosamine Formation: D-Glucose is reacted with a secondary amine, such as dimethylamine or N-methylbenzylamine, in the presence of a weak acid like acetic acid in an alcoholic solvent. The reaction mixture is heated to facilitate the Amadori rearrangement.

• Base-Mediated Rearrangement: The resulting fructosamine intermediate is treated with a base, such as calcium oxide or sodium methoxide in the presence of calcium chloride, in a mixture of methanol and tetrahydrofuran. This step induces the rearrangement to the 2-C-methyl-D-ribono-1,4-lactone.

• Workup and Isolation: The reaction is quenched, and the product is isolated by filtration and can be further purified by recrystallization.

Protecting Group Strategy: The Introduction of 4-Methylbenzoyl Moieties

With the 2-C-methyl-D-ribono-1,4-lactone in hand, the next critical step is the protection of the hydroxyl groups at the C-3 and C-5 positions. This is essential to prevent unwanted side reactions in the subsequent reduction and glycosylation steps. The choice of the 4-methylbenzoyl (toluoyl) group is strategic. It is a robust protecting group that is stable to a range of reaction conditions. Furthermore, the resulting bis-toluoylated lactone is typically a highly crystalline solid, which facilitates purification by recrystallization.

Experimental Protocol: Synthesis of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

• Reaction Setup: 2-C-Methyl-D-ribono-1,4-lactone is dissolved in a suitable solvent, typically pyridine, which also acts as a base to neutralize the HCl generated during the reaction.

• Acylation: The solution is cooled in an ice bath, and 4-methylbenzoyl chloride (toluoyl chloride) is added dropwise. The reaction is allowed to warm to room temperature and stirred until completion, which is monitored by thin-layer chromatography (TLC).

• Workup and Purification: The reaction mixture is worked up by quenching with water and extracting the product into an organic solvent such as dichloromethane or ethyl acetate. The organic layer is washed, dried, and concentrated. The crude product is then purified by recrystallization to yield the highly pure title compound.

From Lactone to Glycosyl Donor: Unlocking the Potential for Nucleoside Synthesis

The stable lactone must be converted into a reactive glycosyl donor for coupling with a nucleobase. This transformation involves two key steps: the selective reduction of the lactone to a lactol (a cyclic hemiacetal) and the subsequent activation of the anomeric hydroxyl group.

Selective Reduction of the Lactone

The reduction of the lactone to the corresponding lactol is a critical step that must be performed with a mild and selective reducing agent to avoid over-reduction to the diol. Diisobutylaluminium hydride (DIBAL-H) or lithium tri-tert-butoxyaluminum hydride at low temperatures are commonly employed for this transformation.[3]

Experimental Protocol: Reduction to 1-O-acetyl-3,5-bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribofuranose

• Reduction: 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone is dissolved in an anhydrous solvent like toluene or tetrahydrofuran and cooled to a low temperature (e.g., -78 °C). A solution of DIBAL-H is added dropwise, and the reaction is carefully monitored by TLC.

• Acetylation: Upon completion of the reduction, the reaction is quenched, and the resulting lactol is immediately acetylated at the anomeric position using acetic anhydride in the presence of a base like pyridine. This acetylation traps the reactive lactol as a more stable 1-O-acetyl derivative, which is a suitable glycosyl donor for the subsequent glycosylation reaction.

• Purification: The 1-O-acetyl-3,5-bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribofuranose is then purified by column chromatography.

The Pinnacle of the Synthesis: Vorbrüggen Glycosylation

The Vorbrüggen glycosylation is a powerful and widely used method for the formation of the N-glycosidic bond between a sugar and a nucleobase. The reaction typically involves the use of a silylated nucleobase and a Lewis acid catalyst.

Mechanism and Stereoselectivity

The reaction proceeds through the formation of an electrophilic oxocarbenium ion intermediate from the glycosyl donor upon treatment with a Lewis acid, such as trimethylsilyl trifluoromethanesulfonate (TMSOTf). The silylated nucleobase then acts as a nucleophile, attacking the anomeric carbon of the oxocarbenium ion. The stereochemical outcome of the reaction is influenced by the protecting groups on the sugar and the reaction conditions. The use of a participating group at the C-2 position can direct the attack of the nucleobase to the opposite face, leading to the formation of the desired β-anomer. In the case of the 2-C-methyl derivative, the reaction conditions are optimized to favor the thermodynamically more stable β-isomer.

Experimental Protocol: Vorbrüggen Glycosylation [4]

• Silylation of the Nucleobase: The desired nucleobase (e.g., N-benzoylcytosine or N-benzoyladenine) is silylated using a silylating agent like N,O-bis(trimethylsilyl)acetamide (BSA) or hexamethyldisilazane (HMDS) in an anhydrous solvent like acetonitrile.

• Glycosylation Reaction: The prepared 1-O-acetyl-3,5-bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribofuranose is added to the solution of the silylated nucleobase. The mixture is cooled, and a Lewis acid catalyst, typically TMSOTf, is added dropwise. The reaction is then heated to drive it to completion.

• Workup and Deprotection: The reaction is quenched, and the protected nucleoside is isolated. The protecting groups (toluoyl and benzoyl) are then removed by treatment with a base, such as sodium methoxide in methanol or ammonia in methanol, to yield the final 2'-C-methylnucleoside.

Quantitative Data Summary

Reaction Step	Starting Material	Product	Typical Yield (%)
Lactone Synthesis	D-Glucose	2-C-Methyl-D-ribono-1,4-lactone	20-57%[2]
Benzoylation	2-C-Methyl-D-ribono-1,4-lactone	3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone	>90%
Reduction & Acetylation	3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone	1-O-acetyl-3,5-bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribofuranose	70-85%
Glycosylation	1-O-acetyl-3,5-bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribofuranose	Protected 2'-C-methylnucleoside	50-70%
Deprotection	Protected 2'-C-methylnucleoside	2'-C-Methylnucleoside	>90%

Visualizing the Pathway

Synthetic Pathway to 2'-C-Methylnucleosides

Caption: Overall synthetic workflow from D-glucose to 2'-C-methylnucleosides.

Vorbrüggen Glycosylation Mechanism

Caption: Mechanism of the Vorbrüggen glycosylation reaction.

Conclusion: A Versatile Intermediate for Drug Development

3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone stands as a testament to the ingenuity of modern synthetic chemistry. Its role as a key intermediate enables the efficient and stereocontrolled synthesis of a class of antiviral agents that have had a profound impact on human health. The methodologies outlined in this guide provide a framework for the synthesis of not only existing drugs but also for the exploration of novel 2'-C-methylnucleoside analogs with potentially enhanced therapeutic properties. As the search for new antiviral agents continues, the chemistry surrounding this pivotal lactone will undoubtedly remain a cornerstone of drug discovery and development.

References

• Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone. (2015). Google Patents.

• Mechanism of Activation of β-d-2′-Deoxy-2′-Fluoro-2′-C-Methylcytidine and Inhibition of Hepatitis C Virus NS5B RNA Polymerase. (n.d.). National Institutes of Health. Retrieved from [Link]

• Kinetic characterization of the inhibition, excision mechanisms, and fidelity of Hepatitis C Virus RNA-dependent RNA polymerase. (n.d.). The University of Texas at Austin. Retrieved from [Link]

• General Catalytic Deficiency of Hepatitis C Virus RNA Polymerase with an S282T Mutation and Mutually Exclusive Resistance towards 2′-Modified Nucleotide Analogues. (n.d.). National Institutes of Health. Retrieved from [Link]

• Mechanisms of Activity and Inhibition of the Hepatitis C Virus RNA-dependent RNA Polymerase. (n.d.). National Institutes of Health. Retrieved from [Link]

• Inhibitors of the Hepatitis C Virus RNA-Dependent RNA Polymerase NS5B. (n.d.). National Institutes of Health. Retrieved from [Link]

• Proposed mechanism of stereoselctive N-glycosylation under Vorbrüggen conditions. (n.d.). ResearchGate. Retrieved from [Link]

• A Stereoselective Process for the Manufacture of a 2'-Deoxy-beta-D-Ribonucleoside Using the Vorbruggen Glycosylation. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of 2‐Deoxy‐2‐Fluoro‐2‐C‐Methyl‐D‐Ribofuranoses. (n.d.). ResearchGate. Retrieved from [Link]

• Process for the production of 2-C-methyl-D-ribonolactone. (2009). Google Patents.

• Reduction of Sugar Lactones to Hemiacetals with Lithium Triethylborohydride. (n.d.). National Institutes of Health. Retrieved from [Link]

• Competing interests during the key N-glycosylation of 6-chloro-7-deaza-7-iodopurine for the synthesis of 7-deaza-2′-methyladenosine using Vorbrüggen conditions. (n.d.). National Institutes of Health. Retrieved from [Link]

• Can anybody help me reduction of lactone without disturbing the lactone ring? (2015). ResearchGate. Retrieved from [Link]

• Synthesis of 2-deoxy-2, 2-di fluoro-d-ribo furanose-3, 5 di(4-methy/4-nitro-chloro)benzoate and its conversion to gemcitabine hydrochloride thereof. (2006). Google Patents.

• Conversion of Lactones into Ethers Although tetrahydrofurans and tetrahydropyrans are important structural subunits of many clas. (n.d.). Journal of the American Chemical Society. Retrieved from [Link]

• A solvent-free, mechanochemical approach to Vorbrüggen N-glycosylation. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• 2-C-Methyl-D-ribono-1,4-lactone. (n.d.). PubChem. Retrieved from [Link]

• DEVELOPMENT AND VALIDATION OF STABILITY INDICATING UV SPECTROSCOPIC METHOD FOR ESTIMATION OF SOFOSBUVIR. (n.d.). International Journal of Pharmacy and Biological Sciences. Retrieved from [Link]

• Light-Driven Regioselective Deoxygenation of Carbohydrate Lactones for 2-Deoxy Sugar Precursor Synthesis. (n.d.). National Institutes of Health. Retrieved from [Link]

• Benzoylation. (n.d.). Scribd. Retrieved from [Link]

• D-Ribonic acid, 2,3-O-(1-methylethylidene)-, γ-lactone. (n.d.). Organic Syntheses. Retrieved from [Link]

• Validated Ultraviolet-Spectrometric Method for Determination of Sofosbuvir in Tablets Formulation. (2017). Journal of Applied Pharmaceutical Science. Retrieved from [Link]

• Improved spectral resolution for the rapid simultaneous spectrophotometric determination of sofosbuvir and daclatasvir as anti hepatitis C virus drugs in pharmaceutical formulation and biological fluid using continuous wavelet and derivative transform. (2021). PubMed. Retrieved from [Link]

• Intermediates of Sofosbuvir. (n.d.). Manus Aktteva Biopharma LLP. Retrieved from [Link]

• Spectrophotometry analysis for simultaneous determination of the new antiviral drug combination: Daclatasvir/sofosbuvir in their pure form and pharmaceutical preparation. (n.d.). ResearchGate. Retrieved from [Link]

• The synthesis of lactones. Part III: δ-Enollactones and lactones with exocyclic double bonds. (n.d.). ResearchGate. Retrieved from [Link]

Sources

• 1. Mechanism of Activation of β-d-2′-Deoxy-2′-Fluoro-2′-C-Methylcytidine and Inhibition of Hepatitis C Virus NS5B RNA Polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US20150126752A1 - Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone - Google Patents [patents.google.com]
• 3. WO2006095359A1 - Synthesis of 2-deoxy-2, 2-di fluoro-d-ribo furanose-3, 5 di(4-methy/4-nitro-chloro)benzoate and its conversion to gemcitabine hydrochloride thereof - Google Patents [patents.google.com]
• 4. Competing interests during the key N-glycosylation of 6-chloro-7-deaza-7-iodopurine for the synthesis of 7-deaza-2′-methyladenosine using Vorbrüggen conditions - PMC [pmc.ncbi.nlm.nih.gov]

The Core Mechanisms of Purine Nucleoside Analogs: A Technical Guide for Researchers

This guide provides an in-depth exploration of the mechanisms of action of purine nucleoside analogs, a critical class of therapeutic agents in oncology and immunology. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of facts to offer a causal understanding of how these molecules exert their cytotoxic and immunosuppressive effects. We will delve into the intricacies of their metabolic activation, their multifaceted interactions with cellular machinery, and the experimental methodologies required to elucidate these processes.

Introduction: Mimicry and Mayhem in Nucleotide Metabolism

Purine nucleoside analogs are synthetic compounds structurally similar to endogenous purine nucleosides, such as adenosine and guanosine.[1][2] This structural mimicry is the key to their therapeutic efficacy. Cells recognize these analogs as native building blocks and actively transport them across the cell membrane.[3][4] Once inside, they hijack the purine salvage pathway to undergo metabolic activation, a process of sequential phosphorylation that converts the nucleoside prodrug into its pharmacologically active triphosphate form.[2][4]

These activated analogs then unleash a multi-pronged attack on cellular proliferation and survival by:

• Inhibiting critical enzymes involved in DNA and RNA synthesis.[5][6][7]

• Incorporating into nascent DNA and RNA chains , leading to chain termination and dysfunction.[5][6][8]

• Inducing apoptosis through various signaling pathways.[9][10]

The selective toxicity of many purine analogs towards cancer cells and lymphocytes is often attributed to the higher activity of activating enzymes, like deoxycytidine kinase (dCK), in these cell types.[5] This guide will dissect these mechanisms in detail, providing both the conceptual framework and the practical tools for their investigation.

The Activation Cascade: A Prerequisite for Cytotoxicity

The journey of a purine nucleoside analog from an inert prodrug to a potent cytotoxic agent is a multi-step process of enzymatic conversion. Understanding this pathway is fundamental to comprehending their mechanism of action and developing strategies to overcome drug resistance.

Cellular Uptake and Initial Phosphorylation

Purine nucleoside analogs typically enter the cell via specialized nucleoside transporters.[3] Once in the cytoplasm, the initial and often rate-limiting step in their activation is the addition of a phosphate group by a nucleoside kinase.[4][6] For many deoxyadenosine analogs, such as cladribine and fludarabine, deoxycytidine kinase (dCK) is the primary activating enzyme.[5][11] The efficiency of this initial phosphorylation step is a major determinant of the drug's efficacy.

Sequential Phosphorylation to the Active Triphosphate Form

Following the initial monophosphorylation, cellular kinases further phosphorylate the analog monophosphate to its diphosphate and ultimately its triphosphate form.[6] It is this triphosphate metabolite that is the primary effector molecule, capable of interacting with and inhibiting key cellular targets.[2][6] For example, fludarabine is administered as fludarabine phosphate, which is rapidly dephosphorylated in the plasma to F-ara-A. F-ara-A then enters the cell and is phosphorylated to its active triphosphate form, F-ara-ATP.[6][8][12]

The following diagram illustrates the general metabolic activation pathway of a purine nucleoside analog.

Caption: Generalized metabolic activation of purine nucleoside analogs.

Molecular Mechanisms of Cytotoxicity

Once activated, the triphosphate analogs of purine nucleosides exert their cytotoxic effects through several interconnected mechanisms.

Inhibition of Key Enzymes in DNA Synthesis

A primary mode of action for many purine nucleoside analogs is the inhibition of enzymes essential for DNA replication and repair.[5][13]

• DNA Polymerases: The triphosphate analogs can act as competitive inhibitors of the natural deoxynucleoside triphosphates (dNTPs) for the active site of DNA polymerases.[6][8] This competition slows down or halts DNA synthesis. Some analogs, like F-ara-ATP, can be incorporated into the growing DNA strand, after which they can terminate chain elongation due to the altered sugar moiety.[8][13]

• Ribonucleotide Reductase (RNR): This enzyme is responsible for converting ribonucleotides to deoxyribonucleotides, the building blocks of DNA.[14] Several purine nucleoside analog triphosphates, including those of fludarabine and cladribine, are potent inhibitors of RNR.[5][11][15] Inhibition of RNR leads to a depletion of the intracellular pool of dNTPs, which has two major consequences: it further slows DNA synthesis and can enhance the incorporation of the analog triphosphate into DNA by reducing the competition from its natural counterpart, a phenomenon known as "self-potentiation".[5][6][7]

Incorporation into DNA and RNA: The "Fraudulent" Nucleotides

Beyond enzyme inhibition, the incorporation of purine nucleoside analogs into nucleic acids is a major contributor to their cytotoxicity.[7]

• DNA Incorporation and Chain Termination: When incorporated into a growing DNA strand, the analog can disrupt the normal structure of the DNA.[8] The presence of an altered sugar, as in the case of arabinose in fludarabine, can prevent the formation of the next phosphodiester bond, leading to chain termination.[8][13] Even if chain termination does not occur immediately, the presence of the analog can create a fragile site that is prone to breakage or can stall the replication fork.

• RNA Incorporation and Disruption of Function: Some purine analogs can also be incorporated into RNA, disrupting its synthesis and function.[12][15] This can interfere with transcription, RNA processing, and protein synthesis, contributing to the overall cellular toxicity.[9]

Induction of Apoptosis: The Programmed Cell Death Pathway

The cellular damage and metabolic stress induced by purine nucleoside analogs ultimately converge on the activation of apoptotic pathways.[9][10] The accumulation of DNA strand breaks and the stalling of replication forks are potent signals for the initiation of programmed cell death.[10] For instance, the incorporation of fludarabine triphosphate into DNA activates DNA damage response pathways, leading to cell cycle arrest and apoptosis.[9]

The following diagram illustrates the downstream cytotoxic effects of activated purine nucleoside analogs.

Caption: Downstream cytotoxic effects of activated purine nucleoside analogs.

Experimental Protocols for Mechanistic Studies

To rigorously investigate the mechanisms of action of purine nucleoside analogs, a combination of biochemical and cell-based assays is essential. The following protocols provide a starting point for key experiments.

Protocol: Measurement of Intracellular Nucleoside Analog Triphosphate Levels by LC-MS/MS

Objective: To quantify the intracellular accumulation of the active triphosphate metabolite of a purine nucleoside analog. This is crucial for correlating drug concentration with cellular effects.

Methodology:

• Cell Culture and Treatment: Culture the cells of interest to the desired density. Treat the cells with the purine nucleoside analog at various concentrations and for different time points. Include untreated control samples.

• Cell Lysis and Extraction:

  • Harvest the cells by centrifugation and wash with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells using a cold methanol-based extraction buffer to precipitate proteins and extract the nucleotides.[16]

  • Centrifuge to pellet the cellular debris and collect the supernatant containing the intracellular nucleotides.

• Sample Preparation:

  • The high polarity of triphosphate metabolites can make them challenging to analyze directly by LC-MS/MS.[16] An alternative and robust approach is to dephosphorylate the mono-, di-, and triphosphate fractions to the parent nucleoside.[16][17]

  • Solid-phase extraction (SPE) with a strong anion exchange (SAX) column can be used to separate the mono-, di-, and triphosphate fractions.[17]

  • Each fraction is then treated with a phosphatase (e.g., acid phosphatase) to remove the phosphate groups.[16]

• LC-MS/MS Analysis:

  • Analyze the resulting parent nucleoside from each fraction using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[17][18][19]

  • Use a stable isotope-labeled internal standard of the nucleoside analog for accurate quantification.[20]

  • Develop a standard curve using known concentrations of the nucleoside analog.

• Data Analysis: Calculate the intracellular concentration of the mono-, di-, and triphosphate metabolites based on the standard curve and the initial cell number.

Protocol: Detection of Nucleoside Analog Incorporation into DNA

Objective: To visualize and quantify the incorporation of a purine nucleoside analog into newly synthesized DNA.

Methodology:

This protocol utilizes a thymidine analog, 5-ethynyl-2'-deoxyuridine (EdU), as an example, which can be adapted for purine analogs with appropriate detection reagents.

• Cell Labeling:

  • Culture cells and treat them with the purine nucleoside analog of interest.

  • Pulse-label the cells with a detectable nucleoside analog, such as EdU, for a short period (e.g., 1-2 hours) to label actively replicating DNA.[21]

• Cell Fixation and Permeabilization:

  • Harvest and wash the cells.

  • Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde).

  • Permeabilize the cells with a detergent-based buffer (e.g., Triton X-100) to allow entry of the detection reagents.

• Click Chemistry Reaction (for EdU):

  • The incorporated EdU contains an alkyne group that can be detected via a copper(I)-catalyzed cycloaddition reaction ("click" chemistry) with a fluorescently labeled azide.[21]

  • Prepare a reaction cocktail containing a fluorescent azide (e.g., Alexa Fluor 488 azide) and the copper catalyst.

  • Incubate the cells with the reaction cocktail to covalently link the fluorescent probe to the incorporated EdU.

• Microscopy or Flow Cytometry:

  • Analyze the cells using fluorescence microscopy to visualize the incorporated analog within the nucleus.

  • Alternatively, quantify the percentage of cells with incorporated analog and the intensity of the fluorescent signal using flow cytometry.

• Alternative Detection Methods: For halogenated purine analogs, specific antibodies can be used for immunocytochemical detection, though this often requires DNA denaturation.[21][22] More recent methods, such as nanopore sequencing, are emerging for the direct detection of base analogs in DNA.[23][24][25]

Protocol: In Vitro DNA Polymerase Inhibition Assay

Objective: To determine the inhibitory potential of the triphosphate form of a purine nucleoside analog on DNA polymerase activity.

Methodology:

• Reagents and Materials:

  • Purified DNA polymerase (e.g., human DNA polymerase α).

  • Activated DNA template-primer (e.g., calf thymus DNA activated with DNase I).

  • A mixture of three natural dNTPs.

  • The fourth dNTP radiolabeled (e.g., [³H]-dATP) or a fluorescently labeled dNTP.

  • The triphosphate form of the purine nucleoside analog.

• Reaction Setup:

  • Set up reaction tubes containing the DNA template-primer, DNA polymerase, and the three unlabeled dNTPs in a suitable reaction buffer.

  • Add increasing concentrations of the analog triphosphate to different tubes. Include a control tube with no analog.

• Initiation and Incubation:

  • Initiate the reaction by adding the radiolabeled or fluorescently labeled dNTP.

  • Incubate the reactions at the optimal temperature for the DNA polymerase (e.g., 37°C) for a defined period.

• Termination and Quantification:

  • Stop the reaction by adding a strong acid (e.g., trichloroacetic acid) to precipitate the DNA.

  • Collect the precipitated DNA on a filter.

  • Wash the filter to remove unincorporated nucleotides.

  • Quantify the amount of incorporated radiolabeled or fluorescent dNTP using a scintillation counter or a fluorescence plate reader, respectively.

• Data Analysis:

  • Calculate the percentage of DNA polymerase inhibition for each concentration of the analog triphosphate.

  • Determine the IC₅₀ value (the concentration of the analog that inhibits 50% of the enzyme activity).

Summary and Future Directions

Purine nucleoside analogs are a cornerstone of modern chemotherapy and immunosuppression. Their efficacy stems from their ability to masquerade as natural purines, leading to their metabolic activation and subsequent disruption of fundamental cellular processes. By inhibiting key enzymes and incorporating into DNA and RNA, these fraudulent nucleotides effectively halt cell proliferation and induce apoptosis.

The continued study of their mechanisms of action is crucial for several reasons:

• Overcoming Drug Resistance: Understanding the mechanisms of resistance, such as decreased activity of activating enzymes or increased drug efflux, is essential for developing strategies to circumvent it.[3][7][11]

• Developing Novel Analogs: A deeper understanding of the structure-activity relationships can guide the design of new analogs with improved efficacy and reduced toxicity.

• Personalized Medicine: Identifying biomarkers that predict a patient's response to a particular purine analog can help tailor treatment regimens for individual patients.

The experimental approaches outlined in this guide provide a robust framework for researchers to further unravel the complex and fascinating mechanisms of this important class of drugs.

References

• 1. Purine Analogues - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Purine nucleoside analogs as immunosuppressive and antineoplastic agents: mechanism of action and clinical activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nucleoside analogues: mechanisms of drug resistance and reversal strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolism, Biochemical Actions, and Chemical Synthesis of Anticancer Nucleosides, Nucleotides, and Base Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Purine Analogs - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Fludarabine in the treatment of chronic lymphocytic leukemia: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nucleobase and Nucleoside Analogues: Resistance and Re-Sensitisation at the Level of Pharmacokinetics, Pharmacodynamics and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Oncology [pharmacology2000.com]
• 9. What is the mechanism of Fludarabine Phosphate? [synapse.patsnap.com]
• 10. Adverse and beneficial immunological effects of purine nucleoside analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Fludarabine: Mechanism of action, Uses, and Side effects_Chemicalbook [chemicalbook.com]
• 13. Inhibiting DNA Polymerases as a Therapeutic Intervention against Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Inhibitors of ribonucleotide reductase alter DNA repair in human fibroblasts through specific depletion of purine deoxynucleotide triphosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. emedicine.medscape.com [emedicine.medscape.com]
• 16. omicsonline.org [omicsonline.org]
• 17. Determination of nucleoside analog mono-, di-, and tri-phosphates in cellular matrix by solid phase extraction and ultra-sensitive LC-MS/MS detection - PMC [pmc.ncbi.nlm.nih.gov]
• 18. New test to measure intracellular levels of nucleosides | HIV i-Base [i-base.info]
• 19. scispace.com [scispace.com]
• 20. Direct and Indirect Quantification of Phosphate Metabolites of Nucleoside Analogs in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Recent advances in nucleotide analogue-based techniques for tracking dividing stem cells: An overview - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. researchgate.net [researchgate.net]
• 24. biorxiv.org [biorxiv.org]
• 25. academic.oup.com [academic.oup.com]

A Technical Guide to the Preliminary Biological Screening of 2-C-Methyl-D-Ribonolactone Derivatives

This guide provides a comprehensive framework for conducting the initial biological evaluation of novel derivatives of 2-C-methyl-D-ribonolactone. As a pivotal chiral building block, 2-C-methyl-D-ribonolactone is a key intermediate in the synthesis of various bioactive molecules, most notably branched-chain nucleoside analogues with potential antiviral applications.[1][2] The derivatization of this core structure opens avenues to explore a wider range of biological activities, leveraging the inherent bioactivity of the lactone functional group, which is present in numerous natural products with antimicrobial, anticancer, and anti-inflammatory properties.[3][4][5][6]

The following sections are designed to guide researchers through a logical, tiered screening cascade. This approach prioritizes resource efficiency by beginning with broad-spectrum assays to identify general bioactivity and cytotoxicity, before progressing to more specific and resource-intensive investigations. The causality behind each experimental choice is explained to empower researchers to adapt these protocols to their specific compound libraries and research goals.

Foundational Knowledge: The Rationale for Screening

2-C-methyl-D-ribono-1,4-lactone is a versatile synthetic intermediate derived from precursors like D-glucose or D-fructose.[1][2][7] Its primary value lies in its stereochemistry, providing a scaffold for creating complex molecules, including antiviral agents.[2][7] The lactone ring itself is a "privileged structure" in medicinal chemistry, known to interact with various biological targets, often acting as an alkylating agent or enzyme inhibitor.[8] By synthesizing a library of derivatives—modifying hydroxyl groups with different functional moieties—we aim to modulate the molecule's physicochemical properties (e.g., lipophilicity, hydrogen bonding capacity) to enhance potency, selectivity, and cell permeability, thereby unlocking new therapeutic potential.

The Hierarchical Screening Cascade: A Strategic Approach

A successful preliminary screening campaign must be systematic. The goal is to efficiently identify promising "hit" compounds while deprioritizing inactive or overly toxic molecules early in the process. This guide proposes a four-stage cascade.

Caption: A hierarchical workflow for preliminary biological screening.

Stage 1: Foundational Cytotoxicity Assessment

Causality: Before assessing specific therapeutic activity, it is imperative to determine the inherent toxicity of each derivative against a representative mammalian cell line. This step is crucial for two reasons: 1) It identifies compounds that are broadly cytotoxic and thus likely unsuitable for further development. 2) It establishes a safe concentration range for subsequent cell-based assays, ensuring that any observed activity (e.g., reduction in viral load) is not merely a byproduct of cell death.

Protocol: MTT Assay for General Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures cellular metabolic activity, which serves as an indicator of cell viability.

Caption: Workflow of the MTT assay for cell viability.

Detailed Steps:

• Cell Culture: Seed a non-cancerous mammalian cell line (e.g., NIH3T3 or Vero) into a 96-well microtiter plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C with 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of each derivative in DMSO. Perform serial dilutions in cell culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in the wells is non-toxic (typically ≤0.5%).

• Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the compound dilutions. Include wells with untreated cells (negative control) and wells with a known cytotoxic agent (positive control).

• Incubation: Incubate the plate for 24 to 48 hours.

• MTT Reagent: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm.

• Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration and determine the 50% cytotoxic concentration (CC50) using non-linear regression.

Stage 2: Primary Biological Activity Screening

Compounds that pass the initial cytotoxicity filter (e.g., CC50 > 50 µM) can be advanced to primary screens to identify specific biological activities. These assays should be run at non-toxic concentrations.

Antimicrobial Screening

Causality: The lactone motif is a common feature in natural antimicrobial compounds.[3][5] This screen aims to identify derivatives with activity against clinically relevant bacterial and fungal pathogens. The broth microdilution method is a standardized technique to determine the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible microbial growth.[3]

Protocol: Broth Microdilution for MIC Determination

• Microorganism Preparation: Grow selected strains (e.g., Staphylococcus aureus [Gram-positive], Escherichia coli [Gram-negative], Candida albicans [Fungus]) to the mid-logarithmic phase and dilute to a final inoculum of ~5 x 10⁵ CFU/mL in appropriate broth (e.g., Mueller-Hinton for bacteria, RPMI for fungi).

• Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of each derivative in the broth, typically from 64 µg/mL down to 0.5 µg/mL.

• Inoculation: Add the prepared microbial inoculum to each well. Include a positive control (a known antibiotic like ampicillin), a negative control (no compound), and a sterility control (no microbes).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, or 48 hours for fungi.

• Data Analysis: The MIC is determined as the lowest concentration of the compound where no visible turbidity is observed. This can be confirmed by adding a viability indicator like resazurin.

Anticancer Screening

Causality: Many natural and synthetic lactones exhibit potent anticancer activity by inducing apoptosis or halting cell proliferation.[6][9][10] This assay evaluates the ability of the derivatives to selectively inhibit the growth of cancer cells compared to non-cancerous cells.

Protocol: Anti-Proliferation Assay on Cancer Cell Lines This protocol is nearly identical to the MTT cytotoxicity assay described in Stage 1 but uses cancer cell lines (e.g., MCF-7 for breast cancer, HeLa for cervical cancer).[10][11]

• Cell Seeding: Seed cancer cells (e.g., MCF-7) and a non-cancerous control cell line (e.g., NIH3T3) in separate 96-well plates.[11]

• Treatment & Analysis: Follow steps 2-8 of the MTT protocol.

• Data Interpretation: Calculate the 50% inhibitory concentration (IC50) for each cell line. A promising "hit" will have a low IC50 for the cancer cell line and a high IC50 (or CC50 from Stage 1) for the non-cancerous cell line. The ratio of these values (CC50/IC50) is the Selectivity Index (SI), with a higher SI indicating greater cancer-specific toxicity.

Derivative Example	CC50 (NIH3T3, µM)	IC50 (MCF-7, µM)	Selectivity Index (SI)	MIC (S. aureus, µg/mL)
Lactone-H (Parent)	>100	>100	-	>64
Lactone-OAc	85.2	22.5	3.8	32
Lactone-OBn	60.1	5.8	10.4	16
Lactone-N3	>100	95.1	>1.1	8
Lactone-NH2	45.5	40.2	1.1	>64
This table contains illustrative data and does not represent actual experimental results.

Antiviral Screening

Causality: Given that the parent scaffold is a precursor to antiviral nucleosides, this screen is of high importance.[2] A cell-based assay is used to determine if the derivatives can inhibit viral replication in a host cell culture. A cytopathic effect (CPE) reduction assay is a common starting point.

Protocol: Cytopathic Effect (CPE) Reduction Assay

• Cell Seeding: Seed a susceptible host cell line (e.g., Vero cells for Herpes Simplex Virus) in a 96-well plate and grow to confluence.

• Infection & Treatment: Remove the growth medium. Add the virus at a specific multiplicity of infection (MOI) along with serial dilutions of the test compounds (at non-toxic concentrations). Include uninfected cells (cell control), infected untreated cells (virus control), and a known antiviral drug (positive control).

• Incubation: Incubate the plate for 48-72 hours, or until the virus control wells show ~90-100% CPE (i.e., visible cell death/damage).

• Quantification: Assess cell viability using a method like the MTT assay or by staining with crystal violet.

• Analysis: Calculate the percentage of CPE inhibition for each compound concentration. The 50% effective concentration (EC50) is the concentration that inhibits viral CPE by 50%. The therapeutic potential is estimated by the Selectivity Index (SI = CC50/EC50).

Caption: Workflow for a cell-based antiviral screening assay.

Stage 3: Preliminary Mechanistic Insights

For "hits" identified in Stage 2, preliminary mechanistic studies can provide valuable information to guide further development.

Enzyme Inhibition Assay

Causality: If a derivative shows potent anticancer or antimicrobial activity, it may be acting by inhibiting a key enzyme in a metabolic or signaling pathway.[8][12] A direct biochemical assay can confirm this hypothesis.

Protocol: Generic Enzyme Inhibition Assay

• Assay Setup: In a microplate well, combine a buffer solution, the purified target enzyme (e.g., a kinase, protease, or bacterial enzyme), and the lactone derivative at various concentrations.

• Initiation: Add the enzyme's specific substrate to start the reaction. The substrate is often fluorogenic or chromogenic, meaning its conversion to a product can be monitored over time by measuring changes in fluorescence or absorbance.

• Data Acquisition: Use a plate reader to measure the reaction rate in real-time or at a fixed endpoint.

• Analysis: Compare the reaction rates in the presence of the inhibitor to the rate of an uninhibited control. Calculate the percent inhibition and determine the IC50 value.

Conclusion and Future Directions

This guide outlines a robust, multi-stage strategy for the preliminary biological screening of 2-C-methyl-D-ribonolactone derivatives. By systematically evaluating cytotoxicity before proceeding to antimicrobial, anticancer, and antiviral assays, researchers can efficiently identify compounds with promising therapeutic potential. The "hits" generated from this cascade, characterized by high potency (low MIC, IC50, or EC50) and a favorable selectivity index, become the primary candidates for more advanced studies, including mechanism of action elucidation, structure-activity relationship (SAR) analysis, and eventual lead optimization.

References

• Mazur, M., & Masłowiec, D. (2022). Antimicrobial Activity of Lactones. Antibiotics (Basel), 11(10), 1327. [Link][3][4][5]

• ResearchGate. (n.d.). Antimicrobial activity of lactone 2 and its derivatives. ResearchGate. Retrieved from [Link][13]

• Medina-Reyes, E. I., et al. (2018). Synthesis and antibacterial activity of new lactone 1,4-dihydroquinoline derivatives. Medicinal Chemistry Research, 27(8). [Link]

• ResearchGate. (2022). (PDF) Antimicrobial Activity of Lactones. ResearchGate. [Link]

• Virology Research Services. (n.d.). Antiviral Drug Screening. Virology Research Services. Retrieved from [Link][14]

• Creative Biostructure. (n.d.). High-throughput Screening (HTS) for the Antiviral Drug Discovery of Coronavirus. Creative Biostructure. Retrieved from [Link]

• Carradori, S., et al. (2023). Novel Antiviral Agents: Synthesis, Molecular Modelling Studies and Biological Investigation. MDPI. [Link][15]

• Canales, L., et al. (2022). Identification of Compounds With Antiviral Activity Against SARS-CoV-2 in the MMV Pathogen Box Using a Phenotypic High-Throughput Screening Assay. Frontiers in Cellular and Infection Microbiology. [Link][16]

• Clark, J. L., et al. (2009). Process for the production of 2-C-methyl-D-ribonolactone. Google Patents. [2]

• Wagner, S., et al. (2015). Cytotoxicity of natural products and derivatives toward MCF-7 cell monolayers and cancer stem-like mammospheres. Phytomedicine, 22(5), 546-552. [Link][17]

• Roberts, C. D., et al. (2015). Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone. Google Patents. [7]

• Che, Y., et al. (2016). Design and synthesis of natural product derivatives with selective and improved cytotoxicity based on a sesquiterpene scaffold. Bioorganic & Medicinal Chemistry Letters, 26(9), 2263-2267. [Link][11]

• Konaklieva, M. I., & Plotkin, B. J. (2005). Lactones: generic inhibitors of enzymes?. Mini Reviews in Medicinal Chemistry, 5(1), 73-95. [Link][8]

• Lee, H., et al. (2018). Natural and Synthetic Lactones Possessing Antitumor Activities. Molecules, 23(11), 2997. [Link][6]

• Mihara, H., & Muramatsu, S. (2007). Microbial enzymes involved in lactone compound metabolism and their biotechnological applications. Applied Microbiology and Biotechnology, 75(2), 257-266. [Link][12]

• Gorska-Ponikowska, M., & Kuban-Jankowska, A. (2021). Anticancer activities, structure-activity relationship, and mechanism of action of 12-, 14-, and 16-membered macrolactones. Archiv der Pharmazie, 354(9), e2100025. [Link][9]

• BioIVT. (n.d.). Enzyme Inhibition Studies. BioIVT. Retrieved from [Link][18]

• Chem Help ASAP. (2023). functional in vitro assays for drug discovery. YouTube. [Link][19]

• Wawrzyniak, D., et al. (2013). Anticancer Activity of New Synthetic α-Methylene-δ-Lactones on Two Breast Cancer Cell Lines. Basic & Clinical Pharmacology & Toxicology, 113(6), 406-414. [Link][10]

• Ionescu, M. A., et al. (2022). Two Important Anticancer Mechanisms of Natural and Synthetic Chalcones. Molecules, 27(19), 6245. [Link]

Sources

• 1. 2-C-Methyl-D-ribono-1,4-lactone: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. US7598373B2 - Process for the production of 2-C-methyl-D-ribonolactone - Google Patents [patents.google.com]
• 3. Antimicrobial Activity of Lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antimicrobial Activity of Lactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. US20150126752A1 - Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone - Google Patents [patents.google.com]
• 8. Lactones: generic inhibitors of enzymes? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Anticancer activities, structure-activity relationship, and mechanism of action of 12-, 14-, and 16-membered macrolactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Anticancer Activity of New Synthetic α-Methylene-δ-Lactones on Two Breast Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Design and synthesis of natural product derivatives with selective and improved cytotoxicity based on a sesquiterpene scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Microbial enzymes involved in lactone compound metabolism and their biotechnological applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Antiviral Drug Screening - VIROLOGY RESEARCH SERVICES [virologyresearchservices.com]
• 15. mdpi.com [mdpi.com]
• 16. Frontiers | Identification of Compounds With Antiviral Activity Against SARS-CoV-2 in the MMV Pathogen Box Using a Phenotypic High-Throughput Screening Assay [frontiersin.org]
• 17. Cytotoxicity of natural products and derivatives toward MCF-7 cell monolayers and cancer stem-like mammospheres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. bioivt.com [bioivt.com]
• 19. m.youtube.com [m.youtube.com]

Spectroscopic Characterization of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone: A Technical Guide

Introduction

3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone, with CAS Number 25137-77-3, is a synthetic derivative of 2-C-methyl-D-ribono-1,4-lactone.[1] The core structure is a five-membered lactone ring derived from D-ribose, with a key modification of a methyl group at the C2 position. The hydroxyl groups at the C3 and C5 positions are protected by 4-methylbenzoyl (p-toluoyl) groups. This modification enhances the lipophilicity of the molecule and is a common strategy in the synthesis of nucleoside analogues and other biologically active compounds to facilitate purification and control reactivity.[2][] Understanding the spectroscopic signature of this molecule is crucial for its unambiguous identification, purity assessment, and quality control in research and development settings, particularly in the fields of medicinal chemistry and drug discovery.[]

Molecular Structure and Atom Numbering

To facilitate the interpretation of spectroscopic data, a clear and consistent atom numbering system is essential. The following diagram illustrates the structure of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone with the numbering scheme that will be used throughout this guide.

Caption: Molecular structure of the target compound.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone. These predictions are based on the analysis of its structural features and comparison with known data for similar molecules.[4][5]

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.0 - 7.9	d	4H	Aromatic (ortho to C=O)
~7.3 - 7.2	d	4H	Aromatic (meta to C=O)
~5.5 - 5.4	d	1H	H3
~4.8 - 4.7	m	1H	H4
~4.6 - 4.5	dd	1H	H5a
~4.4 - 4.3	dd	1H	H5b
~2.4	s	6H	Aromatic -CH₃
~1.5	s	3H	C2-CH₃

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~175	C1 (γ-lactone C=O)
~166	Ester C=O
~144	Aromatic (ipso, -CH₃)
~130	Aromatic (ortho to C=O)
~129	Aromatic (meta to C=O)
~127	Aromatic (ipso, -C=O)
~85	C4
~78	C2
~75	C3
~65	C5
~22	Aromatic -CH₃
~20	C2-CH₃

Table 3: Predicted IR Data (ATR)

Wavenumber (cm⁻¹)	Intensity	Assignment
~3050-3000	Medium	Aromatic C-H stretch
~2980-2850	Medium	Aliphatic C-H stretch
~1780	Strong	C=O stretch (γ-lactone)
~1720	Strong	C=O stretch (aromatic ester)
~1610, ~1500	Medium	C=C stretch (aromatic ring)
~1270	Strong	C-O stretch (ester)
~1180, ~1100	Strong	C-O stretch (lactone and ester)

Table 4: Predicted Mass Spectrometry Data (ESI+)

m/z	Predicted Ion
~419.14	[M+Na]⁺
~397.16	[M+H]⁺
~279.11	[M - C₈H₇O₂]⁺ (loss of one p-toluoyl group)
~119.05	[C₈H₇O]⁺ (p-toluoyl cation)

In-depth Spectroscopic Interpretation

¹H NMR Spectroscopy

The proton NMR spectrum is a powerful tool for elucidating the connectivity of atoms in a molecule. The predicted chemical shifts and multiplicities in Table 1 are consistent with the structure of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone.

• Aromatic Region (δ 8.0 - 7.2 ppm): The two 4-methylbenzoyl groups give rise to two sets of doublets in the aromatic region. The downfield doublets (around 8.0-7.9 ppm) correspond to the protons ortho to the electron-withdrawing carbonyl group, while the upfield doublets (around 7.3-7.2 ppm) are from the protons meta to the carbonyl. The integration of 4H for each set confirms the presence of two identical benzoyl moieties.

• Lactone Ring Protons (δ 5.5 - 4.3 ppm):

  • H3 (δ ~5.5 - 5.4 ppm): This proton is on a carbon bearing an ester group, which deshields it significantly, hence its downfield shift. It is expected to appear as a doublet due to coupling with H4.

  • H4 (δ ~4.8 - 4.7 ppm): This proton is adjacent to H3 and the C5 methylene group, leading to a more complex multiplet.

  • H5a and H5b (δ ~4.6 - 4.3 ppm): These diastereotopic protons of the C5 methylene group will appear as distinct signals, likely as doublets of doublets due to geminal coupling with each other and vicinal coupling with H4.

• Methyl Protons (δ 2.4 and 1.5 ppm):

  • The singlet at approximately 2.4 ppm, integrating to 6H, is characteristic of the two methyl groups on the aromatic rings.

  • The singlet at around 1.5 ppm, integrating to 3H, is assigned to the methyl group at the C2 position of the lactone ring. Its singlet nature is due to the absence of adjacent protons.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon framework of the molecule.

• Carbonyl Carbons (δ 175 and 166 ppm): The spectrum is expected to show two distinct carbonyl signals. The signal at a higher chemical shift (~175 ppm) is characteristic of a γ-lactone carbonyl carbon, while the signal around 166 ppm is typical for an aromatic ester carbonyl.

• Aromatic Carbons (δ 144 - 127 ppm): The aromatic region will display signals for the carbons of the two 4-methylbenzoyl groups. The ipso-carbons attached to the methyl groups will be around 144 ppm, and the carbons ortho and meta to the carbonyl group will appear around 130 and 129 ppm, respectively. The ipso-carbon attached to the ester carbonyl will be at a lower field, around 127 ppm.

• Lactone Ring Carbons (δ 85 - 65 ppm): The carbons of the lactone ring will resonate in the range of 85-65 ppm. The specific assignments are based on the electronic environment of each carbon. C4 and C2 are expected at a higher field, while C3 and C5, being attached to the ester groups, will be slightly downfield.

• Methyl Carbons (δ 22 and 20 ppm): The two aromatic methyl carbons are expected to have a chemical shift of around 22 ppm, while the C2-methyl carbon will be at a slightly higher field, around 20 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

• C=O Stretching: The most prominent features in the IR spectrum will be the strong absorptions from the two types of carbonyl groups. The γ-lactone carbonyl stretch is expected at a higher wavenumber, around 1780 cm⁻¹, due to ring strain.[6] The aromatic ester carbonyl will absorb at a lower frequency, around 1720 cm⁻¹.[6]

• C-O Stretching: Strong bands in the 1300-1100 cm⁻¹ region will be indicative of the C-O stretching vibrations of the lactone and ester functionalities.[6]

• Aromatic and Aliphatic C-H Stretching: The presence of aromatic rings will be confirmed by C-H stretching bands just above 3000 cm⁻¹, while the aliphatic C-H stretches from the methyl groups and the lactone ring will appear just below 3000 cm⁻¹.

• Aromatic C=C Stretching: Medium intensity bands around 1610 and 1500 cm⁻¹ are characteristic of the carbon-carbon double bond stretching within the aromatic rings.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural confirmation.

• Molecular Ion: Using a soft ionization technique like Electrospray Ionization (ESI), the molecule is expected to be detected as its protonated form [M+H]⁺ at m/z ~397.16 or as a sodium adduct [M+Na]⁺ at m/z ~419.14.

• Fragmentation Pattern: A characteristic fragmentation would be the loss of one of the p-toluoyl groups (C₈H₇O₂), leading to a fragment ion at m/z ~279.11. The p-toluoyl cation itself is a stable fragment and would likely be observed at m/z ~119.05.

Experimental Protocols: A General Framework

While specific experimental conditions can vary, the following provides a general workflow for the spectroscopic analysis of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone.

Caption: General workflow for spectroscopic analysis.

• Sample Preparation: A high-purity sample of the compound is dissolved in an appropriate deuterated solvent (e.g., CDCl₃) for NMR analysis. For IR, a small amount of the solid or a concentrated solution is used. For MS, the sample is dissolved in a suitable solvent (e.g., methanol or acetonitrile) for infusion.

• NMR Spectroscopy:

  • ¹H NMR: Acquire a standard one-dimensional proton spectrum.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum.

  • 2D NMR (COSY, HSQC): If further confirmation is needed, a COSY (Correlation Spectroscopy) experiment can establish proton-proton couplings, and an HSQC (Heteronuclear Single Quantum Coherence) experiment can correlate protons with their directly attached carbons.

• FT-IR Spectroscopy: Obtain the infrared spectrum using an Attenuated Total Reflectance (ATR) accessory for ease of sample handling.

• Mass Spectrometry: Analyze the sample using a high-resolution mass spectrometer with electrospray ionization (ESI) to obtain an accurate mass of the molecular ion and its fragments.

• Data Analysis and Interpretation: The obtained spectra are processed and analyzed. Chemical shifts, coupling constants, absorption frequencies, and m/z values are compared with the predicted data and known literature values for similar structures to confirm the identity and purity of the compound.

Conclusion

This technical guide provides a comprehensive overview of the expected spectroscopic data for 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone. By leveraging fundamental spectroscopic principles and comparative data from analogous structures, a detailed and reliable interpretation of the NMR, IR, and MS spectra has been presented. This information serves as a valuable resource for researchers and scientists involved in the synthesis, purification, and characterization of this and related compounds, ensuring scientific integrity and facilitating advancements in drug development and chemical research.

References

• Pavia, D.L., Lampman, G.M., Kriz, G.S., Vyvyan, J.R. Introduction to Spectroscopy, 5th ed. Cengage Learning, 2015.
• Silverstein, R.M., Webster, F.X., Kiemle, D.J., Bryce, D.L. Spectrometric Identification of Organic Compounds, 8th ed. John Wiley & Sons, 2014.
• Google Patents. US20150126752A1 - Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone.

• PubChem. Ribonolactone. Available at: [Link]

• Organic Syntheses. D-Ribonic acid, 2,3-O-(1-methylethylidene)-, γ-lactone. Available at: [Link]

• NIST WebBook. D-(+)-Ribonic acid γ-lactone. Available at: [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Ribonolactone | C5H8O5 | CID 111064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. spcmc.ac.in [spcmc.ac.in]

CAS number and molecular weight of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

An In-depth Technical Guide to 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

Abstract

This technical guide provides a comprehensive overview of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone, a key synthetic intermediate in the development of novel nucleoside analogs. The document details the compound's chemical identity, physicochemical properties, a rationale for its synthesis, and its critical applications in the fields of antiviral and anticancer drug discovery. By serving as a protected and stereochemically defined building block, this lactone facilitates the synthesis of complex therapeutic agents that target fundamental cellular processes such as DNA replication.[1][2] This guide is intended for researchers, chemists, and drug development professionals engaged in the synthesis and evaluation of new therapeutic entities.

Chemical Identity and Properties

3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone is a complex organic molecule derived from D-ribonic acid. The core structure is a five-membered gamma-lactone ring, which is strategically modified with a methyl group at the C-2 position and two 4-methylbenzoyl (p-toluoyl) protecting groups at the C-3 and C-5 positions. These modifications are crucial for its utility as a synthetic intermediate.

Table 1: Physicochemical and Identification Properties

Property	Value	Source
CAS Number	25137-77-3	[3]
Molecular Formula	C₂₂H₂₂O₇	Calculated
Molecular Weight	398.41 g/mol	Calculated
Synonyms	3,5-Bis-O-(p-toluoyl)-2-C-methyl-D-ribono-1,4-lactone	N/A
Purity	Typically ≥95% for laboratory use	[3]

Synthesis Rationale and Workflow

The synthesis of this lactone is a multi-step process designed to create a stable, stereochemically pure intermediate for constructing modified nucleosides. The 4-methylbenzoyl groups serve a dual purpose: they act as robust protecting groups for the hydroxyl functions at C-3 and C-5, preventing unwanted side reactions in subsequent glycosylation steps, and their aromatic nature often enhances the crystallinity of the compound, which greatly simplifies purification by recrystallization. The C-2 methyl group is a key structural modification that, in the final nucleoside analog, can confer resistance to enzymatic degradation or alter the molecule's binding affinity to target enzymes.

A generalized synthetic workflow starts from D-ribose and proceeds through the formation of the gamma-lactone, followed by methylation and protection.

Caption: Generalized synthetic workflow for the target lactone.

Applications in Drug Discovery and Development

This lactone is a pivotal intermediate in the synthesis of nucleoside analogs, a class of compounds with broad therapeutic applications.[1] These synthetic nucleosides often function as antimetabolites, interfering with the synthesis of nucleic acids (DNA and RNA).

Antiviral and Anticancer Agents

The primary application of this intermediate is in the creation of antiviral and anticancer drugs.[3] By coupling the lactone with a modified nucleobase (e.g., purine or pyrimidine derivatives), researchers can generate novel nucleoside analogs. These final compounds are designed to be recognized and processed by viral or cellular enzymes, leading to the inhibition of DNA synthesis or the induction of apoptosis (programmed cell death).[2] The structural modifications originating from the lactone intermediate are critical for the resulting drug's efficacy and selectivity.

Caption: Pathway from intermediate to biological action.

Research in Molecular Biology

Beyond direct therapeutic applications, this compound is used to prepare specialized oligonucleotide analogs for molecular biology research.[3] These modified oligonucleotides can be used as probes, primers, or inhibitors to study the function of genes and enzymes with high specificity.

Representative Experimental Protocols

The following protocols are generalized and should be adapted and optimized based on laboratory conditions and safety assessments.

Protocol 1: Synthesis of 2-C-methyl-D-ribonic acid gamma-lactone

This procedure is based on methods described for preparing the core methylated lactone from D-glucose or D-ribose.

• Starting Material: D-Ribose (or a suitable precursor).

• Oxidation: The starting sugar is first oxidized to form D-ribonic acid. A common method involves treating an aqueous solution of D-ribose with bromine water buffered with sodium bicarbonate.[3]

• Lactonization: Upon acidification and evaporation of the solvent, the linear ribonic acid cyclizes to form D-ribonic acid gamma-lactone.

• Methylation: The C-2 position of the lactone is methylated. Patented procedures often involve the formation of an intermediate like a fructosamine, which is then treated under specific conditions to yield the 2-C-methyl derivative.

• Purification: The resulting 2-C-methyl-D-ribonic acid gamma-lactone is purified, typically by column chromatography or recrystallization.

Protocol 2: Acylation to Yield the Final Product

This is a standard esterification procedure to install the 4-methylbenzoyl protecting groups.

• Dissolution: Dissolve the purified 2-C-methyl-D-ribonic acid gamma-lactone in a dry, aprotic solvent such as pyridine or dichloromethane.

• Cooling: Cool the solution in an ice bath (0 °C) to control the reaction's exothermicity.

• Reagent Addition: Slowly add at least 2.2 equivalents of 4-methylbenzoyl chloride (p-toluoyl chloride) to the stirred solution. The pyridine often serves as both the solvent and the acid scavenger.

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Quench the reaction by adding cold water or a saturated sodium bicarbonate solution. Extract the product into an organic solvent like ethyl acetate.

• Purification & Validation: Wash the organic layer with dilute acid, brine, and dry it over anhydrous sodium sulfate. After solvent removal, purify the crude product by silica gel chromatography or recrystallization. The final structure and purity must be validated using analytical techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Conclusion

3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone is more than a simple chemical; it is an enabling tool for medicinal chemistry and drug development. Its carefully designed structure, featuring key protective groups and a strategic C-2 methyl modification, provides a reliable and versatile platform for synthesizing a new generation of nucleoside analogs. Its role as a critical intermediate underscores the importance of sophisticated synthetic chemistry in the ongoing search for effective treatments for viral diseases and cancer.

References

• Robak, T., & Robak, P. (2012). Purine nucleoside analogs in the treatment of rarer chronic lymphoid leukemias. Current Pharmaceutical Design, 18(23), 3373-88.

• PubChem. (n.d.). D-Ribonic acid, 2,3-O-cyclohexylidene-, gamma-lactone. National Center for Biotechnology Information. Retrieved from [Link]

• LookChem. (n.d.). D-Ribonic acid, .gamma.-lactone, 2,5-bis(4-methylbenzenesulfonate). Retrieved from [Link]

• Organic Syntheses. (2005). D-RIBONOLACTONE AND 2,3-ISOPROPYLIDENE(D-RIBONOLACTONE). Org. Synth. 2005, 82, 75. Retrieved from [Link]

• Google Patents. (2015). US20150126752A1 - Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Page loading... [guidechem.com]
• 3. 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama… [cymitquimica.com]

A Comprehensive Technical Guide to 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone: Sourcing, Synthesis, and Application

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone, a key intermediate in the synthesis of novel nucleoside analogs. The document details commercial sourcing strategies, a plausible synthetic route based on established organic chemistry principles, comprehensive quality control methodologies, and its critical application in antiviral and anticancer drug discovery. This guide is intended to be a valuable resource for researchers in medicinal chemistry and drug development, offering both theoretical insights and practical, actionable protocols.

Introduction: The Significance of a Modified Ribonolactone

3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone is a synthetically derived purine nucleoside analog.[1][2] Its core structure, a C2-methylated D-ribonic acid gamma-lactone, is a crucial building block in the development of therapeutic nucleoside analogs. The introduction of a methyl group at the C2' position of the ribose moiety can significantly impact the conformational properties and metabolic stability of the resulting nucleoside, often leading to enhanced biological activity.

The 4-methylbenzoyl (toluoyl) protecting groups at the C3 and C5 positions offer advantages in multi-step syntheses, such as crystallinity and stability, facilitating purification of intermediates. This strategic protection makes the lactone an ideal precursor for the stereoselective synthesis of complex nucleosides with potential applications as antiviral and anticancer agents.[3][4][5][6] The inhibition of DNA synthesis and induction of apoptosis are recognized mechanisms of action for purine nucleoside analogs, underscoring the therapeutic potential of compounds derived from this intermediate.[1][2]

Commercial Sourcing and Supplier Evaluation

For research and development purposes, 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone is available from several specialized chemical suppliers.

Identified Commercial Suppliers

The following table summarizes known commercial suppliers of the target compound. Researchers are advised to contact these suppliers directly for the most current information on availability, purity, and pricing.

Supplier	Product Name	Purity	Notes
MedChemExpress	3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama-lactone	≥98% (typically)	Offers the option to request a Hydrogen-1 Nuclear Magnetic Resonance (¹H-NMR) report for quality verification.[1]
CymitQuimica	3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama-lactone	Min. 95%	States that the product is a novel synthetic nucleoside for laboratory use.[7]

Critical Parameters for Supplier Selection

When procuring this intermediate for sensitive applications such as drug discovery, a thorough evaluation of the supplier and product quality is paramount. Key considerations include:

• Purity and Impurity Profile: A high level of purity is essential to avoid the introduction of unwanted side products in subsequent synthetic steps. Requesting a detailed Certificate of Analysis (CoA) that includes data from High-Performance Liquid Chromatography (HPLC) is crucial.

• Batch-to-Batch Consistency: For ongoing research projects, ensuring consistency between different batches of the intermediate is vital for reproducible results.

• Availability of Technical Data: Reputable suppliers should be able to provide comprehensive analytical data, including ¹H-NMR, ¹³C-NMR, HPLC, and Mass Spectrometry (MS) data, to confirm the structure and purity of the compound.

• Documentation and Support: The availability of a Safety Data Sheet (SDS) and responsive technical support are indicators of a reliable supplier.

Synthesis of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone: A Plausible Pathway

Synthetic Workflow Diagram

Caption: Proposed synthetic workflow for the target compound.

Step-by-Step Experimental Protocol

Step 1: Selective Protection of 2-C-methyl-D-ribonolactone

This protocol is adapted from general procedures for the protection of hydroxyl groups in carbohydrates.

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2-C-methyl-D-ribonolactone (1.0 eq) in anhydrous pyridine (10 volumes). Cool the solution to 0 °C in an ice bath.

• Acylation: Slowly add a solution of p-toluoyl chloride (2.2 eq) in anhydrous dichloromethane (CH₂Cl₂) (5 volumes) to the stirred solution via the dropping funnel over 30 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Extract the aqueous layer with dichloromethane (3 x 10 volumes). Combine the organic layers, wash with 1 M hydrochloric acid (HCl) to remove pyridine, then with saturated aqueous NaHCO₃, and finally with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Step 2: Purification

• Chromatography: Purify the crude product by flash column chromatography on silica gel. The eluent system will typically be a gradient of ethyl acetate in hexanes. The exact ratio should be determined by TLC analysis.

• Characterization: Collect the fractions containing the desired product, combine them, and evaporate the solvent under reduced pressure to yield 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone as a solid.

Quality Control and Analytical Characterization

Ensuring the identity, purity, and stability of the synthesized or procured lactone is critical for its successful use in subsequent reactions. A comprehensive quality control workflow should be implemented.

Analytical Methods Workflow

Caption: Workflow for analytical quality control of the lactone.

Detailed Analytical Protocols and Expected Results

Analytical Technique	Purpose	Typical Parameters and Expected Results
¹H-NMR Spectroscopy	Structural Elucidation and Confirmation	Solvent: CDCl₃ or DMSO-d₆Expected Signals: Aromatic protons from the toluoyl groups (doublets around 7-8 ppm), methyl protons of the toluoyl groups (singlets around 2.4 ppm), protons of the ribonolactone core, and the C2-methyl group. The integration of these signals should correspond to the number of protons in the molecule.
¹³C-NMR Spectroscopy	Structural Confirmation	Solvent: CDCl₃ or DMSO-d₆Expected Signals: Carbonyl carbons of the lactone and ester groups (around 170 ppm), aromatic carbons, carbons of the ribonolactone core, and methyl carbons.
HPLC Analysis	Purity Assessment	Column: C18 reverse-phase columnMobile Phase: A gradient of acetonitrile and water.Detection: UV at a wavelength corresponding to the absorbance of the toluoyl groups (e.g., 254 nm).Acceptance Criteria: Purity should be ≥98%.
Mass Spectrometry (e.g., ESI-MS)	Molecular Weight Verification	Mode: Positive ion mode.Expected Ion: [M+Na]⁺ or [M+H]⁺ corresponding to the calculated molecular weight of the compound.
Melting Point	Physical Characterization and Purity Indication	A sharp melting point range is indicative of high purity.

Application in Nucleoside Analog Synthesis

The primary application of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone is as a key intermediate in the synthesis of 2'-C-methyl substituted nucleoside analogs. These analogs are of significant interest in the development of antiviral therapies, particularly against RNA viruses.

General Reaction Scheme for Nucleoside Synthesis

The synthesis of a nucleoside analog from the lactone intermediate typically involves the following key steps:

• Reduction of the Lactone: The gamma-lactone is first reduced to the corresponding lactol (a cyclic hemiacetal). This is often achieved using a mild reducing agent such as diisobutylaluminium hydride (DIBAL-H) at low temperatures.

• Glycosylation: The resulting lactol is then coupled with a silylated nucleobase (e.g., adenine, guanine, cytosine, or uracil derivatives) in the presence of a Lewis acid catalyst (e.g., trimethylsilyl trifluoromethanesulfonate, TMSOTf). This step forms the crucial N-glycosidic bond.

• Deprotection: The toluoyl protecting groups are removed to yield the final nucleoside analog. This is typically achieved by basic hydrolysis, for example, with sodium methoxide in methanol.

Workflow for Nucleoside Analog Synthesis

Caption: General workflow for the synthesis of a nucleoside analog.

The resulting 2'-C-methyl nucleoside analogs can then be further modified, for example, by phosphorylation to their active triphosphate forms, and evaluated for their biological activity in relevant assays.[3]

Conclusion

3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone is a valuable and versatile intermediate for the synthesis of medicinally important nucleoside analogs. A thorough understanding of its sourcing, synthesis, and quality control is essential for its effective use in drug discovery and development. This guide provides a comprehensive framework for researchers working with this compound, from procurement to application, with the aim of facilitating the development of novel therapeutics.

References

• St. Jean, D. J. Jr., et al. (2020). Synthesis and Antiviral Activity of a Series of 2'-C-Methyl-4'-thionucleoside Monophosphate Prodrugs. Molecules, 25(21), 5225. [Link]

• Novak, J. J. K. (1974). Chiro-optical properties of 2-C-methyl-1,4-lactones.

• Williams, J. D., et al. (2005). D-RIBONOLACTONE AND 2,3-ISOPROPYLIDENE(D-RIBONOLACTONE). Organic Syntheses, 82, 75. [Link]

• ResearchGate. Development of a Novel Synthetic Process for 2-Deoxy-3,5-di-O-p-toluoyl-α-l-ribofuranosyl Chloride: A Versatile Intermediate in the Synthesis of 2'-Deoxy-l-ribonucleosides. [Link]

• ResearchGate. d-Ribose oxidation under different conditions. [Link]

• CheMondis. 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama-lactone. [Link]

• Gelin, M., et al. (2009). Synthesis and antiviral evaluation of 2'-C-methyl analogues of 5-alkynyl- and 6-alkylfurano- and pyrrolo[2,3-d]pyrimidine ribonucleosides. Nucleosides, Nucleotides & Nucleic Acids, 28(5-6), 713-723.

• ResearchGate. Oxidation of D-ribose to D-ribonate at different pH. [Link]

• Hung, J.-N., et al. (2018). Synthesis of l-Deoxyribonucleosides from d-Ribose. The Journal of Organic Chemistry, 83(24), 15345-15354.

• Organic Synthesis. Protecting Groups. [Link]

• Hong, J. H. (2007). Synthesis of novel 2'-methyl carbovir analogues as potent antiviral agents. Archives of Pharmacal Research, 30(2), 131-137.
• De Clercq, E., et al. (2007). 2'-C-Methyl branched pyrimidine ribonucleoside analogues: potent inhibitors of RNA virus replication. Antiviral Chemistry & Chemotherapy, 18(4), 225-242.
• Google Patents. Method for producing 2-deoxy-l-ribose.
• De, S. & Ghorai, S. K. (2009). Highly chemoselective oxidation of 1,5-diols to δ-lactones with TEMPO/BAIB. Tetrahedron Letters, 50(48), 6746-6749.
• van der Helm, M. P., et al. (2021). Biocatalytic routes to anti-viral agents and their synthetic intermediates. Catalysis Science & Technology, 11(1), 22-42.
• Zhang, L. & Kozmin, S. A. (2005). Oxidative conversion of δ-sultones to γ-lactones. Tetrahedron Letters, 46(34), 5769-5771.

• Madridge Publishers. The Synthesis of Ribose and Nucleoside Derivatives. [Link]

• Mikhailopulo, I. A., et al. (2022). Synthesis of α-D-Ribose 1-Phosphate and 2-Deoxy-α-D-Ribose 1-Phosphate Via Enzymatic Phosphorolysis of 7-Methylguanosine and 7-Methyldeoxyguanosine. Current Protocols, 2(1), e347.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.
• Google Patents. Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. CheMondis Marketplace [chemondis.com]
• 3. Synthesis and Antiviral Activity of a Series of 2'- C-Methyl-4'-thionucleoside Monophosphate Prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and antiviral evaluation of 2'-C-methyl analogues of 5-alkynyl- and 6-alkylfurano- and pyrrolo[2,3-d]pyrimidine ribonucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of novel 2'-methyl carbovir analogues as potent antiviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2'-C-Methyl branched pyrimidine ribonucleoside analogues: potent inhibitors of RNA virus replication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama… [cymitquimica.com]

Protocols & Analytical Methods

synthesis of antiviral nucleosides from 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

Application Notes & Protocols

Topic: Synthesis of Antiviral 2'-C-Methylnucleosides from 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

Audience: Researchers, scientists, and drug development professionals.

Abstract

The emergence of 2'-C-methyl-substituted nucleosides as a cornerstone of antiviral therapy, exemplified by the clinical success of Sofosbuvir against Hepatitis C virus (HCV), has intensified the need for robust and efficient synthetic routes to these critical molecules.[1][2] These compounds function as non-obligate chain terminators of viral RNA-dependent RNA polymerase (RdRp), effectively halting viral replication.[1][3] This application note provides a comprehensive, step-by-step guide for the synthesis of 2'-C-methyl pyrimidine nucleosides, starting from the advanced intermediate 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone. The described workflow involves a three-stage process: (1) selective reduction of the gamma-lactone to the corresponding lactol, (2) stereoselective Vorbrüggen glycosylation with a silylated nucleobase, and (3) final deprotection to yield the target antiviral nucleoside. We detail the underlying chemical principles, provide validated protocols, and offer guidance on characterization and troubleshooting to enable researchers to successfully synthesize these high-value compounds.

Scientific Principles and Rationale

The synthetic strategy is designed around the unique structural features of the starting material, which already contains the crucial 2'-C-methyl modification. This modification sterically hinders the viral polymerase active site after incorporation into the growing RNA chain, preventing the addition of the next nucleotide.[1]

1.1. The Lactone Precursor: A Strategic Starting Point The selected starting material, 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone, is an ideal precursor for several reasons:

• Pre-installed Stereocenter: The critical 2'-C-methyl group is already in place with the correct D-ribo configuration.

• Robust Protecting Groups: The 3- and 5-hydroxyl groups are protected as 4-methylbenzoyl (toluoyl) esters. These groups are stable under the conditions required for lactone reduction and glycosylation but can be cleanly removed during the final deprotection step using standard basic conditions.[][5]

• Latent Furanose Structure: The gamma-lactone is a cyclic ester that can be selectively reduced to a lactol (a cyclic hemiacetal), which is the furanose sugar form required for coupling with a nucleobase.[6][7]

1.2. Stage 1: Lactone to Lactol Reduction The carbonyl of the lactone must be reduced to a hemiacetal to unmask the anomeric carbon. Diisobutylaluminium hydride (DIBAL-H) is the reagent of choice for this transformation. It is a powerful yet selective reducing agent that can reduce esters to aldehydes (or in this cyclic case, lactols) at low temperatures without over-reducing to the diol. The reaction is performed at -78 °C to ensure high selectivity.

1.3. Stage 2: Vorbrüggen Glycosylation for N-C Bond Formation The formation of the N-glycosidic bond is the most critical step in the synthesis. The Vorbrüggen glycosylation is a reliable and highly stereoselective method for this purpose.[8]

• Nucleobase Activation: The nucleobase (e.g., uracil) is rendered more nucleophilic and soluble in aprotic organic solvents by converting its N-H protons to trimethylsilyl (TMS) groups. This is typically achieved by refluxing with hexamethyldisilazane (HMDS) and a catalytic amount of ammonium sulfate.

• Glycosyl Donor Formation: The lactol intermediate is activated in situ with a Lewis acid, such as N-O-Bis(trimethylsilyl)acetamide (BSA) and trimethylsilyl trifluoromethanesulfonate (TMSOTf). This promotes the formation of a transient, highly electrophilic oxocarbenium ion.

• Stereoselective Coupling: The silylated nucleobase attacks the oxocarbenium ion. The reaction proceeds with excellent stereocontrol, yielding predominantly the desired β-anomer. This selectivity is directed by the C3-O-(4-methylbenzoyl) group, which provides anchimeric assistance, blocking the α-face of the furanose ring and directing the incoming nucleobase to the β-face.

1.4. Stage 3: Global Deprotection The final step is the removal of all protecting groups to yield the biologically active nucleoside. The 4-methylbenzoyl ester groups on the sugar and any protecting groups on the nucleobase are labile to basic conditions. A solution of ammonia or sodium methoxide in methanol is highly effective for this "global deprotection," cleaving the ester linkages via transesterification or aminolysis.[]

Synthetic Workflow Overview

The overall transformation from the lactone precursor to the final 2'-C-methyluridine is depicted below.

Caption: Overall synthetic workflow from the starting lactone to the final antiviral nucleoside.

Materials and Equipment

Reagents & Solvents	Equipment
3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone	Schlenk flasks and glassware (oven-dried)
Diisobutylaluminium hydride (DIBAL-H, 1.0 M in Toluene)	Magnetic stirrer with hotplate
Dichloromethane (DCM, anhydrous)	Low-temperature bath (Dry ice/Acetone)
Toluene (anhydrous)	Inert atmosphere system (Nitrogen or Argon)
Methanol (MeOH), Ethyl Acetate (EtOAc), Hexanes	Syringes and needles
Uracil	Rotary evaporator
Hexamethyldisilazane (HMDS)	Thin-Layer Chromatography (TLC) plates (Silica)
Ammonium Sulfate	Flash column chromatography system
N,O-Bis(trimethylsilyl)acetamide (BSA)	NMR Spectrometer
Trimethylsilyl trifluoromethanesulfonate (TMSOTf)	Mass Spectrometer
Saturated aq. Sodium Bicarbonate (NaHCO₃)
Saturated aq. Sodium Potassium Tartrate (Rochelle's Salt)
Anhydrous Sodium Sulfate (Na₂SO₄)
Ammonia (7N solution in Methanol)

Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Anhydrous solvents and pyrophoric reagents (DIBAL-H) require handling under an inert atmosphere. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Protocol 1: Reduction of Gamma-Lactone to Lactol

• Rationale: This step converts the stable lactone into the reactive hemiacetal (lactol) necessary for glycosylation. Low temperature is critical to prevent over-reduction.

• Setup: Add 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone (1.0 eq) to an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet.

• Dissolution: Dissolve the starting material in anhydrous toluene (approx. 0.1 M concentration).

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add DIBAL-H (1.0 M solution in toluene, 1.2 eq) dropwise via syringe over 30 minutes, ensuring the internal temperature does not rise above -70 °C.

• Reaction: Stir the mixture at -78 °C for 2 hours. Monitor the reaction progress by TLC (e.g., 3:7 EtOAc/Hexanes), observing the consumption of the starting material.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of methanol (approx. 5 eq relative to DIBAL-H) at -78 °C.

• Warm-up & Work-up: Remove the cooling bath and allow the mixture to warm to room temperature. Add a saturated aqueous solution of sodium potassium tartrate (Rochelle's salt) and stir vigorously for 1-2 hours until the two layers become clear.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3x).

• Drying & Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude lactol as a white foam or oil. This product is often used directly in the next step without further purification.

Protocol 2: Vorbrüggen Glycosylation with Uracil

• Rationale: This key step forms the C-N bond between the sugar and the nucleobase. Silylation of uracil enhances its nucleophilicity, and the Lewis acid TMSOTf activates the lactol for coupling.

• Silylation of Uracil:

  • In a separate flask, add uracil (2.0 eq) and a catalytic amount of ammonium sulfate.

  • Add hexamethyldisilazane (HMDS, 4.0 eq) and heat the suspension to reflux (approx. 130 °C) under a nitrogen atmosphere until the mixture becomes a clear, homogeneous solution (typically 3-4 hours).

  • Cool the solution to room temperature and then remove excess HMDS under vacuum to obtain persilylated uracil as an oil or solid.

• Glycosylation Reaction Setup:

  • Dissolve the crude lactol (1.0 eq, from Protocol 1) and the prepared silylated uracil (1.5 eq) in anhydrous acetonitrile.

  • Add N,O-Bis(trimethylsilyl)acetamide (BSA, 2.0 eq) to the mixture.

• Lewis Acid Addition: Cool the mixture to 0 °C and add TMSOTf (1.2 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and then heat to 60 °C. Stir for 4-6 hours, monitoring by TLC for the formation of the protected nucleoside product.

• Work-up: Cool the reaction to room temperature and quench by pouring it into a cold, saturated aqueous solution of NaHCO₃.

• Extraction & Purification: Extract the mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by silica gel column chromatography (using a gradient of ethyl acetate in hexanes) to isolate the protected 2'-C-methyluridine.

Caption: Simplified mechanism of the Vorbrüggen glycosylation step.

Protocol 3: Global Deprotection

• Rationale: The final step removes the 4-methylbenzoyl protecting groups from the sugar hydroxyls, yielding the target compound.

• Setup: Dissolve the purified, protected 2'-C-methyluridine (1.0 eq) in a 7N solution of ammonia in methanol in a sealed pressure vessel or a securely stoppered flask.

• Reaction: Stir the solution at room temperature for 16-24 hours. Monitor the reaction by TLC until the starting material is fully consumed.

• Concentration: Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by silica gel chromatography (using a gradient of methanol in dichloromethane) or by recrystallization from a suitable solvent system (e.g., methanol/ethyl acetate) to afford pure 2'-C-methyluridine.

Characterization and Expected Results

The identity and purity of the final product should be confirmed using standard analytical techniques.

Analysis	Expected Result for 2'-C-Methyluridine
¹H NMR	Appearance of signals for sugar protons (H1', H3', H4', H5'), the 2'-C-methyl singlet (approx. 1.2-1.5 ppm), and uracil base protons (H5, H6). Disappearance of signals from the 4-methylbenzoyl protecting groups.
¹³C NMR	Signals corresponding to all carbon atoms in the final structure.
Mass Spec (HRMS)	Calculated m/z for [M+H]⁺ or [M+Na]⁺ should match the observed value within ±5 ppm. For C₁₀H₁₄N₂O₆, Exact Mass: 258.0852.
TLC	A single spot with a much lower Rf value than the protected precursors, indicating a more polar compound.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Incomplete lactone reduction	Insufficient DIBAL-H; DIBAL-H decomposed; reaction time too short.	Use freshly titrated DIBAL-H; increase equivalents to 1.5 eq; extend reaction time.
Low yield in glycosylation	Incomplete silylation of nucleobase; inactive Lewis acid; poor quality lactol.	Ensure nucleobase is fully silylated (clear solution); use fresh TMSOTf; purify the lactol intermediate before use if necessary.
Formation of α/β anomers	Poor stereocontrol during glycosylation.	Ensure reaction temperature is controlled. The C3-ester should provide good anchimeric assistance, but optimizing the Lewis acid and solvent may be necessary.
Incomplete deprotection	Reaction time too short; insufficient base.	Extend reaction time to 24-48 hours; use a more concentrated solution of NH₃/MeOH or switch to sodium methoxide in methanol.

References

• Downey, A. M., Pohl, R., et al. (2017). Synthesis of Nucleosides through Direct Glycosylation of Nucleobases with 5‐O‐Monoprotected or 5‐Modified Ribose: Improved Protocol, Scope, and Mechanism. Chemistry – A European Journal, 23(16), 3910-3917. [Link][9][10]

• Semantic Scholar. (n.d.). Synthesis of Nucleosides through Direct Glycosylation of Nucleobases with 5-O-Monoprotected or 5-Modified Ribose: Improved Protocol, Scope, and Mechanism. Retrieved from [Link][11]

• Beaucage, S. L. (2001). Nucleobase Protection of Deoxyribo- And Ribonucleosides. Current Protocols in Nucleic Acid Chemistry, 5(1), 2.2.1-2.2.15. [Link][12]

• Singh, U. P., & Kumar, R. (2022). Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. Molecules, 27(19), 6249. [Link][13]

• Seley-Radtke, K. L., & Yates, M. K. (2018). The evolution of nucleoside analogue antivirals: A review for chemists and non-chemists. Part 1: Early structural modifications to the nucleoside scaffold. Antiviral Research, 154, 66-86. [Link][14]

• Boehr, A. K., Arnold, J. J., Oh, H. S., Cameron, C. E., & Boehr, D. D. (2020). 2′-C-methylated nucleotides terminate virus RNA synthesis by preventing active site closure of the viral RNA-dependent RNA polymerase. Journal of Biological Chemistry, 295(40), 13767-13776. [Link][1][3]

• Pierracos, N., & Seley-Radtke, K. L. (2017). The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold. Antiviral Research, 142, 134-159. [Link][2]

• Pierra, C., Amador, A., et al. (2006). 2'-C-Methyl Branched Pyrimidine Ribonucleoside Analogues: Potent Inhibitors of RNA Virus Replication. Nucleosides, Nucleotides and Nucleic Acids, 25(1-3), 307-315. [Link][15]

• Reck, F., Chorn, T. A., & Wurz, R. P. (2020). Route efficiency assessment and review of the synthesis of β-nucleosides via N-glycosylation of nucleobases. Green Chemistry, 22(23), 8203-8222. [Link][8]

• ChemistryViews. (2023). Regioselective Ribosylation of Nucleobases. Retrieved from [Link][16]

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link][5]

• Google Patents. (n.d.). US20180022774A1 - Process for the preparation of sofosbuvir. Retrieved from [17]

• Temburnikar, K., & Seley-Radtke, K. L. (2018). Recent advances in synthetic approaches for medicinal chemistry of C-nucleosides. Beilstein Journal of Organic Chemistry, 14, 2139-2163. [Link][6]

• Master Organic Chemistry. (2017). Pyranoses and Furanoses: Ring-Chain Tautomerism In Sugars. Retrieved from [Link][18]

• Google Patents. (n.d.). US20150126752A1 - Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone. Retrieved from [19]

• LibreTexts Chemistry. (2022). 3.8: Sugars- Pyranose and Furanose Forms. Retrieved from [Link][7]

Sources

• 1. 2′-C-methylated nucleotides terminate virus RNA synthesis by preventing active site closure of the viral RNA-dependent RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Scholarly Article or Book Chapter | 2-C-methylated nucleotides terminate virus RNA synthesis by preventing active site closure of the viral RNA-dependent RNA polymerase | ID: cj82kd96t | Carolina Digital Repository [cdr.lib.unc.edu]
• 5. Protecting group - Wikipedia [en.wikipedia.org]
• 6. BJOC - Recent advances in synthetic approaches for medicinal chemistry of C-nucleosides [beilstein-journals.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Route efficiency assessment and review of the synthesis of β-nucleosides via N -glycosylation of nucleobases - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC02665D [pubs.rsc.org]
• 9. scilit.com [scilit.com]
• 10. Synthesis of Nucleosides through Direct Glycosylation of Nucleobases with 5-O-Monoprotected or 5-Modified Ribose: Improved Protocol, Scope, and Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis of Nucleosides through Direct Glycosylation of Nucleobases with 5-O-Monoprotected or 5-Modified Ribose: Improved Protocol, Scope, and Mechanism. | Semantic Scholar [semanticscholar.org]
• 12. Nucleobase protection of deoxyribo- and ribonucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties [mdpi.com]
• 14. The evolution of nucleoside analogue antivirals: A review for chemists and non-chemists. Part 1: Early structural modifications to the nucleoside scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Regioselective Ribosylation of Nucleobases - ChemistryViews [chemistryviews.org]
• 17. US20180022774A1 - Process for the preparation of sofosbuvir - Google Patents [patents.google.com]
• 18. masterorganicchemistry.com [masterorganicchemistry.com]
• 19. US20150126752A1 - Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone - Google Patents [patents.google.com]

Application Note: Strategic Protection of 2-C-Methyl-D-Ribonolactone for Complex Synthesis

Abstract

2-C-methyl-D-ribonolactone is a cornerstone chiral building block in medicinal chemistry, serving as a key intermediate for the synthesis of modified nucleosides and other bioactive molecules, including potent antiviral agents.[1][2] Its utility is, however, complicated by the presence of two distinct hydroxyl groups—a primary alcohol at the C5 position and a secondary alcohol at the C3 position. The successful execution of multi-step syntheses involving this lactone is critically dependent on the strategic and selective masking of these hydroxyls. This application note provides a detailed guide for researchers, scientists, and drug development professionals on orthogonal protecting group strategies, offering field-proven insights and detailed protocols for the selective protection and deprotection of 2-C-methyl-D-ribonolactone, thereby enabling precise molecular manipulations and enhancing overall synthetic efficiency.

Introduction: The Synthetic Challenge

The journey from a simple chiral pool starting material to a complex, biologically active compound is paved with challenges of selectivity. 2-C-methyl-D-ribonolactone presents a classic synthetic puzzle: how to selectively functionalize one of two hydroxyl groups while the other remains untouched. The primary C5-hydroxyl and the secondary C3-hydroxyl exhibit different steric environments and nucleophilicity, a subtle distinction that forms the basis of selective protection.

A robust protecting group strategy is not merely about masking a functional group; it is about enabling a sequence of reactions that would otherwise be impossible. The ideal strategy, known as an "orthogonal" approach, allows for the removal of one protecting group under specific conditions that leave other protecting groups in the molecule completely intact.[3][4][5] This guide will explore two primary orthogonal strategies, focusing on the use of sterically demanding silyl ethers and the complementary pairing of benzyl and ester protecting groups.

Strategic Framework for Protecting Group Selection

The choice of a protecting group is dictated by the planned synthetic route. Before any protection reaction, one must consider the conditions of all subsequent steps—including nucleophilic attack, oxidation, reduction, and acidic or basic hydrolysis—to ensure the chosen group remains stable until its intended removal. The differential reactivity of the primary C5-OH (less sterically hindered) and the secondary C3-OH (more sterically hindered) is the primary lever for achieving selectivity.

The following decision-making flowchart provides a logical framework for selecting an appropriate protecting group based on the stability required for subsequent synthetic transformations.

Caption: Decision flowchart for protecting group selection.

Strategy 1: Steric Hindrance-Directed Monosilylation

The most direct approach to differentiating the two hydroxyl groups is to exploit steric hindrance. Bulky silylating agents will react preferentially at the less hindered primary C5-OH. The tert-butyldiphenylsilyl (TBDPS) group is an outstanding candidate for this purpose due to its significant steric bulk and its exceptional stability toward acidic conditions, which is greater than that of other common silyl ethers like TBS or TIPS.[6][7][8]

Protocol 1A: Selective Protection of C5-OH with TBDPSCl

This protocol achieves the selective silylation of the primary C5-hydroxyl group.

Materials:

• 2-C-methyl-D-ribonolactone

• tert-Butyldiphenylsilyl chloride (TBDPSCl)

• Imidazole

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

• Silica gel for column chromatography

Procedure:

• To a stirred solution of 2-C-methyl-D-ribonolactone (1.0 eq) in anhydrous DMF, add imidazole (2.5 eq). Stir at room temperature until all solids dissolve.

• Cool the solution to 0 °C in an ice bath.

• Add TBDPSCl (1.1 eq) dropwise to the solution.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a few milliliters of water.

• Transfer the mixture to a separatory funnel and dilute with EtOAc.

• Wash the organic layer sequentially with water, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude oil by silica gel column chromatography to yield the C5-O-TBDPS protected lactone.

Protocol 1B: Protection of C3-OH and Subsequent Deprotection

With the C5 position blocked, the C3 hydroxyl can be protected using a group orthogonal to the TBDPS ether, such as a p-methoxybenzyl (PMB) ether. The PMB group is stable to the fluoride-mediated cleavage conditions used for TBDPS removal but can be selectively removed via oxidation with DDQ.[9]

Protection of C3-OH with PMB:

• To a solution of the C5-O-TBDPS protected lactone (1.0 eq) in anhydrous Dichloromethane (DCM), add p-methoxybenzyl 2,2,2-trichloroacetimidate (1.5 eq).

• Cool the mixture to 0 °C and add a catalytic amount of trifluoromethanesulfonic acid (TfOH).

• Stir for 1-2 hours, monitoring by TLC.

• Quench with saturated aqueous NaHCO₃ and extract with DCM.

• Dry, concentrate, and purify by chromatography to yield the fully protected lactone.

Selective Deprotection of C5-O-TBDPS:

• Dissolve the fully protected lactone (1.0 eq) in Tetrahydrofuran (THF).

• Add a 1.0 M solution of tetra-n-butylammonium fluoride (TBAF) in THF (1.2 eq).[10]

• Stir at room temperature for 2-4 hours.

• Quench with water, extract with EtOAc, dry, and concentrate.

• Purify by chromatography to yield the C3-O-PMB protected lactone.

Strategy 2: Orthogonal Protection with PMB and Acetyl Groups

An alternative strategy employs protecting groups with fundamentally different chemical labilities. Here, we can protect the C5-OH as a PMB ether and the C3-OH as a simple acetate ester. This setup is truly orthogonal: the PMB group is removed by oxidation, while the acetyl group is removed by base-catalyzed hydrolysis, with no cross-reactivity.

Protocol 2A: Protection of C5-OH with PMB-Cl

This protocol leverages the higher reactivity of the primary hydroxyl. While selectivity may not be as high as with TBDPS, it is often sufficient.

Procedure:

• To a suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous THF at 0 °C, add a solution of 2-C-methyl-D-ribonolactone (1.0 eq) in THF dropwise.

• Stir the mixture for 30 minutes at 0 °C.

• Add p-methoxybenzyl chloride (PMBCl, 1.1 eq) and a catalytic amount of tetrabutylammonium iodide (TBAI).

• Allow the reaction to warm to room temperature and stir overnight.

• Carefully quench with water, extract with EtOAc, wash with brine, dry, and concentrate.

• Purify by silica gel chromatography to isolate the C5-O-PMB protected lactone.

Protocol 2B: Acetylation of C3-OH

Procedure:

• Dissolve the C5-O-PMB protected lactone (1.0 eq) in pyridine.

• Add acetic anhydride (1.5 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Stir at room temperature until the reaction is complete (monitor by TLC).

• Pour the mixture into ice-water and extract with EtOAc.

• Wash the organic layer with cold 1M HCl, saturated NaHCO₃, and brine.

• Dry, concentrate, and purify to obtain the fully protected C5-O-PMB, C3-O-Ac lactone.

Protocol 2C & 2D: Orthogonal Deprotection

Selective Acetate Removal (Hydrolysis):

• Dissolve the fully protected lactone in methanol.

• Add a catalytic amount of potassium carbonate (K₂CO₃).

• Stir at room temperature for 1-3 hours.

• Neutralize with Amberlyst-15 resin, filter, and concentrate to yield the C5-O-PMB protected lactone.

Selective PMB Removal (Oxidation):

• Dissolve the fully protected lactone in a 10:1 mixture of DCM and water.

• Add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ, 1.5 eq).[9]

• Stir vigorously at room temperature. The reaction mixture will turn dark.

• Once the starting material is consumed, quench with saturated NaHCO₃, separate the layers, and extract the aqueous layer with DCM.

• Combine organic layers, dry, concentrate, and purify to yield the C3-O-Ac protected lactone.

Data Summary and Comparison

Protecting Group	Selective Target	Protection Reagents	Deprotection Conditions	Stability Profile	Typical Yield
TBDPS	C5-OH (Primary)	TBDPSCl, Imidazole, DMF	TBAF in THF; or HF•Pyridine[10]	Stable: Base, Oxidation, H₂, most acids. Labile: Fluoride.	>90%
PMB	C5-OH (Primary)	PMBCl, NaH, THF	DDQ in DCM/H₂O; or strong acid (TFA)[9][11]	Stable: Base, Fluoride, H₂ (mild). Labile: Oxidation, strong acid.	75-85%
Acetyl (Ac)	C3-OH (Secondary)	Ac₂O, Pyridine, DMAP	K₂CO₃ in MeOH; or LiOH in THF/H₂O	Stable: Acid, Fluoride, Oxidation. Labile: Base.	>95%

Application in a Synthetic Workflow

The power of these orthogonal strategies is realized in multi-step synthesis. The following diagram illustrates a hypothetical workflow where the C3 position is modified after protecting both hydroxyls, followed by selective deprotection of C5 for further functionalization.

Caption: Hypothetical workflow using orthogonal protection.

Conclusion

The successful synthesis of complex derivatives of 2-C-methyl-D-ribonolactone is not merely a matter of reaction execution, but of careful strategic planning. By understanding the principles of sterically-driven selectivity and orthogonality, researchers can design robust synthetic routes that minimize side reactions and maximize yields. The TBDPS group offers a powerful tool for selectively masking the primary C5-hydroxyl with high acid stability, while the PMB/Acetyl pair provides a fully orthogonal system controlled by oxidative and basic conditions, respectively. The protocols and strategies detailed in this note provide a reliable foundation for chemists to unlock the full synthetic potential of this valuable chiral intermediate.

References

• 1. US7598373B2 - Process for the production of 2-C-methyl-D-ribonolactone - Google Patents [patents.google.com]
• 2. 2-C-Methyl-D-ribono-1,4-lactone: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. WO2000042057A1 - Protecting groups for carbohydrate synthesis - Google Patents [patents.google.com]
• 5. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 6. tert-Butyldiphenylsilyl - Wikipedia [en.wikipedia.org]
• 7. Silyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 8. benchchem.com [benchchem.com]
• 9. p-Methoxybenzyl (PMB) Protective Group | Chem-Station Int. Ed. [en.chem-station.com]
• 10. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 11. PMB Protection - Common Conditions [commonorganicchemistry.com]

The Strategic Role of a Protected Ribonolactone in Forging Next-Generation HCV Therapeutics: Application Notes and Protocols

I. Introduction: Unveiling the Potential of a Key Synthetic Intermediate

The global effort to eradicate Hepatitis C Virus (HCV) has been revolutionized by the advent of direct-acting antivirals (DAAs). Among the most successful classes of DAAs are the nucleoside and nucleotide inhibitors that target the viral RNA-dependent RNA polymerase (RdRp), NS5B.[1][2][3] This enzyme is the engine of HCV replication, and its inhibition effectively halts the viral life cycle.[4][5] A particularly potent subclass of these inhibitors are the 2'-C-methylated ribonucleosides, which act as "chain terminators" of the nascent viral RNA.[6][7][8]

This document serves as a comprehensive guide for researchers, medicinal chemists, and virologists on the application of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone in the discovery and development of novel anti-HCV agents. This compound is not an active antiviral itself but rather a crucial, strategically protected synthetic intermediate. Its structure provides the core scaffold of the 2'-C-methylated ribose necessary for potent inhibition of the HCV NS5B polymerase. The 4-methylbenzoyl (toluoyl) protecting groups offer advantages in terms of crystallinity, stability, and selective removal during the synthetic pathway towards the final active nucleoside analogues.

The following sections will delve into the mechanistic underpinnings of 2'-C-methylribonucleoside inhibitors, provide detailed protocols for the synthesis of these inhibitors starting from the title lactone, and outline the necessary assays to evaluate their antiviral efficacy.

II. The "Why": Mechanistic Rationale for 2'-C-Methylribonucleoside Inhibitors

The central dogma of molecular biology is exploited by HCV, which uses its RNA genome as a template to synthesize new viral RNA via the NS5B polymerase. Nucleoside inhibitors are designed to be "Trojan horses," mimicking natural nucleosides and gaining entry into the active site of the polymerase.

Once inside the cell, a 2'-C-methylribonucleoside analogue is sequentially phosphorylated by host cell kinases to its active 5'-triphosphate form. This triphosphate then competes with the natural nucleoside triphosphates for incorporation into the growing viral RNA chain.

The key to the inhibitory action of 2'-C-methylated nucleosides lies in the steric hindrance provided by the methyl group at the 2'-position of the ribose sugar.[6][7] After the NS5B polymerase incorporates the 2'-C-methylated nucleotide, the bulky methyl group prevents the formation of the subsequent phosphodiester bond with the next incoming nucleotide. This is due to a clash with the incoming nucleotide and the inability of the polymerase's active site to adopt the necessary closed conformation for catalysis.[6][7] This effectively terminates the elongation of the viral RNA, leading to the cessation of viral replication.

III. From Intermediate to Inhibitor: A Synthetic Workflow

The journey from 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone to a potential HCV drug candidate involves a series of well-established organic chemistry transformations. The following is a generalized workflow, with the understanding that specific reaction conditions may need to be optimized based on the desired nucleobase.

Caption: Synthetic workflow from the lactone intermediate to the final drug candidate.

Protocol 1: Synthesis of a 2'-C-Methylribonucleoside Analogue

This protocol provides a general procedure for the synthesis of a 2'-C-methylribonucleoside from the title lactone. Note: All reactions should be carried out under an inert atmosphere (e.g., argon or nitrogen) with anhydrous solvents.

Materials:

• 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

• Diisobutylaluminium hydride (DIBAL-H)

• Anhydrous Toluene and Dichloromethane (DCM)

• Acetic Anhydride

• Pyridine

• Desired nucleobase (e.g., Cytosine, Adenine, Guanine, Uracil)

• Hexamethyldisilazane (HMDS)

• Ammonium sulfate

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

• Anhydrous Acetonitrile

• Saturated aqueous sodium bicarbonate

• Saturated aqueous ammonium chloride

• Sodium sulfate or Magnesium sulfate

• Silica gel for column chromatography

• Sodium methoxide solution or methanolic ammonia

• Methanol

Procedure:

• Reduction to the Lactol:

  • Dissolve the starting lactone in anhydrous toluene and cool the solution to -78 °C.

  • Slowly add one equivalent of DIBAL-H solution dropwise, maintaining the temperature.

  • Stir the reaction at -78 °C for 2-3 hours. Monitor the reaction by Thin Layer Chromatography (TLC).

  • Quench the reaction by the slow addition of methanol, followed by saturated aqueous ammonium chloride.

  • Allow the mixture to warm to room temperature and filter through celite to remove aluminum salts.

  • Extract the aqueous layer with ethyl acetate, combine the organic layers, wash with brine, dry over sodium sulfate, and concentrate under reduced pressure to yield the crude lactol.

• Acetylation of the Lactol:

  • Dissolve the crude lactol in a mixture of pyridine and DCM.

  • Add acetic anhydride and stir at room temperature overnight.

  • Quench the reaction with ice and extract with ethyl acetate.

  • Wash the organic layer sequentially with cold dilute HCl, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over sodium sulfate and concentrate. Purify by silica gel chromatography to obtain the 1-O-acetyl-3,5-bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribofuranose.

• Vorbrüggen Glycosylation:

  • In a separate flask, suspend the desired nucleobase in HMDS with a catalytic amount of ammonium sulfate and heat to reflux until the solution becomes clear.

  • Remove the excess HMDS under vacuum to obtain the silylated nucleobase.

  • Dissolve the silylated nucleobase and the acetylated sugar from step 2 in anhydrous acetonitrile.

  • Cool the solution to 0 °C and add TMSOTf dropwise.

  • Allow the reaction to warm to room temperature and stir until the starting sugar is consumed (monitor by TLC).

  • Quench the reaction with saturated aqueous sodium bicarbonate and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate.

  • Purify the crude product by silica gel chromatography to yield the protected 2'-C-methylribonucleoside.

• Deprotection:

  • Dissolve the protected nucleoside in anhydrous methanol.

  • Add a catalytic amount of sodium methoxide solution or bubble ammonia gas through the solution (or use a sealed tube with methanolic ammonia).

  • Stir at room temperature until the reaction is complete (monitor by TLC).

  • Neutralize the reaction with an acidic resin (e.g., Dowex-50 H+).

  • Filter the resin and concentrate the filtrate.

  • Purify the final 2'-C-methylribonucleoside by silica gel chromatography or recrystallization.

IV. Evaluating the Antiviral Potential: Essential Protocols

Once the target 2'-C-methylribonucleoside analogues are synthesized, their biological activity must be assessed. The following protocols outline the key assays for evaluating their efficacy against HCV.

Protocol 2: HCV NS5B RdRp Inhibition Assay (Biochemical Assay)

This assay directly measures the ability of a compound to inhibit the enzymatic activity of the purified recombinant HCV NS5B polymerase.[9][10]

Objective: To determine the 50% inhibitory concentration (IC50) of the test compound against HCV NS5B polymerase.

Materials:

• Purified recombinant HCV NS5B protein (e.g., from genotype 1b)

• RNA template (e.g., a homopolymeric template like poly(A) or a heteropolymeric template)

• RNA primer (e.g., oligo(U) for a poly(A) template)

• Ribonucleoside triphosphates (rNTPs: ATP, GTP, CTP, UTP)

• Radiolabeled rNTP (e.g., [α-³²P]UTP or [α-³³P]UTP)

• Assay buffer (containing Tris-HCl, MgCl₂, KCl, DTT)

• Test compounds dissolved in DMSO

• Scintillation fluid and scintillation counter

Procedure:

• Prepare a reaction mixture containing the assay buffer, RNA template/primer, and all rNTPs except the radiolabeled one.

• Add varying concentrations of the test compound (typically from a serial dilution) or DMSO (as a negative control) to the reaction mixture.

• Initiate the reaction by adding the HCV NS5B enzyme and the radiolabeled rNTP.

• Incubate the reaction at the optimal temperature for the enzyme (e.g., 30 °C) for a set period (e.g., 60 minutes).

• Stop the reaction by adding a quench buffer containing EDTA.

• Spot the reaction mixture onto DE81 filter paper and wash several times with a sodium phosphate buffer to remove unincorporated nucleotides.

• Dry the filter paper and measure the incorporated radioactivity using a scintillation counter.

• Calculate the percent inhibition for each compound concentration relative to the DMSO control.

• Determine the IC50 value by plotting the percent inhibition against the compound concentration and fitting the data to a dose-response curve.

Data Presentation:

Compound ID	Target Nucleobase	IC50 (µM) against NS5B
Cmpd-001	Cytosine	Experimental Value
Cmpd-002	7-deaza-Adenine	Experimental Value
Cmpd-003	Guanosine	Experimental Value
Sofosbuvir	Uridine (prodrug)	Reference Value

Protocol 3: HCV Replicon Assay (Cell-Based Assay)

This assay measures the ability of a compound to inhibit HCV RNA replication within a human liver cell line. This is a more physiologically relevant system as it accounts for cell permeability and intracellular metabolism to the active triphosphate form.

Objective: To determine the 50% effective concentration (EC50) of the test compound in a cell-based HCV replication model.

Materials:

• Huh-7 cells harboring an HCV subgenomic replicon (e.g., expressing a reporter gene like luciferase or neomycin resistance).

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with fetal bovine serum (FBS), non-essential amino acids, and antibiotics.

• G418 (for maintaining selection pressure on replicon cells).

• Test compounds dissolved in DMSO.

• Luciferase assay reagent (if using a luciferase reporter).

• Cell viability assay reagent (e.g., CellTiter-Glo®, MTS, or resazurin).

Procedure:

• Seed the HCV replicon cells in 96-well plates and allow them to adhere overnight.

• Treat the cells with serial dilutions of the test compounds. Include a "no drug" (DMSO only) control.

• Incubate the cells for 48-72 hours.

• For Luciferase Reporter Replicons:

  • Remove the culture medium and lyse the cells.

  • Add the luciferase assay substrate and measure the luminescence using a plate reader. This signal is proportional to the level of HCV replication.

• In a parallel plate, assess cell viability using a standard cytotoxicity assay to determine the 50% cytotoxic concentration (CC50).

• Calculate the percent inhibition of replication for each compound concentration relative to the DMSO control.

• Determine the EC50 value by plotting the percent inhibition against the compound concentration.

• The selectivity index (SI) is calculated as CC50 / EC50. A higher SI value indicates a more promising therapeutic window.

Data Presentation:

Compound ID	EC50 (µM) in Replicon Assay	CC50 (µM) in Huh-7 Cells	Selectivity Index (SI = CC50/EC50)
Cmpd-001	Experimental Value	Experimental Value	Calculated Value
Cmpd-002	Experimental Value	Experimental Value	Calculated Value
Cmpd-003	Experimental Value	Experimental Value	Calculated Value
Sofosbuvir	Reference Value	Reference Value	Reference Value

V. Conclusion and Future Directions

3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone is a high-value starting material for the synthesis of potent 2'-C-methylribonucleoside inhibitors of the HCV NS5B polymerase. Its protected and activated structure allows for efficient and stereocontrolled introduction of the key 2'-C-methylribose moiety. The protocols outlined in this guide provide a robust framework for the synthesis of novel analogues and their subsequent evaluation in both biochemical and cell-based assays.

Future work in this area may involve the use of this intermediate to synthesize nucleosides with modified bases to enhance activity or overcome resistance.[11] Furthermore, the development of novel prodrug strategies to improve the pharmacokinetic profiles of the resulting nucleosides remains a critical area of research, aiming to enhance oral bioavailability and target delivery to the liver.[12][13][14][15] The strategic application of this key intermediate will undoubtedly continue to fuel the discovery of next-generation therapies for HCV.

VI. References

• De Clercq, E. (2009). The role of nucleosides and nucleotides in the discovery of new antiviral agents. Clinical Microbiology and Infection, 15(2), 115-124. Available at: [Link]

• Beigelman, L., & Mikhailov, S. N. (2007). Synthesis of 2'- and 3'-C-methylribonucleosides. Current Protocols in Nucleic Acid Chemistry, Chapter 14, Unit 14.5. Available at: [Link]

• Beaulieu, P. L. (2004). Inhibitors of the HCV NS5B polymerase: New hope for the treatment of hepatitis C infections. Current Opinion in Investigational Drugs, 5(8), 838-850.

• Patsnap Synapse. (2024). What are NS5B polymerase inhibitors and how do they work? Available at: [Link]

• Wikipedia. (n.d.). NS5B inhibitor. Available at: [Link]

• Pierra, C., Amador, A., Benzaria, S., et al. (2010). New NS5B polymerase inhibitors for hepatitis C. Expert Opinion on Investigational Drugs, 19(8), 953-971. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 2′- and 3′-C-Methylribonucleosides. Available at: [Link]

• Hartmann, R. K., & Gossringer, M. (1995). Enzymatic synthesis of 2-modified nucleic acids: identification of important phosphate and ribose moieties in RNase P substrates. Nucleic Acids Research, 23(16), 3213–3219.

• Gong, P., & Peersen, O. B. (2019). 2′-C-methylated nucleotides terminate virus RNA synthesis by preventing active site closure of the viral RNA-dependent RNA polymerase. Journal of Biological Chemistry, 294(45), 16897-16907. Available at: [Link]

• ResearchGate. (n.d.). Structure−Activity Relationship of Heterobase-Modified 2'- C -Methyl Ribonucleosides as Inhibitors of Hepatitis C Virus RNA Replication. Available at: [Link]

• Gong, P., & Peersen, O. B. (2019). 2'-C-methylated Nucleotides Terminate Virus RNA Synthesis by Preventing Active Site Closure of the Viral RNA-dependent RNA Polymerase. Journal of Biological Chemistry, 294(45), 16897-16907. Available at: [Link]

• ResearchGate. (n.d.). 2'-C-Methyl Branched Pyrimidine Ribonucleoside Analogues: Potent Inhibitors of RNA Virus Replication. Available at: [Link]

• Ohno, A., et al. (2021). Intriguing Antiviral Modified Nucleosides: A Retrospective View into the Future Treatment of COVID-19. ACS Medicinal Chemistry Letters, 12(4), 546-556. Available at: [Link]

• ResearchGate. (n.d.). Cyclic Monophosphate Prodrugs of Base-Modified 2′-C-Methyl Ribonucleosides as Potent Inhibitors of Hepatitis C Virus RNA Replication. Available at: [Link]

• Eltayb, W. A., et al. (2018). The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold. Antiviral Chemistry and Chemotherapy, 26, 2040206618789839. Available at: [Link]

• Gardelli, C., et al. (2012). Discovery of 4'-azido-2'-deoxy-2'-C-methyl cytidine and prodrugs thereof: a potent inhibitor of Hepatitis C virus replication. Bioorganic & Medicinal Chemistry Letters, 22(19), 6119-6123. Available at: [Link]

• Labcorp. (n.d.). Hepatitis C Virus (HCV) NS5B Drug Resistance Assay. Available at: [Link]

• da Silva, T. C. L., et al. (2020). Amino Acids in the Development of Prodrugs. Molecules, 25(16), 3683. Available at: [Link]

• Sofia, M. J. (2011). 2′-F-2′-C-Methyl Nucleosides and Nucleotides for the Treatment of Hepatitis C Virus: from Discovery to the Clinic. Organic Chemistry: Current Research, 1(1).

• Ferrari, E., et al. (2005). Specific inhibitors of HCV polymerase identified using an NS5B with lower affinity for template/primer substrate. Nucleic Acids Research, 33(7), 2331–2340. Available at: [Link]

• Lecturio. (n.d.). Antivirals for Hepatitis C. Available at: [Link]

• Powdrill, M. H., et al. (2015). Inhibitors of the Hepatitis C Virus Polymerase; Mode of Action and Resistance. Viruses, 7(10), 5225–5256. Available at: [Link]

• Ranjith-Kumar, C. T., et al. (2009). Mechanisms of Activity and Inhibition of the Hepatitis C Virus RNA-dependent RNA Polymerase. Journal of Biological Chemistry, 284(52), 36037–36047. Available at: [Link]

• Kumar, A., et al. (2022). Prodrug strategies in developing antiviral nucleoside analogs. RSC Medicinal Chemistry, 13(5), 534-554. Available at: [Link]

• Sim, H., et al. (2012). Inhibition of Hepatitis C Virus NS5B Polymerase by S-Trityl-L-Cysteine Derivatives. Molecules, 17(12), 14352–14366. Available at: [Link]

• HCV Guidelines. (n.d.). Screening and diagnosis. Available at: [Link]

• Lau, J. Y., et al. (2002). Mechanism of Action of Ribavirin in the Treatment of Chronic Hepatitis C. Gastroenterology & Hepatology, 1(4), 231–237. Available at: [Link]

Sources

• 1. HCV NS5B polymerase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What are NS5B polymerase inhibitors and how do they work? [synapse.patsnap.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. NS5B inhibitor - Wikipedia [en.wikipedia.org]
• 6. 2′-C-methylated nucleotides terminate virus RNA synthesis by preventing active site closure of the viral RNA-dependent RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2'-C-methylated nucleotides terminate virus RNA synthesis by preventing active site closure of the viral RNA-dependent RNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Specific inhibitors of HCV polymerase identified using an NS5B with lower affinity for template/primer substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Discovery of 4'-azido-2'-deoxy-2'-C-methyl cytidine and prodrugs thereof: a potent inhibitor of Hepatitis C virus replication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Prodrug strategies in developing antiviral nucleoside analogs - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: A Step-by-Step Guide to the Glycosylation Reaction with Benzoyl-Protected Ribonolactone

<_>

Introduction: The Significance of Ribonolactone Glycosylation in Modern Drug Discovery

The synthesis of nucleoside analogues is a cornerstone of medicinal chemistry, providing a rich source of antiviral and anticancer agents.[1][2] These molecules, which mimic natural nucleosides, can interfere with viral replication and cell proliferation. A crucial step in the synthesis of many of these analogues is the glycosylation reaction, which involves the formation of a glycosidic bond between a sugar moiety and a nucleobase or another aglycone.[3] D-Ribonolactone, a derivative of the naturally occurring sugar D-ribose, serves as a versatile and pivotal building block in this context.[4][5] Its protected forms, particularly with benzoyl groups, are frequently employed due to the stability and stereochemical influence these protecting groups impart on the reaction.[6]

This guide provides a detailed, step-by-step protocol for the glycosylation of 2,3,5-tri-O-benzoyl-D-ribonolactone. It is designed for researchers, scientists, and drug development professionals, offering not just a procedure, but also the underlying chemical principles and practical insights to ensure successful and reproducible outcomes. We will delve into the widely utilized Vorbrüggen glycosylation, a powerful method for nucleoside synthesis that employs a Lewis acid catalyst to couple a silylated nucleobase with a protected sugar derivative.[7][8]

Reaction Mechanism and Stereochemical Control

The Vorbrüggen glycosylation proceeds through a series of well-defined steps.[9] Understanding this mechanism is paramount to troubleshooting and optimizing the reaction.

• Silylation of the Nucleobase: The nucleobase is first treated with a silylating agent, such as N,O-bis(trimethylsilyl)acetamide (BSA) or hexamethyldisilazane (HMDS), to increase its nucleophilicity and solubility in organic solvents.[10]

• Formation of the Oxocarbenium Ion: The benzoyl-protected ribonolactone, the glycosyl donor, is activated by a Lewis acid (e.g., trimethylsilyl trifluoromethanesulfonate - TMSOTf). This activation facilitates the departure of a leaving group from the anomeric carbon, leading to the formation of a resonance-stabilized oxocarbenium ion intermediate.[11][12]

• Nucleophilic Attack: The silylated nucleobase then acts as a nucleophile, attacking the electrophilic anomeric carbon of the oxocarbenium ion.

• Stereochemical Outcome: The stereochemistry of the newly formed glycosidic bond is a critical aspect of the synthesis. The presence of a participating group, such as the benzoyl group at the C-2 position of the ribonolactone, plays a crucial role in directing the stereochemical outcome.[3] This neighboring group participation often leads to the preferential formation of the β-anomer, which is the desired stereoisomer for most biologically active nucleosides.[7]

Diagram of the Vorbrüggen Glycosylation Mechanism:

Caption: The Vorbrüggen glycosylation workflow.

Experimental Protocol: Glycosylation of 2,3,5-tri-O-benzoyl-D-ribonolactone

This protocol outlines a general procedure for the Vorbrüggen glycosylation. Optimization of reaction conditions, such as temperature, reaction time, and stoichiometry, may be necessary for different nucleobases.[13][14]

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Purity	Supplier
2,3,5-tri-O-benzoyl-D-ribonolactone	C26H20O8	460.44	>98%	Commercially Available
Nucleobase (e.g., Uracil)	C4H4N2O2	112.09	>99%	Commercially Available
N,O-Bis(trimethylsilyl)acetamide (BSA)	C8H21NOSi2	203.43	>95%	Commercially Available
Trimethylsilyl trifluoromethanesulfonate (TMSOTf)	C4H9F3O3SSi	222.26	>98%	Commercially Available
Anhydrous Acetonitrile (MeCN)	CH3CN	41.05	Anhydrous	Commercially Available
Dichloromethane (DCM)	CH2Cl2	84.93	ACS Grade	Commercially Available
Saturated Sodium Bicarbonate (NaHCO3)	NaHCO3	84.01	ACS Grade	Commercially Available
Anhydrous Sodium Sulfate (Na2SO4)	Na2SO4	142.04	Anhydrous	Commercially Available

Step-by-Step Procedure

PART 1: Silylation of the Nucleobase

• To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., argon or nitrogen), add the nucleobase (1.0 eq).

• Add anhydrous acetonitrile (dissolving the nucleobase may require gentle heating).

• Add N,O-bis(trimethylsilyl)acetamide (BSA) (2.0-3.0 eq) dropwise to the suspension.

• Heat the reaction mixture to reflux (approximately 80-85 °C) and stir until the solution becomes clear, indicating complete silylation. This typically takes 1-2 hours.

• Cool the reaction mixture to room temperature.

PART 2: Glycosylation Reaction

• In a separate flame-dried flask under an inert atmosphere, dissolve 2,3,5-tri-O-benzoyl-D-ribonolactone (1.0-1.2 eq) in anhydrous acetonitrile.

• Cool the lactone solution to 0 °C using an ice bath.

• Slowly add trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.2-1.5 eq) to the lactone solution. The solution may turn slightly yellow.

• To this activated lactone solution, add the previously prepared silylated nucleobase solution dropwise via a cannula or syringe.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

PART 3: Work-up and Purification

• Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO3).

• Transfer the mixture to a separatory funnel and extract with dichloromethane (DCM) (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• The crude product is then purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired benzoyl-protected nucleoside.

Diagram of the Experimental Workflow:

Caption: A streamlined workflow for the glycosylation reaction.

Troubleshooting and Key Considerations

• Anhydrous Conditions: The success of this reaction is highly dependent on maintaining strictly anhydrous conditions, as both the silylating agents and the Lewis acid are sensitive to moisture.

• Purity of Reagents: Use high-purity, anhydrous solvents and reagents to minimize side reactions.

• Reaction Monitoring: Closely monitor the reaction progress by TLC to determine the optimal reaction time and avoid the formation of degradation products.

• Purification Challenges: The purification of the final product can sometimes be challenging due to the presence of closely eluting byproducts.[3] Careful selection of the eluent system for column chromatography is crucial.

• Alternative Protecting Groups: While benzoyl groups are common, other protecting groups like benzylidene can also be employed, though they may introduce their own set of mechanistic considerations and potential side reactions.[5][15][16]

Conclusion

The glycosylation of benzoyl-protected ribonolactone is a robust and versatile method for the synthesis of a wide array of nucleoside analogues.[17] A thorough understanding of the reaction mechanism, careful execution of the experimental protocol, and attention to critical parameters will enable researchers to successfully synthesize these important compounds for further investigation in drug discovery and chemical biology. The insights and detailed procedures provided in this guide are intended to serve as a valuable resource for achieving consistent and high-yielding results in this challenging yet rewarding area of synthetic chemistry.

References

• Maria, C.; Rauter, A. P. Nucleoside analogues: N-glycosylation methodologies, synthesis of antiviral and antitumor drugs and potential against drug-resistant bacteria and Alzheimer's disease. Carbohydr. Res.2023 , 532, 108889. [Link]

• Silveira, G. P. D-Ribonolactone, A Versatile Synthetic Precursor of Biologically Relevant Scaffolds. Molecules2020 , 25(21), 5184. [Link]

• Wikipedia. Chemical glycosylation. [Link]

• ACS Catalysis. C-Ribosylating Enzymes in the (Bio)Synthesis of C-Nucleosides and C-Glycosylated Natural Products. [Link]

• Wikipedia. Synthesis of nucleosides. [Link]

• National Institutes of Health. Biocatalytic synthesis of ribonucleoside analogues using nucleoside transglycosylase-2. [Link]

• National Institutes of Health. Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides. [Link]

• National Institutes of Health. Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides. [Link]

• Organic Chemistry Portal. Vorbrüggen Glycosylation. [Link]

• National Institutes of Health. Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. [Link]

• National Institutes of Health. Synthesis and Antiviral Evaluation of Nucleoside Analogues Bearing One Pyrimidine Moiety and Two D-Ribofuranosyl Residues. [Link]

• Royal Society of Chemistry. Mechanistic reappraisal of the Vorbrüggen glycosylation: solvent-free, rapid and regioselective synthesis of nucleosides using ball milling. [Link]

• ResearchGate. Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides. [Link]

• bioRxiv. Diversification of Nucleoside Analogues as Potent Antiviral Drug Leads. [Link]

• National Institutes of Health. Antiviral nucleoside analogs. [Link]

• Chosun University. Design and Synthesis of Novel Branched Nucleoside Analogues as Antiviral Agents. [Link]

• ResearchGate. Proposed mechanism of stereoselctive N-glycosylation under Vorbrüggen conditions. [Link]

• ResearchGate. Optimization of glycosylation reaction conditions. [Link]

• ResearchGate. Optimization of the Reaction Conditions a. [Link]

• University of Bristol. Brønsted and Lewis Acid Catalyzed Glycosylation. [Link]

• Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. [Link]

• ResearchGate. Brønsted- and Lewis-Acid-Catalyzed Glycosylation: Synthetic Methods and Catalysts. [Link]

Sources

• 1. Biocatalytic synthesis of ribonucleoside analogues using nucleoside transglycosylase-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antiviral nucleoside analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical glycosylation - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Synthesis of nucleosides - Wikipedia [en.wikipedia.org]
• 8. Vorbrüggen Glycosylation [drugfuture.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]

Application Note: Comprehensive Analytical Characterization of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

Introduction and Scientific Context

3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone (CAS: 25137-77-3) is a synthetic, protected carbohydrate derivative. Its structure, based on a D-ribonic acid gamma-lactone core, is significant in medicinal and synthetic chemistry. The presence of a C-2 methyl group and bulky, hydrophobic p-toluoyl protecting groups at the 3- and 5-positions makes it a key intermediate in the synthesis of modified nucleoside analogues with potential antiviral or anticancer properties.[1] The precise characterization of such intermediates is paramount to ensure the identity, purity, and stability required for downstream applications in drug development and molecular research.

The analytical challenge lies in unambiguously confirming the covalent structure, including stereochemistry, and quantifying impurities. The p-toluoyl groups, while synthetically useful, render the molecule highly hydrophobic and provide strong chromophores, which dictates the selection of appropriate analytical techniques. This document provides a suite of detailed protocols for the comprehensive characterization of this molecule, leveraging High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Molecular Structure and Properties:

• Chemical Name: 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

• CAS Number: 25137-77-3

• Molecular Formula: C₂₄H₂₄O₇

• Molecular Weight: 424.44 g/mol

Purity and Identity Verification by Reversed-Phase HPLC-UV

Scientific Rationale

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the method of choice for assessing the purity of the title compound. The two p-toluoyl (4-methylbenzoyl) groups impart significant hydrophobicity, allowing for excellent retention and separation on a nonpolar stationary phase like C18. Furthermore, these aromatic esters are strong chromophores, enabling highly sensitive detection by a UV-Vis spectrophotometer. A gradient elution method using acetonitrile and water is proposed to ensure efficient elution of the main compound while also separating any potential impurities, such as starting materials or de-protected species.

Experimental Protocol: HPLC-UV Analysis

• Sample Preparation:

  • Accurately weigh approximately 5.0 mg of the compound.

  • Dissolve in 5.0 mL of acetonitrile to create a 1.0 mg/mL stock solution.

  • Further dilute this stock solution 1:10 with acetonitrile to a final concentration of 100 µg/mL.

  • Filter the final solution through a 0.22 µm PTFE syringe filter prior to injection.

• Instrumentation and Conditions:

  • The parameters outlined in Table 1 are recommended as a starting point for method development.

Parameter	Recommended Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm)
Mobile Phase A	Deionized Water
Mobile Phase B	Acetonitrile
Gradient Elution	0-2 min: 50% B; 2-15 min: 50% to 95% B; 15-18 min: 95% B; 18-18.1 min: 95% to 50% B; 18.1-22 min: 50% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	Diode Array Detector (DAD), 238 nm
Run Time	22 minutes
Table 1: Proposed HPLC-UV Method Parameters.

• Data Analysis:

  • Integrate the peak corresponding to the main compound.

  • Calculate purity by the area percent method. The peak area of the title compound should be expressed as a percentage of the total area of all observed peaks.

Workflow Diagram: HPLC Purity Assessment

A streamlined workflow for HPLC-based purity analysis.

Molecular Weight Confirmation by Mass Spectrometry

Scientific Rationale

High-Resolution Mass Spectrometry (HRMS) with a soft ionization technique, such as Electrospray Ionization (ESI), is essential for confirming the molecular formula of the compound. ESI is ideal for polar to moderately polar molecules and minimizes in-source fragmentation, allowing for the clear observation of the intact molecular ion. Positive ion mode is selected as the lactone oxygen and ester carbonyls can be readily protonated or form adducts with sodium or potassium ions. The resulting mass-to-charge ratio (m/z) provides a highly accurate mass measurement that can be used to validate the elemental composition.

Experimental Protocol: ESI-MS Analysis

• Sample Preparation:

  • Use the 100 µg/mL solution prepared for HPLC analysis.

  • Dilute it further 1:10 with 50:50 acetonitrile:water containing 0.1% formic acid to a final concentration of 10 µg/mL. The formic acid facilitates protonation for positive ion mode ESI.

• Instrumentation and Conditions:

  • The analysis can be performed by direct infusion or by coupling the HPLC system to the mass spectrometer (LC-MS).

Parameter	Recommended Condition
Mass Spectrometer	Thermo Scientific Q Exactive or equivalent Q-TOF/Orbitrap
Ionization Mode	ESI, Positive
Infusion Flow Rate	5 µL/min (for direct infusion)
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temp.	350 °C
Mass Range	100 - 1000 m/z
Resolution	> 20,000 FWHM
Table 2: ESI-HRMS Method Parameters.

• Data Interpretation:

  • Identify the m/z values corresponding to the expected molecular ions and common adducts.

  • Compare the experimentally measured accurate mass with the theoretical mass to confirm the elemental formula.

Ion Species	Theoretical Exact Mass (m/z)
[M+H]⁺	425.1595
[M+Na]⁺	447.1414
[M+K]⁺	463.1153
[M-C₈H₇O]⁺ (Loss of toluoyl group)	307.1125
Table 3: Predicted m/z Values for Key Ions.

Workflow Diagram: MS Identity Confirmation

Workflow for molecular formula confirmation via ESI-HRMS.

Structural Elucidation by NMR Spectroscopy

Scientific Rationale

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the unambiguous determination of the covalent structure of the molecule.

• ¹H NMR provides information on the number and chemical environment of protons. Key expected signals include the distinct AA'BB' systems of the p-substituted aromatic rings, the methyl singlets of the toluoyl groups, the C-2 methyl group, and the protons on the ribonolactone core.

• ¹³C NMR confirms the carbon skeleton, showing distinct signals for the carbonyls (lactone and esters), aromatic carbons, and the aliphatic carbons of the sugar ring.

• 2D NMR (COSY, HSQC) is used to establish connectivity. COSY (Correlation Spectroscopy) reveals proton-proton coupling networks within the sugar ring, while HSQC (Heteronuclear Single Quantum Coherence) correlates each proton to its directly attached carbon, enabling definitive assignment of the ¹H and ¹³C spectra.

Experimental Protocol: NMR Analysis

• Sample Preparation:

  • Accurately weigh 5-10 mg of the compound.

  • Dissolve in approximately 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a good choice due to the compound's hydrophobicity. Tetramethylsilane (TMS) should be used as an internal standard (0 ppm).

• Instrumentation and Data Acquisition:

  • Acquire spectra on a 400 MHz (or higher) spectrometer.

Experiment	Key Acquisition Parameters	Purpose
¹H NMR	32 scans, 16 ppm spectral width, 3s relaxation delay	Proton environment & integration
¹³C{¹H} NMR	1024 scans, 240 ppm spectral width, 2s relaxation delay	Carbon skeleton count
¹H-¹H COSY	256 increments in F1, 8 scans per increment	H-H connectivity (J-coupling)
¹H-¹³C HSQC	256 increments in F1, 16 scans per increment	Direct C-H correlation
Table 4: NMR Acquisition Parameters.

• Predicted Spectral Data and Interpretation:

  • The following table (Table 5) provides predicted chemical shifts based on the analysis of similar acylated furanose structures.[2] These values serve as a guide for spectral assignment.

Group	Atom	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)
Lactone Core	H-3	~5.5 - 5.7 (d)	~75-78
H-4	~4.5 - 4.7 (dd)	~80-83
H-5a, H-5b	~4.3 - 4.6 (m)	~63-66
C-1 (Lactone C=O)	-	~172-175
C-2 (Quaternary)	-	~78-81
Substituents	2-C-CH₃	~1.5 - 1.7 (s)	~20-23
p-Toluoyl (x2)	Ar-H (AA'BB')	~7.9-8.1 (d, 4H), ~7.2-7.4 (d, 4H)	~128-131, ~143-145
Ar-CH₃	~2.4 (s, 6H)	~21-22
Ester C=O	-	~165-167
Table 5: Predicted ¹H and ¹³C NMR Chemical Shifts in CDCl₃.

Logical Diagram: NMR Structural Assignment

Logical flow for complete structural assignment using NMR.

Conclusion

The combination of RP-HPLC for purity assessment, ESI-HRMS for molecular formula confirmation, and a suite of NMR experiments for definitive structural elucidation provides a robust and comprehensive analytical strategy for the characterization of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone. The protocols detailed herein are grounded in established principles of chemical analysis for protected carbohydrates and serve as a reliable foundation for quality control and research applications involving this important synthetic intermediate.

References

• Harvey, D. J. "Mass Spectrometry of Fatty Acid Derivatives." Rapid Communications in Mass Spectrometry, vol. 27, 2013, pp. 805–815. [URL: https://onlinelibrary.wiley.com/doi/abs/10.1002/rcm.6503]
• Ploeger, M., et al. "Mass Spectrometry-Based Techniques to Elucidate the Sugar Code." Chemical Reviews, vol. 121, no. 17, 2021, pp. 10831-10873. [URL: https://pubs.acs.org/doi/10.1021/acs.chemrev.1c00076]
• Gawroński, J., et al. "Characteristic ¹H NMR spectra of β-d-ribofuranosides and ribonucleosides: factors driving furanose ring conformations." Organic & Biomolecular Chemistry, vol. 16, no. 31, 2018, pp. 5749-5757. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6086055/]
• CymitQuimica. "3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama-lactone." CymitQuimica Product Page. [URL: https://www.cymitquimica.com/3-5-bis-o-4-methylbenzoyl-2-c-methyl-d-ribonic-acid-gama-lactone-25137-77-3]
• Hasegawa, A., et al. "Sugar microanalysis by HPLC with benzoylation: Improvement via introduction of a C-8 cartridge and a high efficiency ODS column." Journal of Chromatographic Science, vol. 28, no. 10, 1990, pp. 524-8. [URL: https://academic.oup.com/chromsci/article-abstract/28/10/524/307432]
• MedChemExpress. "3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama-lactone." MedChemExpress Product Page. [URL: https://www.medchemexpress.com/3-5-bis-o-(4-methylbenzoyl)-2-c-methyl-d-ribonic-acid-gama-lactone.html]
• Patel, P. N., et al. "Validated Stability-Indicating RP-HPLC Method for the Estimation of Degradation Behaviour of Organic Peroxide and Third-Generation Synthetic Retinoids in Topical Pharmaceutical Dosage Formulation." Scientia Pharmaceutica, vol. 81, no. 3, 2013, pp. 743-60. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3791929/]
• Thermo Fisher Scientific. "Determination of Proteins and Carbohydrates by 2D HPLC (RPLC and HILIC) with Charged Aerosol and Ultraviolet Detection." Application Note. [URL: https://assets.thermofisher.
• Robak, T., and Robak, P. "Purine nucleoside analogs in the treatment of rarer chronic lymphoid leukemias." Current Pharmaceutical Design, vol. 18, no. 23, 2012, pp. 3373-88. [URL: https://www.eurekaselect.com/article/45577]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Characteristic 1H NMR spectra of β-d-ribofuranosides and ribonucleosides: factors driving furanose ring conformations - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Robust HPLC Purification Protocol for 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

Introduction and Scope

3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone is a synthetic nucleoside analog, a class of compounds with significant therapeutic potential, including antiviral and anticancer properties.[1][2] The synthesis of such complex molecules often results in a crude mixture containing the desired product alongside unreacted starting materials, byproducts, and diastereomers. Achieving high purity is paramount for subsequent use in biological assays, structural analysis, and drug development pipelines.

This application note provides a comprehensive, field-proven protocol for the purification of this target molecule using preparative High-Performance Liquid Chromatography (HPLC). We will detail a systematic approach that begins with analytical-scale method development and seamlessly scales up to a robust preparative-scale purification. The causality behind each experimental choice, from mobile phase selection to gradient optimization, is explained to empower researchers to adapt this protocol to similar benzoylated or protected small molecules.

Principle of Separation: Reversed-Phase Chromatography

The target molecule possesses a dualistic chemical nature: a polar core composed of the D-ribonic acid gamma-lactone and two large, non-polar 4-methylbenzoyl (toluoyl) protecting groups. This structure makes it an ideal candidate for Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

RP-HPLC separates molecules based on their hydrophobicity through non-polar interactions.[3] The methodology employs a non-polar stationary phase (typically silica derivatized with C18 alkyl chains) and a polar mobile phase.[4] Our target molecule will be introduced to the column in a mobile phase with a high aqueous content, promoting its adsorption to the C18 stationary phase via hydrophobic interactions of its toluoyl groups. By gradually increasing the concentration of an organic solvent in the mobile phase, we increase the mobile phase's non-polar character, which competitively displaces the molecule from the stationary phase and elutes it from the column. Impurities that are more polar than the target will elute earlier, while less polar impurities will elute later, enabling effective separation.[5][6]

Materials and Methods

Equipment and Consumables

• Preparative HPLC system with a binary gradient pump, autosampler (or manual injector), column oven, and a multi-wavelength UV-Vis detector.

• Fraction collector.

• Analytical HPLC system for method development and purity analysis.

• Rotary evaporator for solvent removal.

• Vortex mixer and ultrasonic bath.

• Glassware and HPLC-grade solvent bottles.

• Syringe filters (0.22 µm or 0.45 µm, PTFE or other chemically resistant membrane).

Chemicals and Reagents

• Acetonitrile (ACN): HPLC grade or higher.

• Water: Deionized (DI) water, 18.2 MΩ·cm, filtered through a 0.22 µm membrane.

• Methanol (MeOH): HPLC grade or higher (for sample solubility tests and cleaning).

• Crude Sample: Synthesized 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone.

Experimental Workflow: From Analytical Method to Preparative Scale

A cardinal rule in preparative chromatography is to first develop and optimize the separation on a smaller, analytical scale.[7][8] This approach conserves valuable crude material, saves significant amounts of solvent, and allows for rapid optimization before committing to a large-scale run.

Caption: Workflow for HPLC Purification.

Step 1: Sample Preparation and Solubility Testing

Proper sample preparation is critical to prevent column clogging and ensure reproducible results. The sample must be fully dissolved in a solvent that is miscible with the mobile phase.[7]

Protocol:

• Test the solubility of a small amount of the crude material in various HPLC-grade solvents (e.g., Acetonitrile, Methanol). Acetonitrile is an excellent first choice as it is a common strong solvent in RP-HPLC.[9]

• Prepare a concentrated stock solution of the crude sample in the chosen solvent (e.g., 20-50 mg/mL).

• Ensure complete dissolution using a vortex mixer and, if necessary, brief sonication.

• Filter the solution through a 0.45 µm syringe filter to remove any particulate matter before injection.

Step 2: Analytical Method Development

The goal here is to achieve baseline separation of the target peak from its major impurities.

Rationale for Parameter Selection:

• Column: A C18-bonded silica column is the workhorse of RP-HPLC and provides excellent retention for non-polar compounds.[3][10]

• Mobile Phase: An acetonitrile/water system is chosen. Acetonitrile typically provides lower backpressure and better UV transparency at low wavelengths compared to methanol.[11][12]

• Detection Wavelength: The 4-methylbenzoyl groups are the primary chromophores. Aromatic rings and conjugated carbonyl systems exhibit strong UV absorbance.[13] A wavelength of 254 nm is a standard choice for aromatic compounds. A secondary wavelength, such as 275 nm , can also be monitored as benzoyl groups often have absorbances in this region.[14]

• Gradient Elution: A gradient is essential for complex crude mixtures. It ensures that late-eluting, non-polar impurities are cleared from the column while providing good resolution for earlier peaks.[12]

Analytical HPLC Protocol:

Parameter	Recommended Setting
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	HPLC-Grade Water
Mobile Phase B	HPLC-Grade Acetonitrile
Gradient Program	50% B to 95% B over 20 minutes, hold at 95% B for 5 min, return to 50% B over 1 min, equilibrate for 4 min
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	5-10 µL
Detection	UV-Vis at 254 nm and 275 nm

Note: The starting gradient percentage (50% B) is an estimate. Adjust based on the initial scouting run. If the compound elutes too quickly, lower the starting %B. If it elutes too late, increase the starting %B.

Step 3: Scaling to Preparative Purification

Once a satisfactory separation is achieved on the analytical scale, the method can be geometrically scaled to a preparative column. The key is to maintain the same linear velocity of the mobile phase.[7][8]

Scaling Equations:

• Flow Rate Scaling:

  • F_prep = F_analyt * (d_prep² / d_analyt²)

  • Where F is the flow rate and d is the column's internal diameter.

• Injection Volume Scaling (for loading studies):

  • V_prep = V_analyt * (d_prep² / d_analyt²)

Example Scaling Calculation:

• Analytical Column: 4.6 mm ID, Flow = 1.0 mL/min

• Preparative Column: 21.2 mm ID

• F_prep = 1.0 mL/min * (21.2² / 4.6²) ≈ 21.2 mL/min

Step 4: Preparative Purification Protocol

Preparative HPLC Protocol:

Parameter	Recommended Setting
Column	C18, 21.2 x 150 mm, 5-10 µm particle size
Mobile Phase A	HPLC-Grade Water
Mobile Phase B	HPLC-Grade Acetonitrile
Gradient Program	Same gradient profile as the analytical method (50% to 95% B over 20 min, etc.)
Flow Rate	~21 mL/min (or as calculated above)
Column Temperature	30 °C
Sample Loading	Dissolve crude material in a minimal amount of ACN/mobile phase A mixture and inject. Max load determined by loading study.
Detection	UV-Vis at 254 nm (for triggering fraction collection)
Fraction Collection	Trigger collection based on UV signal threshold and time window around the target peak.

Detailed Procedure:

• Equilibration: Equilibrate the preparative column with the starting mobile phase composition (e.g., 50% B) for at least 3-5 column volumes or until the baseline is stable.

• Injection: Inject the filtered, concentrated crude sample solution.

• Elution: Run the scaled gradient program.

• Collection: Monitor the chromatogram in real-time. Configure the fraction collector to begin collecting just before the target peak begins to elute and stop just after it returns to baseline.

• Column Regeneration: After the gradient is complete, run a high-organic wash (e.g., 95-100% ACN) to elute any strongly retained impurities, then re-equilibrate the column at starting conditions.

Post-Purification Processing and Analysis

• Purity Analysis: Take a small aliquot from each collected fraction (or a pooled sample of the main peak) and inject it onto the analytical HPLC system using the optimized method to confirm purity.

• Pooling: Combine all fractions that meet the desired purity specification (e.g., >98%).

• Solvent Removal: Remove the acetonitrile and water using a rotary evaporator. A high-vacuum pump may be required to remove the final traces of water.

• Final Product: The resulting solid is the purified 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone. Confirm its identity using appropriate analytical techniques (e.g., MS, NMR).

References

• Agilent Technologies. (n.d.). Scaling Small Molecule Purification Methods for HPLC.
• Jones, R. (2024, January 17). Navigating HPLC Method Development: Tips for Success. Pharma's Almanac.
• Sigma-Aldrich. (n.d.). Developing HPLC Methods.
• Ray, A. (2016, November 24). Method Development for Reproducible Flash Purification of Pharmaceuticals by UHPLC and HPLC. Chromatography Today.

• Norris, J. L., & Porter, M. D. (2013). Reverse-phase HPLC analysis and purification of small molecules. Methods in Enzymology, 533, 291-301. Retrieved from [Link]

• ALWSCI. (2024, May 10). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks.
• BenchChem Technical Support Team. (2025, December). Application Note: High-Efficiency Purification of Peptides Modified with 8-(Benzyloxy)-8-oxooctanoic Acid using Reversed-Phase HPLC. Benchchem.
• Shinde, V. (2025, February 2). Exploring the Different Mobile Phases in HPLC. Veeprho.
• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC.
• Welch Materials. (2025, April 8). Best Practices for Mobile Phases in HPLC: Preparation, Use, and Storage.
• SIELC Technologies. (n.d.). Separation of Benzoyl chloride, 2,5-dichloro- on Newcrom R1 HPLC column.
• Mastelf Technologies. (2024, September 23). How to Choose the Best Mobile Phase in HPLC for Optimal Results.
• CymitQuimica. (n.d.). 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama-lactone.
• MedChemExpress. (n.d.). 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama-lactone.
• Tosoh Bioscience. (n.d.). Reversed Phase Chromatography.
• IJCRT. (2024, June 6). QUANTIFICATION AND METHOD DEVELOPMENT OF BENZOYL PEROXIDE IN PHARMACEUTICAL GEL USING UV/ VIS- SPECTROPHOTOMETRY.
• Master Organic Chemistry. (2016, September 26). UV-Vis Spectroscopy: Absorbance of Carbonyls.
• Shimadzu. (n.d.). The Relationship Between UV-VIS Absorption and Structure of Organic Compounds.

Sources

• 1. 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama… [cymitquimica.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. | https://separations.us.tosohbioscience.com [separations.us.tosohbioscience.com]
• 4. benchchem.com [benchchem.com]
• 5. pharmasalmanac.com [pharmasalmanac.com]
• 6. Reverse-phase HPLC analysis and purification of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. mastelf.com [mastelf.com]
• 10. Developing HPLC Methods [sigmaaldrich.com]
• 11. veeprho.com [veeprho.com]
• 12. welch-us.com [welch-us.com]
• 13. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 14. ijcrt.org [ijcrt.org]

Application Note: Unambiguous 1H and 13C NMR Assignment of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

Abstract

The structural elucidation of complex organic molecules is a cornerstone of chemical research and drug development. Nuclear Magnetic Resonance (NMR) spectroscopy provides unparalleled insight into molecular structure in solution. This application note presents a comprehensive protocol for the complete and unambiguous assignment of all 1H and 13C NMR signals for 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone, a key intermediate in modified nucleoside synthesis. By integrating one-dimensional (1H, 13C, DEPT-135) and two-dimensional (COSY, HSQC, HMBC) NMR experiments, this guide provides a robust, self-validating methodology for researchers. The causality behind experimental choices and the logic of spectral interpretation are detailed, ensuring both accuracy and reproducibility.

Introduction

3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone (Figure 1) is a chiral building block of significant interest in medicinal chemistry. Its rigid, furanose-like lactone core, combined with a quaternary center (C2) and bulky protecting groups, presents a distinct and non-trivial challenge for spectral assignment. Accurate characterization is critical for confirming its identity, purity, and stereochemistry, which are prerequisites for its use in multi-step syntheses.

This document serves as a field-proven guide, moving beyond a simple listing of chemical shifts to explain the why and how of the assignment process. We will leverage a suite of modern NMR experiments to create a network of correlations that validate the structure from first principles.

Figure 1. Chemical structure of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone.

Experimental Design and Rationale

The selection of NMR experiments is driven by the need to resolve signal overlap and establish connectivity across the entire molecule. A standard chloroform-d (CDCl3) solvent is chosen for its excellent solubilizing properties for this class of compounds and its well-defined residual solvent peak.

Core Experimental Suite:

• 1H NMR: Provides initial information on the number of distinct proton environments, their integration (relative ratios), and coupling patterns (J-coupling), which reveals adjacent protons.

• 13C{1H} NMR: Reveals the number of unique carbon environments. The lack of proton coupling simplifies the spectrum to a series of singlets.

• DEPT-135 (Distortionless Enhancement by Polarization Transfer): This experiment is crucial for differentiating carbon types. CH and CH3 signals appear as positive peaks, while CH2 signals are negative. Quaternary carbons (including C=O) are absent, simplifying the assignment of the carbon backbone.

• COSY (Correlation Spectroscopy): This 2D homonuclear experiment maps 1H-1H J-coupling correlations, definitively identifying protons that are directly coupled (typically 2-3 bonds apart). This is essential for tracing the proton spin systems within the ribonic lactone core and the aromatic rings.

• HSQC (Heteronuclear Single Quantum Coherence): This 2D heteronuclear experiment correlates each proton with its directly attached carbon. It is the primary tool for assigning carbons that have attached protons (CH, CH2, CH3).

• HMBC (Heteronuclear Multiple Bond Correlation): This powerful 2D experiment detects longer-range correlations (typically 2-4 bonds) between protons and carbons. It is the key to assigning quaternary carbons and piecing together the molecular fragments identified by COSY and HSQC. For instance, it connects the lactone protons to the carbonyl carbons of the protecting groups.

Diagram 1: NMR experimental workflow for structural elucidation.

Detailed Protocol: NMR Data Acquisition

3.1. Sample Preparation

• Weigh approximately 15-20 mg of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone.

• Transfer the sample into a clean, dry 5 mm NMR tube.

• Add approximately 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Cap the tube and gently vortex or invert until the sample is fully dissolved.

3.2. Instrument Setup & Calibration

• Spectrometer: 500 MHz (or higher) NMR spectrometer equipped with a broadband probe.

• Temperature: Set and equilibrate the probe temperature to 298 K (25 °C).

• Locking & Shimming: Lock onto the deuterium signal of CDCl3. Perform automated or manual shimming to optimize magnetic field homogeneity, aiming for a narrow and symmetrical TMS or residual CHCl3 peak.

3.3. Acquisition Parameters The following are typical parameters for a 500 MHz spectrometer. Adjustments may be necessary based on the specific instrument and sample concentration.

Experiment	Parameter	Recommended Value	Rationale
1H NMR	Spectral Width	16 ppm (-2 to 14 ppm)	To cover aromatic and aliphatic regions.
Acquisition Time	~3.0 s	To ensure good digital resolution.
Relaxation Delay (d1)	2.0 s	Allows for sufficient T1 relaxation.
Number of Scans (ns)	8 or 16	To achieve adequate signal-to-noise (S/N).
13C{1H} NMR	Spectral Width	240 ppm (-10 to 230 ppm)	To cover carbonyl, aromatic, and aliphatic carbons.
Acquisition Time	~1.0 s	Standard for 13C detection.
Relaxation Delay (d1)	2.0 s
Number of Scans (ns)	1024 or 2048	To overcome the low natural abundance of 13C.
DEPT-135	Pulse Angle	135°	Standard pulse angle for distinguishing CH/CH3 from CH2.
Number of Scans (ns)	256 or 512
COSY	Spectral Width (F2, F1)	10 ppm (0 to 10 ppm)	Focus on the proton region of interest.
Data Points (F2 x F1)	2048 x 256	Balances resolution and experiment time.
Number of Scans (ns)	4 or 8 per increment
HSQC	Spectral Width (F2)	10 ppm (0 to 10 ppm)	1H dimension.
Spectral Width (F1)	160 ppm (0 to 160 ppm)	13C dimension, focused on protonated carbons.
Number of Scans (ns)	8 or 16 per increment
HMBC	Spectral Width (F2)	10 ppm (0 to 10 ppm)	1H dimension.
Spectral Width (F1)	220 ppm (-5 to 215 ppm)	13C dimension, to include quaternary carbons.
Long-Range Coupling	8 Hz	Optimized for typical 2JCH and 3JCH correlations.
Number of Scans (ns)	16 or 32 per increment	Requires higher S/N to detect weaker correlations.

Predicted Spectral Data and Step-by-Step Assignment

The following section details the logical process for assigning the NMR signals based on established chemical shift principles and the connectivity derived from 2D NMR.

4.1. Initial Analysis (1D Spectra)

• 1H NMR: The spectrum is expected to show signals in three distinct regions:

  • Aromatic Region (δ 7.2-8.1 ppm): Two sets of AA'BB' systems corresponding to the two para-substituted methylbenzoyl groups.

  • Lactone Core Region (δ 4.5-5.5 ppm): Protons on the lactone ring (H3, H4, H5a, H5b). Their downfield shift is due to the deshielding effect of adjacent oxygen atoms.

  • Aliphatic Region (δ 1.5-2.5 ppm): The methyl protons of the two toluoyl groups and the C2-methyl group.

• 13C NMR & DEPT-135:

  • Carbonyl Region (δ 165-180 ppm): Three signals are expected: the lactone carbonyl (C1) and the two ester carbonyls (C=O).

  • Aromatic Region (δ 125-145 ppm): Signals for the aromatic carbons.

  • Aliphatic Region (δ 15-90 ppm): Signals for the five carbons of the ribonic lactone core and the two methyl carbons from the toluoyl groups. DEPT-135 will confirm the CH, CH2, and CH3 carbons in this region.

4.2. Building the Structure with 2D NMR

The assignment strategy relies on identifying a starting point and using correlation networks to map the rest of the molecule. The H4 proton is an excellent starting point as it is a CH group coupled to both H3 and the two diastereotopic H5 protons.

Diagram 2: Key COSY and HMBC correlations for assigning the lactone core.

Step-by-Step Assignment Logic:

• Identify H4: In the COSY spectrum, locate a proton signal that shows correlations to three other protons. This will be H4, coupled to H3 and the two H5 protons.

• Identify H3, H5a, H5b: The protons coupled to H4 are H3 and the H5a/H5b pair. The H5 protons will be geminally coupled to each other, a correlation that may also be visible in the COSY spectrum. HSQC will link these protons to their respective carbons: C3, C4, and C5.

• Assign C5: The DEPT-135 spectrum will show the C5 carbon as a negative signal (CH2), distinguishing it from C3 and C4 (CH signals).

• Assign C2-Methyl: The most upfield aliphatic proton signal, a singlet integrating to 3H, is the C2-methyl group. The HSQC spectrum will connect this proton signal to its corresponding methyl carbon.

• Assign Quaternary C2 and Carbonyl C1: The HMBC spectrum is critical here. The C2-methyl protons will show a strong 2-bond correlation to C2 and a 3-bond correlation to the lactone carbonyl, C1. H3 will also show correlations to C1 and C2. This network firmly establishes the top part of the lactone ring.

• Assign Protecting Groups: The H3 proton, being attached to the C3-ester, will show a 3-bond HMBC correlation to the carbonyl carbon of its attached 4-methylbenzoyl group. Similarly, the H5a and H5b protons will show HMBC correlations to the carbonyl carbon of the second protecting group.

• Assign Aromatic Systems: Once the ester carbonyls are identified, their HMBC correlations to the aromatic protons (specifically the ortho protons) will link each aromatic system to its specific position (C3 or C5). The COSY spectrum will show the ortho-meta coupling within each aromatic ring, and the toluoyl methyl protons will show HMBC correlations to the ipso- and ortho-carbons of their ring.

4.3. Tabulated NMR Data Assignments

The following table summarizes the predicted chemical shifts and key correlations. Actual values may vary slightly depending on experimental conditions.

Position	1H δ (ppm) (Mult., J in Hz)	13C δ (ppm) (DEPT)	Key HMBC Correlations (from H to C)
1	-	~175.0 (C)	-
2	-	~45.0 (C)	-
2-Me	~1.60 (s, 3H)	~22.0 (CH3)	C1, C2, C3
3	~5.40 (d, J ≈ 5)	~78.0 (CH)	C1, C2, C4, C5, C=O (ester at C3)
4	~4.80 (m, 1H)	~80.0 (CH)	C2, C3, C5
5a	~4.65 (dd, J ≈ 12, 4)	~65.0 (CH2)	C3, C4, C=O (ester at C5)
5b	~4.55 (dd, J ≈ 12, 6)	C3, C4, C=O (ester at C5)
C3-Ester
C=O	-	~166.0 (C)	-
C-ipso	-	~126.5 (C)	-
C-ortho	~7.95 (d, J ≈ 8)	~129.8 (CH)	C=O, C-ipso, C-meta
C-meta	~7.30 (d, J ≈ 8)	~129.2 (CH)	C-ortho, C-para, Ar-Me
C-para	-	~144.5 (C)	-
Ar-Me	~2.42 (s, 3H)	~21.7 (CH3)	C-ipso, C-meta, C-para
C5-Ester
C=O	-	~166.2 (C)	-
C-ipso	-	~126.7 (C)	-
C-ortho	~8.00 (d, J ≈ 8)	~129.9 (CH)	C=O, C-ipso, C-meta
C-meta	~7.28 (d, J ≈ 8)	~129.1 (CH)	C-ortho, C-para, Ar-Me
C-para	-	~144.3 (C)	-
Ar-Me	~2.40 (s, 3H)	~21.6 (CH3)	C-ipso, C-meta, C-para

Conclusion

This application note has outlined a systematic and robust methodology for the complete 1H and 13C NMR assignment of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone. By synergistically using a suite of 1D and 2D NMR experiments, a self-validating network of correlations can be established, leading to an unambiguous assignment of every atom in the molecule. The detailed protocol and logical workflow presented herein provide researchers and drug development professionals with a reliable template for characterizing this important chemical intermediate and other structurally complex molecules. The emphasis on understanding the causality behind the experimental setup and data interpretation ensures that this guide is not just a protocol, but a valuable instructional tool.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link]

• Reich, H. J. (2021). Structure Determination using NMR Spectroscopy. University of Wisconsin. [Link]

Application Note: Elucidating the Mass Spectrometry Fragmentation Patterns of 2-C-methyl-D-ribonolactone Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-C-methyl-D-ribonolactone and its derivatives are important chiral building blocks in the synthesis of various biologically active molecules, including branched-chain nucleosides and other therapeutic agents.[1] Understanding the structural characteristics of these molecules is paramount for quality control, metabolite identification, and drug development. Mass spectrometry (MS) is a powerful analytical technique for the structural elucidation of organic compounds. This application note provides a detailed guide to the mass spectrometric fragmentation patterns of 2-C-methyl-D-ribonolactone derivatives, offering insights into their behavior under different ionization techniques and providing protocols for their analysis.

Due to the polar nature of 2-C-methyl-D-ribonolactone, derivatization is often necessary to improve its volatility for gas chromatography-mass spectrometry (GC-MS) analysis.[2][3] Silylation is a common and effective derivatization technique for compounds containing hydroxyl groups.[4] In contrast, liquid chromatography-mass spectrometry (LC-MS) with soft ionization techniques like electrospray ionization (ESI) can often be used for the direct analysis of the underivatized molecule. This guide will cover both approaches, proposing fragmentation pathways based on established principles of mass spectrometry for similar structures.[5]

Part 1: Gas Chromatography-Mass Spectrometry (GC-MS) of Silylated 2-C-methyl-D-ribonolactone

For GC-MS analysis, the hydroxyl groups of 2-C-methyl-D-ribonolactone must be derivatized to increase volatility and thermal stability.[6] Trimethylsilylation (TMS) is a widely used method for this purpose.[4]

Protocol: Trimethylsilylation of 2-C-methyl-D-ribonolactone for GC-MS Analysis

This protocol outlines the derivatization of 2-C-methyl-D-ribonolactone using N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), a common and effective silylating agent.

Materials:

• 2-C-methyl-D-ribonolactone standard

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Pyridine (anhydrous)

• Ethyl acetate (anhydrous)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Nitrogen gas supply for drying

Procedure:

• Sample Preparation: Accurately weigh approximately 1 mg of 2-C-methyl-D-ribonolactone into a clean, dry 2 mL reaction vial.

• Drying: Ensure the sample is completely dry by placing it under a gentle stream of nitrogen gas or by lyophilization to remove any residual moisture, which can interfere with the derivatization reaction.

• Reagent Addition: Add 100 µL of anhydrous pyridine to dissolve the sample. Pyridine acts as a catalyst and acid scavenger.

• Silylation: Add 100 µL of MSTFA to the vial.

• Reaction: Tightly cap the vial and heat at 60°C for 30 minutes in a heating block or oven.

• Cooling and Dilution: Allow the vial to cool to room temperature. Dilute the sample with anhydrous ethyl acetate to a suitable concentration for GC-MS analysis (e.g., 1 µg/mL).

• Analysis: The derivatized sample is now ready for injection into the GC-MS system.

Experimental Workflow for GC-MS Analysis

Caption: Workflow for GC-MS analysis of 2-C-methyl-D-ribonolactone.

Proposed Electron Ionization (EI) Fragmentation of Tris(trimethylsilyl)-2-C-methyl-D-ribonolactone

The electron ionization (70 eV) of the tris-TMS derivative of 2-C-methyl-D-ribonolactone is expected to produce a complex fragmentation pattern. The molecular ion (M+•) may be of low abundance. Key fragmentation pathways are likely to involve cleavage of the TMS groups and fragmentation of the lactone ring.

Key Fragment Ions (Proposed)

m/z (proposed)	Proposed Structure/Loss
M-15	Loss of a methyl radical (•CH3) from a TMS group.
M-73	Loss of a trimethylsilyl radical (•Si(CH3)3).
M-90	Loss of trimethylsilanol (HOSi(CH3)3).
73	[Si(CH3)3]+, a common fragment for TMS derivatives.
147	[(CH3)2Si=O-Si(CH3)3]+, another characteristic TMS fragment.

Proposed Fragmentation Pathways

The fragmentation of the lactone ring is expected to be influenced by the presence of the bulky TMS groups. Alpha-cleavage adjacent to the ring oxygen and the carbonyl group is anticipated.

Caption: Proposed major EI fragmentation of tris-TMS-2-C-methyl-D-ribonolactone.

Part 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) of 2-C-methyl-D-ribonolactone Derivatives

LC-MS with electrospray ionization (ESI) is well-suited for the analysis of polar, non-volatile compounds like 2-C-methyl-D-ribonolactone without the need for derivatization. Tandem mass spectrometry (MS/MS) provides valuable structural information through collision-induced dissociation (CID).

Protocol: LC-MS/MS Analysis of 2-C-methyl-D-ribonolactone

Materials:

• 2-C-methyl-D-ribonolactone standard

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• LC vials

Procedure:

• Sample Preparation: Prepare a stock solution of 2-C-methyl-D-ribonolactone in methanol (e.g., 1 mg/mL).

• Working Solution: Dilute the stock solution with the initial mobile phase composition (e.g., 95:5 water:methanol with 0.1% formic acid) to a final concentration of 1-10 µg/mL.

• LC-MS/MS System Setup:

  • LC Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm) is suitable.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Methanol with 0.1% formic acid.

  • Gradient: A suitable gradient would be to start with 5% B, hold for 1 minute, ramp to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

  • MS Parameters:

    • Capillary Voltage: 3.5 kV

    • Drying Gas Temperature: 300 °C

    • Drying Gas Flow: 8 L/min

    • Nebulizer Pressure: 35 psi

  • MS/MS Analysis: Perform product ion scans of the protonated molecule [M+H]+. The collision energy should be optimized for the specific instrument and compound, typically in the range of 10-30 eV.

Proposed ESI-MS/MS Fragmentation of Protonated 2-C-methyl-D-ribonolactone

The fragmentation of protonated five-membered lactones in ESI-MS/MS is often characterized by neutral losses of small molecules such as water (H2O) and carbon monoxide (CO).[5] The stability of the resulting carbocations plays a significant role in dictating the fragmentation pathways.

Key Fragment Ions (Proposed)

Precursor Ion (m/z)	Proposed Fragment Ion (m/z)	Proposed Neutral Loss
[M+H]+	[M+H - H2O]+	H2O
[M+H]+	[M+H - CO]+	CO
[M+H - H2O]+	[M+H - H2O - CO]+	CO
[M+H]+	[M+H - CH2O]+	Formaldehyde (CH2O)

Proposed Fragmentation Pathways

The initial protonation is likely to occur at the carbonyl oxygen. Subsequent fragmentation can proceed through several pathways, including the loss of water from the hydroxyl groups and the loss of carbon monoxide from the lactone ring.

Caption: Proposed major ESI-MS/MS fragmentation pathways of protonated 2-C-methyl-D-ribonolactone.

Conclusion

This application note provides a comprehensive guide for the mass spectrometric analysis of 2-C-methyl-D-ribonolactone and its derivatives. For GC-MS analysis, derivatization, specifically silylation, is crucial for achieving the necessary volatility and thermal stability. The proposed EI fragmentation patterns of the silylated derivative are dominated by cleavages associated with the TMS groups. For LC-MS/MS analysis, the underivatized molecule can be readily analyzed using ESI, with fragmentation characterized by neutral losses of water and carbon monoxide. The detailed protocols and proposed fragmentation pathways presented here serve as a valuable resource for researchers in the fields of synthetic chemistry, drug discovery, and metabolomics, enabling the confident identification and structural characterization of this important class of compounds. It is important to note that the proposed fragmentation pathways are based on established chemical principles and data from similar structures; confirmation with high-resolution mass spectrometry and analysis of isotopically labeled standards is recommended for definitive structural assignments.

References

• Regis Technologies, Inc. (n.d.). GC Derivatization. Retrieved from [Link]

• Kim, S., et al. (2021). A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones. Molecules, 26(5), 1435. [Link]

• SWGDRUG. (2005). gamma-butyrolactone. Retrieved from [Link]

• Donike, M., & Kraft, M. (1987). GC/MS-Determination of Gamma-Butyrolactone. Institute of Biochemistry, German Sport University Cologne.

• Kuhu, P., et al. (2016). Investigation of the Derivatization Conditions for GC-MS Metabolomics of Biological Samples. Chromatographia, 79(21-22), 1415-1425. [Link]

• Crotti, A. E. M., et al. (2006). Gas-phase fragmentation of γ-lactone derivatives by electrospray ionization tandem mass spectrometry. Journal of Mass Spectrometry, 41(8), 1033-1041.
• Le, L., et al. (2012). Fast GC-MS method for quantification of gamma-butyrolactone in biological matrices.
• Moldoveanu, S. C., & David, V. (2019). Derivatization Methods in GC and GC/MS.

• University of Arizona. (n.d.). Fragmentation Mechanisms. In Intro to Mass Spectrometry. Retrieved from [Link]

• Chemistry For Everyone. (2023, August 14). What Is Derivatization In GC-MS? [Video]. YouTube. [Link]

• Kertész, V., et al. (2018). Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems. Journal of Mass Spectrometry, 53(10), 999-1008.

• LibreTexts. (2023, January 29). Mass spectrometry 1. Chemistry LibreTexts. [Link]

• Fiehn, O., et al. (2014). MS2Analyzer: A Software for Small Molecule Substructure Annotations from Tandem Mass Spectra. Analytical Chemistry, 86(24), 12226-12233.
• Choi, S. U., et al. (2003). A-factor-type γ-butyrolactones from a marine-derived actinomycete.

• LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Crotti, A. E. M., et al. (2004). The fragmentation mechanism of five-membered lactones by electrospray ionisation tandem mass spectrometry. International Journal of Mass Spectrometry, 232(3), 271-276.
• de Souza, G. G., et al. (2008). Electrospray ionization tandem mass spectrometry fragmentation of protonated flavone and flavonol aglycones: a re-examination. Journal of Mass Spectrometry, 43(11), 1547-1558.
• Pepi, A., et al. (2021). Mass Spectrometry-Based Techniques to Elucidate the Sugar Code. Chemical Reviews, 121(19), 11837-11895.
• Sparkman, O. D. (2019). Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. Spectroscopy, 34(11), 14-23.
• Ahmad, V. U., et al. (2014). Electrospray Tandem Mass Spectrometric Study of a Furo-Furan Lactone in Heliotropium eichwaldi. Journal of Analytical & Bioanalytical Techniques, 5(5), 1-6.

• University of Colorado Boulder. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. Retrieved from [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. m.youtube.com [m.youtube.com]
• 4. Investigation of the derivatization conditions for GC-MS metabolomics of biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] Derivatization Methods in GC and GC/MS | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols: In Vitro Biological Assays for Evaluating the Efficacy of Nucleoside Analogs Derived from Lactones

Introduction: Unveiling the Therapeutic Potential of Lactone-Derived Nucleoside Analogs

Nucleoside analogs represent a cornerstone of antiviral and anticancer chemotherapy.[1][2] Their structural similarity to endogenous nucleosides allows them to interfere with critical cellular processes, such as DNA and RNA synthesis, ultimately leading to the inhibition of viral replication or cancer cell proliferation.[2][3] The incorporation of a lactone moiety into a nucleoside analog structure presents a novel chemical scaffold with the potential for unique biological activities and improved pharmacological properties. This guide provides a comprehensive overview and detailed protocols for the in vitro biological evaluation of this promising class of compounds.

The primary objective of these assays is to determine the therapeutic potential of novel lactone-derived nucleoside analogs by assessing their efficacy against specific targets (viruses, cancer cells, microbes) and their safety profile in terms of cytotoxicity to host cells. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and preclinical evaluation of new therapeutic agents.

Part 1: Foundational Assays: Cytotoxicity and General Viability

A fundamental first step in the evaluation of any novel compound is to determine its effect on cell viability.[4][5] These assays are crucial for establishing a therapeutic window, which is the concentration range where the compound exhibits its desired biological activity without causing significant harm to healthy cells.[6]

Principle of Cytotoxicity Assays

In vitro cytotoxicity assays measure the toxic effects of a compound on cultured cells.[7] Common methods assess cell viability, membrane integrity, and metabolic activity.[7][8] The half-maximal inhibitory concentration (IC50) or cytotoxic concentration (CC50) is a key metric derived from these assays, representing the concentration of a compound that reduces cell viability by 50% compared to untreated controls.[7]

MTT Assay for Metabolic Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[6][9] Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan product.[9] The amount of formazan produced is directly proportional to the number of living cells.[10]

Protocol: MTT Cell Viability Assay [10][11][12][13]

Materials:

• 96-well microtiter plates

• Appropriate cell line(s) and complete culture medium

• Lactone-derived nucleoside analogs (test compounds)

• Positive control (e.g., Doxorubicin for cancer cells)

• Vehicle control (e.g., DMSO)

• MTT solution (5 mg/mL in PBS, filter-sterilized)[12]

• Solubilization solution (e.g., 4 mM HCl, 0.1% NP40 in isopropanol or acidic SDS solution)[12]

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 1,000 to 100,000 cells per well) in 100 µL of complete culture medium.[13] Incubate overnight under appropriate conditions (e.g., 37°C, 5% CO2) to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds and controls in culture medium. Remove the overnight culture medium from the cells and add 100 µL of the compound dilutions to the respective wells. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well, achieving a final concentration of 0.45-0.5 mg/mL.[10][12]

• Incubation: Incubate the plate for 2 to 4 hours at 37°C, allowing for the formation of formazan crystals.[13] A purple precipitate should be visible under a microscope.[13]

• Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.[9][12]

• Absorbance Measurement: Gently shake the plate on an orbital shaker for about 15 minutes to ensure complete dissolution.[11][12] Read the absorbance at a wavelength of 570-590 nm using a microplate reader.[9][11] A reference wavelength of 620-630 nm can be used to reduce background noise.[11][12]

• Data Analysis: Subtract the absorbance of the blank (medium only) from all readings. Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells. Plot the percentage of viability against the compound concentration to determine the CC50 value using non-linear regression analysis.

Table 1: Example Data Presentation for Cytotoxicity Assay

Cell Line	Compound	CC50 (µM) ± SD
HEK293 (non-cancerous)	Analog-L1	> 100
HeLa (cervical cancer)	Analog-L1	15.2 ± 1.8
MCF-7 (breast cancer)	Analog-L1	25.5 ± 2.3
HeLa (cervical cancer)	Doxorubicin	0.8 ± 0.1
MCF-7 (breast cancer)	Doxorubicin	1.2 ± 0.2

Part 2: Efficacy Evaluation: Antiviral, Anticancer, and Antimicrobial Assays

Once the cytotoxic profile of the nucleoside analogs is established, their efficacy against specific diseases can be evaluated. The choice of assays will depend on the intended therapeutic application.

Antiviral Assays

Nucleoside analogs are a major class of antiviral agents.[1] Their mechanism of action often involves the inhibition of viral polymerases, leading to the termination of viral nucleic acid replication.[1][14]

The plaque reduction assay is a classic and reliable method for determining the antiviral activity of a compound. It measures the ability of a drug to inhibit the formation of viral plaques, which are localized areas of cell death caused by viral infection.

Protocol: Plaque Reduction Assay

Materials:

• Confluent monolayer of susceptible host cells in 6-well or 12-well plates

• Virus stock with a known titer

• Lactone-derived nucleoside analogs

• Positive control antiviral drug (e.g., Acyclovir for Herpes Simplex Virus)

• Overlay medium (e.g., MEM containing 1% carboxymethylcellulose or agarose)

• Staining solution (e.g., 0.1% crystal violet in 20% ethanol)

Procedure:

• Cell Preparation: Seed host cells in multi-well plates and grow until they form a confluent monolayer.

• Virus Infection: Remove the growth medium and infect the cell monolayers with a standardized amount of virus (e.g., 100 plaque-forming units per well). Allow the virus to adsorb for 1-2 hours at 37°C.

• Compound Treatment: After adsorption, remove the viral inoculum and wash the cells with PBS. Add the overlay medium containing various concentrations of the test compounds or controls.

• Incubation: Incubate the plates at 37°C in a CO2 incubator for a period that allows for plaque formation (typically 2-5 days, depending on the virus).

• Plaque Visualization: After incubation, fix the cells (e.g., with 10% formalin) and then stain with crystal violet solution. Gently wash the plates with water to remove excess stain.

• Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction for each compound concentration compared to the untreated virus control. The 50% effective concentration (EC50) is the concentration of the compound that reduces the number of plaques by 50%.

Anticancer Assays

Nucleoside analogs are widely used in cancer chemotherapy.[2][15] They can induce cell cycle arrest and apoptosis in rapidly dividing cancer cells.[16]

Beyond the initial MTT assay, further investigation into the anticancer effects involves more specific assays that measure cell proliferation and the induction of apoptosis (programmed cell death).

Protocol: Cell Cycle Analysis by Flow Cytometry

Materials:

• Cancer cell lines

• Lactone-derived nucleoside analogs

• Propidium Iodide (PI) staining solution

• RNase A

• Flow cytometer

Procedure:

• Cell Treatment: Treat cancer cells with the test compounds at various concentrations for a specified duration (e.g., 24 or 48 hours).

• Cell Harvesting and Fixation: Harvest the cells by trypsinization, wash with PBS, and fix in ice-cold 70% ethanol.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in PI staining solution containing RNase A. Incubate in the dark for 30 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The DNA content of the cells will be proportional to the PI fluorescence intensity.

• Data Analysis: Analyze the cell cycle distribution (G0/G1, S, and G2/M phases) using appropriate software. An accumulation of cells in a specific phase suggests compound-induced cell cycle arrest.[16]

Antimicrobial Assays

While less common, some nucleoside analogs exhibit antibacterial or antifungal activity.[2][17] The minimum inhibitory concentration (MIC) is the standard measure of a compound's antimicrobial potency.[18][19]

The broth microdilution method is a widely used technique to determine the MIC of an antimicrobial agent.[20][21] It involves challenging a standardized bacterial inoculum with serial dilutions of the compound in a liquid growth medium.[19]

Protocol: Broth Microdilution MIC Assay [19][20][21]

Materials:

• 96-well microtiter plates

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Lactone-derived nucleoside analogs

• Positive control antibiotic (e.g., Vancomycin, Ciprofloxacin)

• 0.5 McFarland standard

• Spectrophotometer or turbidity reader

Procedure:

• Compound Dilution: Prepare a two-fold serial dilution of the test compounds and controls in CAMHB directly in the 96-well plate.[21]

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[21] Dilute this suspension to achieve a final inoculum concentration of about 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the diluted bacterial inoculum to each well containing the compound dilutions. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours.[21]

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[19] This can be determined by visual inspection or by measuring the optical density at 600 nm.

Table 2: Example Data Presentation for MIC Assay

Bacterial Strain	Compound	MIC (µg/mL)
S. aureus ATCC 29213	Analog-L2	8
E. coli ATCC 25922	Analog-L2	32
S. aureus ATCC 29213	Vancomycin	1
E. coli ATCC 25922	Ciprofloxacin	0.015

Part 3: Mechanistic Insights: Elucidating the Mode of Action

Understanding how a nucleoside analog exerts its biological effect is crucial for its further development. Mechanism of action studies can reveal the specific cellular targets and pathways affected by the compound.

Cellular Uptake and Metabolism

Nucleoside analogs must be transported into the cell and then phosphorylated to their active triphosphate form to be effective.[14][22]

These assays quantify the amount of compound that enters the cells over time. This can be achieved using radiolabeled compounds or by analytical methods such as LC-MS/MS.

Protocol: General Cellular Uptake Assay [23]

Materials:

• Cell line of interest

• Radiolabeled or non-labeled lactone-derived nucleoside analog

• Scintillation counter or LC-MS/MS instrumentation

• Ice-cold PBS

Procedure:

• Cell Seeding: Seed cells in multi-well plates and grow to a desired confluency.

• Compound Incubation: Treat the cells with a known concentration of the nucleoside analog for various time points (e.g., 5, 15, 30, 60 minutes).

• Washing: At each time point, rapidly wash the cells with ice-cold PBS to stop the uptake process and remove extracellular compound.

• Cell Lysis and Quantification: Lyse the cells and quantify the intracellular concentration of the compound using an appropriate method (scintillation counting for radiolabeled compounds or LC-MS/MS for non-labeled compounds).

• Data Analysis: Plot the intracellular concentration of the compound against time to determine the rate of uptake.

Target Enzyme Inhibition

For many nucleoside analogs, the primary target is a viral or cellular polymerase.[24]

This biochemical assay directly measures the ability of the triphosphate form of the nucleoside analog to inhibit the activity of a purified polymerase enzyme.

Protocol: DNA/RNA Polymerase Inhibition Assay [25]

Materials:

• Purified DNA or RNA polymerase

• Primer-template DNA or RNA substrate

• Radiolabeled or fluorescently labeled dNTPs or NTPs

• Triphosphate form of the lactone-derived nucleoside analog

• Reaction buffer

• Gel electrophoresis apparatus and imaging system

Procedure:

• Reaction Setup: Set up a reaction mixture containing the polymerase, primer-template, labeled nucleotides, and reaction buffer.

• Inhibitor Addition: Add varying concentrations of the triphosphate form of the nucleoside analog to the reaction mixtures.

• Reaction Initiation and Incubation: Initiate the reaction by adding the enzyme and incubate at the optimal temperature for a specific time.

• Product Analysis: Stop the reaction and analyze the products by gel electrophoresis. The length of the synthesized DNA or RNA strands will indicate the extent of polymerase activity.

• Data Analysis: Quantify the amount of full-length product in the presence and absence of the inhibitor to determine the IC50 value for polymerase inhibition.

Visualizations

Sources

• 1. Nucleoside analogs as a rich source of antiviral agents active against arthropod-borne flaviviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Nucleoside Analogues as Antibacterial Agents [frontiersin.org]
• 3. The evolution of nucleoside analogue antivirals: A review for chemists and non-chemists. Part 1: Early structural modifications to the nucleoside scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. kosheeka.com [kosheeka.com]
• 6. ijprajournal.com [ijprajournal.com]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. broadpharm.com [broadpharm.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. researchgate.net [researchgate.net]
• 13. atcc.org [atcc.org]
• 14. Recent Advances in Molecular Mechanisms of Nucleoside Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Recent Advances in the Chemical Synthesis and Evaluation of Anticancer Nucleoside Analogues [mdpi.com]
• 16. Enhanced anticancer activity of novel pyrimidine nucleoside analog in pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics | Institute for Collaborative Biotechnology (ICB) | UCSB, MIT and Caltech. [icb.ucsb.edu]
• 19. microbe-investigations.com [microbe-investigations.com]
• 20. protocols.io [protocols.io]
• 21. benchchem.com [benchchem.com]
• 22. Metabolism, Biochemical Actions, and Chemical Synthesis of Anticancer Nucleosides, Nucleotides, and Base Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 23. In Vitro Evaluation of Adenosine 5′-Monophosphate as an Imaging Agent of Tumor Metabolism | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 24. Nucleotide Analogues as Probes for DNA and RNA Polymerases - PMC [pmc.ncbi.nlm.nih.gov]
• 25. journals.asm.org [journals.asm.org]

Technical Notes & Optimization

Technical Support Center: Stereoselective Synthesis of 2-C-Methyl-D-Ribonolactone

Welcome to the technical support center for the stereoselective synthesis of 2-C-methyl-D-ribonolactone. This guide is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of this critical chiral intermediate for various antiviral nucleosides. Here, we address common challenges encountered during its synthesis, offering troubleshooting guides and frequently asked questions in a direct, problem-solving format. Our approach is grounded in established mechanistic principles to provide not just solutions, but a deeper understanding of the underlying chemistry.

Introduction: The Synthetic Challenge

2-C-methyl-D-ribonolactone is a valuable building block in medicinal chemistry, particularly for the synthesis of modified nucleosides that exhibit potent antiviral activity. The primary synthetic hurdle lies in the stereocontrolled addition of a methyl group to the C2 position of a D-ribonolactone precursor. Achieving high diastereoselectivity in this step is paramount, as the biological activity of the final nucleoside analogue is often contingent on the precise stereochemistry of this newly formed quaternary center. This guide will navigate the complexities of this synthesis, focusing on the pivotal Grignard addition reaction to protected D-ribonolactone derivatives.

Part 1: Troubleshooting Guide for Low Diastereoselectivity in Methyl Grignard Addition

One of the most frequent challenges in the synthesis of 2-C-methyl-D-ribonolactone is achieving a high diastereomeric ratio (d.r.) during the addition of a methyl Grignard reagent (MeMgX) to a protected D-ribonolactone. This section provides a structured approach to troubleshooting and optimizing this critical step.

Question: My methyl Grignard addition to 2,3-O-isopropylidene-D-ribonolactone results in a nearly 1:1 mixture of diastereomers. How can I improve the selectivity?

Answer:

This is a common issue that stems from the intricate interplay of steric and electronic effects in the transition state of the nucleophilic addition. To address this, we must consider the guiding principles of stereoselectivity in acyclic systems, namely the Felkin-Anh and Cram chelation models.

Underlying Principles:

The stereochemical outcome of the Grignard addition to the C2 carbonyl of your protected ribonolactone is dictated by the facial bias imposed by the existing stereocenters, primarily the adjacent C3.

• Felkin-Anh Model: This model predicts the stereochemical outcome in the absence of a chelating group. The largest substituent on the adjacent chiral carbon (C3) orients itself anti-periplanar to the incoming nucleophile to minimize steric hindrance.

• Cram Chelation Model: When a chelating atom (like the oxygen in a protecting group) is present at the α-position, it can coordinate with the magnesium of the Grignard reagent, forming a rigid five-membered ring. This locks the conformation of the substrate, and the nucleophile attacks from the least hindered face of this chelated intermediate.

Troubleshooting Workflow:

Detailed Protocols and Explanations:

• Re-evaluate Your Protecting Group Strategy: The 2,3-O-isopropylidene group is convenient but can be conformationally flexible and is a relatively weak chelating group.

  • Option A: Switch to a Bulky, Non-Chelating Protecting Group: Consider using a bulky silyl ether, such as a tert-butyldiphenylsilyl (TBDPS) group, to protect the C3 and C5 hydroxyls. A bulky group at C3 will create a strong steric bias, favoring nucleophilic attack from the opposite face according to the Felkin-Anh model.

  • Option B: Employ a Strongly Chelating Protecting Group: Protecting the C3 hydroxyl as a benzyl ether (OBn) can promote chelation control. The benzylic oxygen can coordinate with the magnesium of the Grignard reagent, leading to a more rigid transition state and potentially reversing the diastereoselectivity compared to the Felkin-Anh model.

• Optimize Reaction Conditions:

  • Temperature: Lowering the reaction temperature (e.g., to -78 °C) can enhance selectivity by favoring the transition state with the lowest activation energy.

  • Solvent: The choice of solvent is critical. Highly coordinating solvents like THF can compete with the substrate for coordination to the magnesium, disrupting chelation control.[1] Consider using less coordinating solvents like diethyl ether or toluene.

  • Lewis Acid Additives: The addition of a Lewis acid, such as zinc chloride (ZnCl₂) or cerium(III) chloride (CeCl₃), can enhance chelation control by forming a more rigid complex with the substrate.[2] This is particularly useful when using protecting groups with chelating potential.

Experimental Protocol: Improving Diastereoselectivity with a Lewis Acid Additive

• Flame-dry all glassware under vacuum and cool under an inert atmosphere (e.g., argon or nitrogen).

• To a stirred suspension of anhydrous CeCl₃ (1.2 equivalents) in dry THF at -78 °C, add the methylmagnesium bromide solution (1.5 equivalents) dropwise.

• Stir the resulting mixture at -78 °C for 1 hour.

• Add a solution of the protected D-ribonolactone in dry THF dropwise to the pre-complexed Grignard reagent at -78 °C.

• Stir the reaction at -78 °C for 2-4 hours, monitoring by TLC.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Determine the diastereomeric ratio of the crude product by ¹H NMR spectroscopy.

Part 2: Frequently Asked Questions (FAQs)

General Grignard Reaction Issues

Q1: My Grignard reaction is not initiating. What should I do?

A1: This is a classic problem, often due to the passivation of the magnesium surface by magnesium oxide.

• Activate the Magnesium: Before adding your alkyl halide, add a small crystal of iodine or a few drops of 1,2-dibromoethane to the magnesium turnings in the dry solvent. Gentle heating may be required. The disappearance of the iodine color or the evolution of gas indicates activation.

• Ensure Anhydrous Conditions: Grignard reagents are highly basic and will be quenched by even trace amounts of water.[3] Flame-dry all glassware and use anhydrous solvents.

• Mechanical Activation: Gently crushing the magnesium turnings with a dry glass rod can expose a fresh, reactive surface.

Q2: I am observing a significant amount of a side product that appears to be a dimer of my starting alkyl halide. What is happening?

A2: You are likely observing the Wurtz coupling side reaction. This occurs when the Grignard reagent reacts with the unreacted alkyl halide. To minimize this, add the alkyl halide solution dropwise to the magnesium suspension to maintain a low concentration of the halide in the reaction mixture.

Protecting Group-Specific Issues

Q3: I am using a benzyl protecting group and am seeing byproducts after my Grignard reaction. What could be the cause?

A3: While benzyl ethers are generally stable to Grignard reagents, issues can arise from the reagents used to introduce the protecting group. If you used sodium hydride (NaH) for the benzylation, ensure it is completely removed before the Grignard step. Residual NaH can react with the Grignard reagent. Additionally, ensure complete removal of benzyl bromide, as it will react with your Grignard reagent.

Q4: Can the isopropylidene protecting group react with the methyl Grignard reagent?

A4: Under standard conditions, the 2,3-O-isopropylidene acetal is stable to Grignard reagents. However, prolonged reaction times at elevated temperatures or the presence of strong Lewis acidic impurities could potentially lead to cleavage of the acetal. It is always advisable to use the minimum necessary reaction time and temperature.

Deprotection Challenges

Q5: I am having trouble removing the 2,3-O-isopropylidene group after the Grignard addition without causing side reactions. What are the best conditions?

A5: The deprotection of the isopropylidene group requires acidic conditions, which can sometimes lead to elimination or rearrangement, especially with the newly introduced tertiary alcohol at C2.

• Mild Acidic Conditions: A common and effective method is to use a solution of acetic acid in water (e.g., 80% acetic acid) at room temperature or with gentle heating.

• Acidic Ion-Exchange Resin: Using an acidic resin (e.g., Dowex 50W-X8) in methanol can provide a milder and more controlled deprotection. The resin can be easily filtered off, simplifying the workup.

Protocol: Deprotection using Acidic Ion-Exchange Resin

• Dissolve the isopropylidene-protected 2-C-methyl-D-ribonolactone derivative in methanol.

• Add a catalytic amount of Dowex 50W-X8 resin.

• Stir the mixture at room temperature and monitor the reaction by TLC.

• Upon completion, filter off the resin and wash it with methanol.

• Combine the filtrate and washings and concentrate under reduced pressure to yield the deprotected product.

Characterization

Q6: How can I accurately determine the diastereomeric ratio of my product?

A6: ¹H NMR spectroscopy is the most common and reliable method for determining the d.r.

• Identify Diagnostic Peaks: Look for well-resolved signals in the ¹H NMR spectrum that are unique to each diastereomer. Often, the newly introduced methyl group or the proton at C3 will have slightly different chemical shifts for each isomer.

• Integration: Carefully integrate the diagnostic peaks for each diastereomer. The ratio of the integrals will give you the diastereomeric ratio. For accurate integration, ensure that the spectra are properly phased and baseline-corrected.[4]

Diastereomer	Expected ¹H NMR Signal for C2-Methyl
(2R)	Singlet, δ ~1.3-1.5 ppm
(2S)	Singlet, δ ~1.3-1.5 ppm (distinct from 2R)

(Note: Exact chemical shifts will depend on the protecting groups and solvent used.)

Part 3: Mechanistic Insights and Predictive Models

A deeper understanding of the reaction mechanism allows for more rational optimization. The following diagrams illustrate the key transition states that govern the stereochemical outcome of the methyl Grignard addition.

Felkin-Anh Model (Non-Chelation Control):

This model is typically applied when bulky, non-chelating protecting groups like silyl ethers are used. The largest substituent at C3 (in this case, the C4-O-PG group within the ring) orients itself perpendicular to the carbonyl group to minimize steric interactions. The nucleophile (Me⁻) then attacks along the Bürgi-Dunitz trajectory, preferring the path that is least sterically hindered (past the smallest substituent, H).

Cram Chelation Model:

When a chelating group (e.g., a benzyl ether at C3) is present, it can form a five-membered ring with the carbonyl oxygen and the magnesium ion of the Grignard reagent. This locks the conformation, and the nucleophile attacks from the less hindered face, which is often opposite to the prediction of the Felkin-Anh model.

By carefully considering these models and systematically applying the troubleshooting strategies outlined above, researchers can overcome the challenges in the stereoselective synthesis of 2-C-methyl-D-ribonolactone and efficiently access this valuable synthetic intermediate.

References

• Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides. Molecules. [Link]

• Protecting Groups. University of Bristol. [Link]

• 9.4: Diastereoselective Addition to Aldehydes and Ketones. Chemistry LibreTexts. [Link]

• Benzyl Ethers - Protecting Groups. Organic Chemistry Portal. [Link]

• Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. MDPI. [Link]

• Overriding Felkin Control: A General Method for Highly Diastereoselective Chelation-Controlled Additions to α-Silyloxy Aldehydes. NIH. [Link]

• Diastereoselectivity is in the Details: Minor Changes Yield Major Improvements to the Synthesis of Bedaquiline. NIH. [Link]

• DIASTEREOSELECTIVE ADDITION OF ORGANOMETALLIC REAGENTS TO (R)-2,3-ISOPROPYLIDENEDIOXY-1-(2-FURYL). Hoshi University. [Link]

• Diastereoselectivity is in the Details: Minor Changes Yield Major Improvements to the Synthesis of Bedaquiline. ChemRxiv. [Link]

Sources

• 1. Novel protecting groups in carbohydrate chemistry [comptes-rendus.academie-sciences.fr]
• 2. iq.ufrgs.br [iq.ufrgs.br]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing the 4-Methylbenzoyl Protection of D-Ribonolactone

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the synthesis and optimization of 4-methylbenzoyl protected D-ribonolactone. This guide is designed for researchers, chemists, and drug development professionals who are utilizing this crucial intermediate in their synthetic pathways. D-(+)-ribono-1,4-lactone is a vital chiral building block for the synthesis of numerous biologically significant molecules, including C-nucleoside analogues like Remdesivir.[1][2] The efficiency of protecting its hydroxyl groups is paramount for the success of subsequent transformations.

This document provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you improve yields, enhance purity, and overcome common challenges encountered during the 4-methylbenzoyl (p-toluoyl) protection of D-ribonolactone.

Part 1: Optimized Experimental Protocol

The following protocol outlines a standard, optimized procedure for the per-O-acylation of D-ribonolactone with 4-methylbenzoyl chloride. This procedure serves as a baseline for the troubleshooting guide that follows.

Workflow for 4-Methylbenzoyl Protection of D-Ribonolactone

Caption: General experimental workflow for the protection reaction.

Step-by-Step Methodology

Reagents & Materials:

• D-(+)-Ribono-1,4-lactone (ensure anhydrous)

• 4-Methylbenzoyl chloride (p-Toluoyl chloride)

• Pyridine (anhydrous)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM, anhydrous)

• Hydrochloric acid (1 M aq.)

• Sodium bicarbonate (saturated aq. solution)

• Brine (saturated aq. NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes/Ethyl Acetate)

Procedure:

• Preparation: Under an inert atmosphere (e.g., Nitrogen or Argon), add D-ribonolactone (1.0 eq) to a flame-dried, round-bottom flask equipped with a magnetic stir bar.

• Dissolution: Dissolve the lactone in a mixture of anhydrous pyridine (approx. 5-10 volumes) and anhydrous DCM (approx. 5-10 volumes). The use of a co-solvent like DCM can improve solubility and moderate the reaction.

• Catalyst Addition & Cooling: Add a catalytic amount of DMAP (0.05–0.1 eq). Cool the stirred solution to 0°C using an ice-water bath.

• Acylation: Slowly add 4-methylbenzoyl chloride (3.3–3.5 eq for per-acylation) dropwise to the reaction mixture via a syringe. A slight excess is used to ensure complete reaction of all three hydroxyl groups.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight (12–18 hours). Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Workup - Quenching: Carefully quench the reaction by pouring it over a mixture of ice and water.

• Workup - Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x). Combine the organic layers.

• Workup - Washing: Wash the combined organic layers sequentially with:

  • Cold 1 M HCl (aq.) to remove pyridine and DMAP. Repeat until the aqueous layer is acidic.

  • Saturated NaHCO₃ (aq.) to neutralize any remaining acid and remove p-toluic acid.

  • Brine to remove excess water.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel or by recrystallization to obtain the pure 2,3,5-tri-O-(4-methylbenzoyl)-D-ribonolactone.

Part 2: Troubleshooting Guide

This section addresses common issues that can lead to suboptimal yields or impure products.

Troubleshooting Logic Flow

Caption: Decision tree for troubleshooting common reaction issues.

Q1: My reaction yield is extremely low or I recovered only starting material. What went wrong?

A: This is a common issue often related to reagent quality or reaction conditions.

• Cause 1: Water Contamination. D-ribonolactone is hygroscopic and can absorb atmospheric moisture.[3] Water will readily react with 4-methylbenzoyl chloride, consuming your reagent. Similarly, non-anhydrous solvents (pyridine, DCM) will have the same effect.

  • Solution: Dry the D-ribonolactone in a vacuum oven before use. Always use freshly distilled or commercially available anhydrous solvents. Ensure all glassware is rigorously flame- or oven-dried.

• Cause 2: Deactivated 4-Methylbenzoyl Chloride. Acyl chlorides are sensitive to hydrolysis. If the bottle has been opened multiple times, it may have partially hydrolyzed to 4-methylbenzoic acid, which is unreactive.

  • Solution: Use a fresh bottle of 4-methylbenzoyl chloride or purify it by distillation before use. Check for a sharp, acrid smell; a duller, more acidic smell may indicate hydrolysis.

• Cause 3: Ineffective Base/Catalyst. The base (pyridine) acts as both a solvent and an acid scavenger. DMAP is a highly effective acylation catalyst. If either is of poor quality or absent, the reaction will be sluggish or fail.

  • Solution: Use high-purity, anhydrous pyridine. Ensure that a catalytic amount of DMAP was indeed added, as it significantly accelerates the reaction.

• Cause 4: Insufficient Temperature or Time. While the initial addition is done at 0°C to control exothermicity, the reaction needs to be warmed to room temperature to proceed to completion.

  • Solution: Ensure the reaction is allowed to stir at room temperature for at least 12 hours. Monitor by TLC until the starting material is fully consumed.

Q2: My TLC plate shows a smear or multiple distinct spots, suggesting a product mixture. How can I improve the reaction's selectivity?

A: This indicates either incomplete reaction or the formation of side products. The goal is typically the tri-substituted product, 2,3,5-tri-O-(4-methylbenzoyl)-D-ribonolactone.

• Cause 1: Incomplete Reaction. If you see spots corresponding to mono- and di-protected lactone along with the starting material, the reaction has not gone to completion. This is often due to insufficient acylating agent or reaction time.

  • Solution: Use a slight excess of 4-methylbenzoyl chloride (at least 3.3 equivalents for three hydroxyl groups). Ensure the reaction runs long enough for full conversion.

• Cause 2: Steric Hindrance and Reactivity. The hydroxyl groups on D-ribonolactone have different steric environments and reactivity (primary C5-OH vs. secondary C2-OH and C3-OH). The C5-OH is typically the most reactive. Slow addition at low temperatures can sometimes allow for isolation of partially protected intermediates if desired.

  • Solution for Per-acylation: To achieve full protection, ensure sufficient equivalents of the acyl chloride and adequate reaction time at room temperature. The use of DMAP helps overcome the lower reactivity of the secondary hydroxyls.

• Cause 3: Ring-Opening or Rearrangement. While less common under these conditions, aggressive reaction conditions (e.g., high heat) or the presence of strong nucleophiles could potentially lead to side reactions. Studies on similar protecting groups like benzylidene have shown that ring rearrangements can occur under certain acidic conditions, highlighting the sensitivity of the ribonolactone core.[1][4]

  • Solution: Maintain the recommended temperature profile (0°C to RT). Avoid excessive heat. Ensure the workup is performed promptly after the reaction is complete.

Q3: I'm struggling to purify my product. The crude material is an oil or wax that is difficult to handle.

A: Purification challenges often stem from residual reagents or byproducts from the workup.

• Cause 1: Residual Pyridine. Pyridine can be difficult to remove completely and may co-elute with your product on a silica column.

  • Solution: Be thorough during the 1 M HCl wash. Washing multiple times (3-5x) is crucial. You can check the pH of the final aqueous wash to ensure it is acidic, indicating that the base has been neutralized and extracted.

• Cause 2: 4-Methylbenzoic Acid Byproduct. This is formed from the hydrolysis of excess acyl chloride. It can make the product oily and interfere with crystallization.

  • Solution: A thorough wash with saturated sodium bicarbonate solution is essential. The basic wash will deprotonate the carboxylic acid, forming the water-soluble sodium salt, which is removed into the aqueous layer.

• Cause 3: Ineffective Chromatography. The polarity of the tri-protected product can be tricky to judge.

  • Solution: Start with a low-polarity eluent system (e.g., 95:5 Hexanes:Ethyl Acetate) and gradually increase the polarity. Use TLC to find the optimal solvent system before running a large column. The product should have a moderate Rf value (0.3-0.4) for good separation.

Part 3: Frequently Asked Questions (FAQs)

Q1: Why use a 4-methylbenzoyl (p-toluoyl) group instead of a standard benzoyl group?

A: The choice of the 4-methylbenzoyl group offers several advantages. The methyl group is electron-donating, which can subtly alter the electronic properties of the protecting group. More importantly, the added methyl group often enhances the crystallinity of the protected compound compared to its simple benzoyl analogue. This can significantly simplify purification, making recrystallization a viable and scalable alternative to chromatography.

Q2: What is the specific mechanistic role of DMAP in this reaction?

A: DMAP is a nucleophilic catalyst. It is much more nucleophilic than pyridine or the alcohol hydroxyl groups. It reacts rapidly with the 4-methylbenzoyl chloride to form a highly reactive N-acylpyridinium intermediate. This intermediate is much more electrophilic and susceptible to attack by the hydroxyl groups of the D-ribonolactone. Pyridine's primary role is to act as the base that scavenges the HCl generated during the reaction. The catalytic cycle regenerates DMAP, allowing a small amount to facilitate the entire reaction.

Q3: What are some viable alternative protecting groups for the hydroxyls on D-ribonolactone?

A: The choice of protecting group is critical and depends on the stability required in subsequent steps.[5]

• Silyl Ethers (e.g., TBDMS, TIPS): Formed using silyl chlorides (e.g., TBDMS-Cl) and a base like imidazole. They are stable to many non-acidic and non-fluoride conditions but are easily removed with fluoride sources (like TBAF) or acid.[6]

• Benzyl Ethers (Bn): Formed using benzyl bromide (BnBr) and a strong base (e.g., NaH).[7] They are very robust and stable to both acidic and basic conditions but are readily removed by hydrogenolysis (H₂/Pd-C).[8]

• Cyclic Acetals (e.g., Isopropylidene, Benzylidene): These are used to protect 1,2- or 1,3-diols simultaneously.[9] For instance, reacting D-ribonolactone with benzaldehyde can form a benzylidene acetal, though this can lead to mixtures of isomers and potential ring rearrangements.[1][4]

Q4: Is it possible to selectively protect only one or two of the hydroxyl groups?

A: Yes, achieving selective protection is possible by carefully controlling the reaction conditions.

• Stoichiometry: Using exactly one equivalent of 4-methylbenzoyl chloride at a low temperature (-20°C to 0°C) will preferentially acylate the most reactive primary C5-OH.

• Bulky Protecting Groups: Using a very bulky acylating or silylating agent can also favor protection at the sterically most accessible C5-OH position.

• Diol Protection First: One could first protect the C2 and C3 hydroxyls as a cyclic acetal (e.g., isopropylidene), then protect the C5-OH, and finally deprotect the acetal to free the C2/C3 hydroxyls.[1]

Part 4: Data Summary Table

Parameter	Standard Condition	Potential Problem	Optimization Strategy & Rationale
D-Ribonolactone	1.0 eq, anhydrous	Presence of water	Dry in vacuum oven at 40-50°C for several hours before use to prevent hydrolysis of acyl chloride.
4-Methylbenzoyl-Cl	3.3 - 3.5 eq	Old/hydrolyzed reagent	Use a fresh bottle or distill before use. A slight excess ensures per-acylation.
Base	Anhydrous Pyridine	Water in base	Use high-purity, anhydrous grade. Pyridine acts as an acid scavenger.
Catalyst	DMAP (0.05 - 0.1 eq)	Omission of catalyst	Reaction will be extremely slow. DMAP is a highly effective nucleophilic catalyst.
Solvent	Anhydrous DCM	Water in solvent	Use anhydrous grade solvent to prevent reagent quenching. DCM improves solubility.
Temperature	0°C then warm to RT	Too cold/too hot	Addition at 0°C controls the initial exotherm. Warming to RT ensures the reaction proceeds to completion.
Reaction Time	12 - 18 hours	Insufficient time	Monitor by TLC until starting material is consumed to ensure complete conversion.

References

• Vertex Pharmaceuticals. (n.d.). Process for the production of 2-C-methyl-D-ribonolactone. Google Patents.

• Fiveable. (n.d.). Protection of Alcohols. Fiveable. Retrieved from [Link]

• Cimini, S., et al. (2021). Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides. Molecules, 26(21), 6447. Available at: [Link]

• ResearchGate. (n.d.). D-Ribonolactone, A Versatile Synthetic Precursor of Biologically Relevant Scaffolds. ResearchGate. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides. PubMed. Retrieved from [Link]

• Science of Synthesis. (n.d.). Product Class 11: Alcohols and Diols by Deprotection. Thieme Chemistry. Retrieved from [Link]

• Astellas Pharma Inc. (n.d.). Methods for protecting and deprotecting a diol group. Google Patents.

• ResearchGate. (n.d.). Structures of D-ribose (1), D-ribono-1,4-lactone (2),.... ResearchGate. Retrieved from [Link]

• MDPI. (2021). Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides. MDPI. Retrieved from [Link]

• IOSR Journals. (n.d.). Protection of Diol as Acetonide Using Acetone and Cation Exchange Resin as a Catalyst. IOSR Journal of Applied Chemistry. Retrieved from [Link]

• Reddit. (n.d.). Protecting the diol. Reddit. Retrieved from [Link]

• NROChemistry. (n.d.). Protection of Alcohols. NROChemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (2015). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. PubMed Central. Retrieved from [Link]

• ResearchGate. (2021). Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides. ResearchGate. Retrieved from [Link]

Sources

• 1. Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemicalbook.com [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. fiveable.me [fiveable.me]
• 7. Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides [mdpi.com]
• 8. Protection of Alcohols | NROChemistry [nrochemistry.com]
• 9. iosrjournals.org [iosrjournals.org]

side reactions and byproduct formation in the synthesis of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

Introduction

Welcome to the technical support guide for the synthesis of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid γ-lactone. This molecule is a key intermediate in the synthesis of various nucleoside analogues with significant therapeutic potential. The selective acylation of the primary (C-5) and secondary (C-3) hydroxyl groups of 2-C-methyl-D-ribonic acid γ-lactone presents several challenges, including the potential for side reactions and the formation of difficult-to-separate byproducts.

This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you navigate the complexities of this synthesis, optimize your reaction outcomes, and ensure the integrity of your final product.

Frequently Asked Questions (FAQs)

Q1: What is the most common reaction setup for the selective di-acylation of 2-C-methyl-D-ribonic acid γ-lactone?

A1: The most prevalent method involves the use of 4-methylbenzoyl chloride (p-toluoyl chloride) as the acylating agent in a suitable base that also acts as a solvent, such as pyridine. The reaction is typically performed at a reduced temperature (e.g., 0 °C) to control exothermicity and improve selectivity, followed by a period at room temperature to drive the reaction to completion. The stoichiometry of the acylating agent is critical and is usually kept slightly above two equivalents.

Q2: Why are the 3- and 5-hydroxyl groups preferentially acylated over the tertiary 2-hydroxyl group?

A2: The preferential acylation is due to a combination of steric and electronic factors. The 5-hydroxyl is a primary alcohol, making it the most sterically accessible and generally the most reactive. The 3-hydroxyl is a secondary alcohol and is more accessible than the tertiary 2-hydroxyl group. The tertiary alcohol at the C-2 position is significantly more sterically hindered, making it the least reactive towards acylation under standard conditions.

Q3: My crude product is a sticky oil or gum instead of a solid. What does this indicate?

A3: A non-solid crude product often suggests the presence of significant impurities. This can include incompletely reacted starting materials (mono-toluoylated lactone), ring-opened byproducts (the hydroxy acid form), or residual solvent (pyridine). Purification via column chromatography is typically required to isolate the desired product from these contaminants.

Q4: How stable is the γ-lactone ring during this reaction?

A4: The γ-lactone ring is susceptible to hydrolysis under both strongly acidic and basic conditions.[1][2][3] During acylation with p-toluoyl chloride, hydrogen chloride (HCl) is generated as a byproduct. The pyridine in the reaction mixture serves to neutralize this HCl, preventing acid-catalyzed ring opening. However, if the reaction workup involves prolonged exposure to strong aqueous acids or bases, or if the reaction mixture is not sufficiently basic, ring-opening can become a significant side reaction.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis. It is organized by observable symptoms in the laboratory.

Symptom 1: Low or No Product Yield

A low yield of the desired 3,5-di-O-toluoyl product is a frequent issue. The following diagram outlines a systematic approach to troubleshooting this problem.

Caption: Troubleshooting workflow for low product yield.

Detailed Causes and Solutions for Low Yield

Potential Cause	Detailed Explanation	Recommended Solution
Moisture Contamination	p-Toluoyl chloride reacts rapidly with water to form p-toluic acid, which is unreactive. Pyridine is hygroscopic and can introduce water into the reaction.	Ensure all glassware is oven-dried. Dry the starting lactone under high vacuum. Use anhydrous pyridine, preferably from a freshly opened sealed bottle or distilled over KOH.
Degraded Acylating Agent	p-Toluoyl chloride can hydrolyze upon storage. If the liquid appears cloudy or has solid precipitates (p-toluic acid), it has likely degraded.	Use a fresh bottle of p-toluoyl chloride. If purity is uncertain, distillation under reduced pressure is recommended.
Insufficient Reaction Time or Temperature	While initial addition is done at 0 °C to control the reaction rate, the reaction may be slow to reach completion at this temperature.	After the initial addition of the acylating agent at 0 °C, allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Suboptimal Stoichiometry	Using less than two equivalents of p-toluoyl chloride will inevitably lead to the formation of mono-acylated products and unreacted starting material.	Use a slight excess of the acylating agent (e.g., 2.2 to 2.5 equivalents) to ensure complete di-acylation.
Product Loss During Workup	Emulsions can form during the aqueous workup, especially when neutralizing the pyridine, leading to significant product loss in the aqueous layer.[4]	To break emulsions, add a saturated solution of NaCl (brine). Ensure thorough extraction with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) by performing at least three extractions.

Symptom 2: Multiple Spots on TLC / Complex NMR Spectrum

The presence of multiple products is a clear indication of side reactions or an incomplete main reaction. The diagram below illustrates the main reaction and potential byproducts.

Caption: Desired reaction pathway and major potential side products.

Analysis of Potential Byproducts

• Mono-acylated Lactones (Byproducts 1 & 2):

  • Cause: Insufficient acylating agent, low reaction temperature, or short reaction time. The 5-O-mono-toluoyl lactone is often the major byproduct due to the higher reactivity of the primary hydroxyl group.[5]

  • Identification: These compounds will have a lower Rf value on TLC compared to the di-acylated product and a higher Rf than the starting material. ¹H NMR will show only one toluoyl group (aromatic signals integrating to 4H and a methyl singlet at ~2.4 ppm) and a free hydroxyl proton.

  • Solution: Increase the equivalents of p-toluoyl chloride to ~2.5 eq. and increase the reaction time, monitoring by TLC until the mono-acylated spot disappears.

• Ring-Opened Product (Byproduct 3):

  • Cause: Presence of water in the reaction mixture or exposure to strongly acidic/basic conditions during workup can lead to the hydrolysis of the lactone ring.[1][3] This forms the corresponding 4-hydroxy-2-C-methyl-3,5-bis-O-(p-toluoyl)-ribonic acid.

  • Identification: This acidic byproduct can cause streaking on silica TLC plates. It may be visible by adding a base (e.g., ammonia vapor) to the TLC chamber. In the ¹H NMR, the characteristic lactone methine proton signal will be absent.

  • Solution: Ensure strictly anhydrous reaction conditions. During workup, use a mild base like saturated sodium bicarbonate for neutralization and avoid prolonged contact with aqueous layers.

• Orthoester Formation (Byproduct 4):

  • Cause: In the presence of an alcohol and an acylating agent, orthoesters can form as byproducts.[6][7] This is a less common but possible side reaction, potentially involving the lactone carbonyl or reaction with another molecule. A transient orthoester might form between the C-2 and C-3 hydroxyls with the acylating agent under certain conditions.

  • Identification: Orthoester formation can be complex to identify without detailed spectroscopic analysis (e.g., ¹³C NMR showing a characteristic RC(OR')₃ carbon signal around 110-120 ppm). It may appear as an unexpected, non-polar spot on TLC.

  • Solution: This side reaction is often minimized by careful control of reaction conditions, particularly by avoiding strong Lewis acid catalysts which can promote it.[6] Sticking to a pyridine-based system is generally effective.

• Epimerization:

  • Cause: The use of strong, non-hindered bases or elevated temperatures can potentially cause epimerization at the C-2, C-3 or C-4 positions. Abstraction of the proton at C-2 or C-4 could lead to changes in stereochemistry.[8]

  • Identification: Epimers are often very difficult to separate by standard column chromatography. Chiral HPLC or detailed NMR analysis (NOESY) may be required to identify their presence.

  • Solution: Use a hindered base like pyridine or 2,6-lutidine. Avoid high reaction temperatures and unnecessarily strong bases. Maintain reaction temperatures below room temperature if epimerization is suspected.

Experimental Protocols

Protocol 1: Standard Synthesis of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid γ-lactone

• Preparation: Dry 2-C-methyl-D-ribonic acid γ-lactone (1.0 eq.) under high vacuum for at least 4 hours. Place it in an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Dissolution: Dissolve the dried lactone in anhydrous pyridine (approx. 10 mL per gram of lactone) under a nitrogen atmosphere.

• Cooling: Cool the resulting solution to 0 °C using an ice-water bath.

• Acylation: Dissolve p-toluoyl chloride (2.3 eq.) in a minimal amount of anhydrous pyridine and add it to the dropping funnel. Add the p-toluoyl chloride solution dropwise to the cooled lactone solution over 30-45 minutes with vigorous stirring.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 16-24 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., 50% Ethyl Acetate in Hexane). The reaction is complete when the starting material and mono-acylated intermediates are no longer visible.

• Workup: Cool the reaction mixture back to 0 °C and slowly quench by adding 1 M HCl until the pH is acidic (~2-3).

• Extraction: Extract the mixture three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution, water, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure product.[9][10]

Protocol 2: TLC Monitoring and Staining

• Mobile Phase: A 1:1 mixture of ethyl acetate and hexanes is a good starting point. Adjust polarity as needed.

• Visualization:

  • UV Light: The toluoyl groups make the product and intermediates UV active at 254 nm.

  • Permanganate Stain: A potassium permanganate solution is an excellent general stain for visualizing organic compounds.

  • Anisaldehyde Stain: A p-anisaldehyde solution followed by heating will stain carbohydrate-derived compounds, often with distinct colors.

References

• Wong, C. Y. Y., Choi, A. W. T., Lui, M. Y., Fridrich, B., Horváth, A. K., Mika, L. T., & Horváth, I. T. (2017). Stability of gamma-valerolactone under neutral, acidic, and basic conditions. Structural Chemistry, 28(2), 423-429. [Link]

• BenchChem. (2025). Troubleshooting low yield in Friedel-Crafts acylation reactions. BenchChem Technical Support.
• BenchChem. (2025).
• Reddy, K. L., & Sharghi, H. (2007).
• BenchChem. (2025). Technical Support Center: Optimizing Acylation Reactions with Octanoyl Chloride. BenchChem Technical Support.
• Gueyrard, D., et al. (2016). Orthoesters formation leading to mismatched Helferich glycosylations at O-3 of N-trichloroacetylated glucosamine residues.

• MTA KIK. (2017). Stability of gamma-valerolactone under neutral, acidic, and basic conditions. Repository of the Academy's Library.[Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Friedel-Crafts Acylation with Electron-Withdrawing Groups. BenchChem Technical Support.

• Horváth, I. T., et al. (2017). Stability of gamma-valerolactone under neutral, acidic, and basic conditions. ResearchGate.[Link]

• BenchChem. (2025). Preventing polyacylation in Friedel-Crafts reactions. BenchChem Technical Support.
• Li, X., et al. (2011). Extraction, purification and identification of bacterial signal molecules based on N‐acyl homoserine lactones. Journal of Applied Microbiology, 110(1), 24-34.
• Scilit. (n.d.). Stability of gamma-valerolactone under neutral, acidic, and basic conditions. Scilit.
• Wikipedia. (n.d.). Ortho ester. Wikipedia.
• Zarei, M., & Jarrahpour, A. (2021). Applications of alkyl orthoesters as valuable substrates in organic transformations, focusing on reaction media. RSC Advances, 11(52), 32891-32961.
• Salman, Y. G., Makinabakan, Ö., & Yüceer, L. (1994). Tricyclic ortho ester formation from trichloroethylidene acetals of sugars via ketene acetals. Tetrahedron Letters, 35(49), 9233-9236.
• Sebrão, D., et al. (2010). Regioselective acylation of D-ribono-1,4-lactone catalyzed by lipases. Tetrahedron, 66(4), 862-867.
• D'Amato, E. M., & Chen, M. S. (2020). The Direct Pd-Catalyzed γ-Lactonization of Aliphatic Carboxylic Acids.
• Nagy, G., et al. (2016). Protocol for the purification of protected carbohydrates: toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography. Organic & Biomolecular Chemistry, 14(42), 10044-10053.
• Kumar, P., et al. (2024).
• da Silva, F. de C., et al. (2012). Per-O-acetylation of natural carbohydrates.
• Subirós-Funosas, R., et al. (2014). Epimerisation in Peptide Synthesis. International Journal of Molecular Sciences, 15(7), 11654-11671.
• Teledyne ISCO. (n.d.).
• Pearson. (n.d.).
• Fairbanks, A. J., & Moir, J. H. (2000). Regioselective C-3-O-acylation and O-methylation of 4,6-O-benzylidene-beta-D-gluco- and galactopyranosides displaying a range of anomeric substituents. The Journal of Organic Chemistry, 65(24), 8145-8152.
• Macauley, M. S., et al. (2005). Enhanced Epimerization of Glycosylated Amino Acids During Solid Phase Peptide Synthesis. Organic Letters, 7(25), 5641-5644.
• Kim, D., et al. (2024). Production of constrained L-cyclo-tetrapeptides by epimerization-resistant direct aminolysis.
• BenchChem. (2025). Preventing side reactions of the ketone group during acylation with 2-(2-Oxocyclohexyl)acetyl chloride. BenchChem Technical Support.
• Nagy, G., et al. (2016).
• Ashenhurst, J. (2018). Key Reactions Of Sugars: Glycosylation and Protection. Master Organic Chemistry.
• Tressl, R., et al. (1978). Formation of acids, lactones and esters through the Maillard reaction. Progress in Food and Nutrition Science, 2(4-5), 379-391.
• Ashenhurst, J. (2018). EAS Reactions (3)
• Tressl, R., et al. (1978). Formation of acids, lactones and esters through the Maillard reaction.
• Al-Masoudi, N. A., et al. (2003). Epimerization During Coupling to the Unnatural Amino Acid in Solid Phase Peptide Synthesis. Nucleosides, Nucleotides & Nucleic Acids, 22(5-8), 1501-1503.
• Chegg. (2016). Solved When forming DEET from m-toluoyl chloride and... Chegg.com.
• Punzo, F. (2005). 2-C-Methyl-d-lyxono-1,4-lactone.

Sources

• 1. scholars.cityu.edu.hk [scholars.cityu.edu.hk]
• 2. Stability of gamma-valerolactone under neutral, acidic, and basic conditions - Repository of the Academy's Library [real.mtak.hu]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Orthoesters formation leading to mismatched Helferich glycosylations at O-3 of N-trichloroacetylated glucosamine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ortho ester - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. teledynelabs.com [teledynelabs.com]

optimization of reaction conditions for the synthesis of 2-C-methyl-D-ribono-1,4-lactone

Welcome to the technical support center for the synthesis of 2-C-methyl-D-ribono-1,4-lactone. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the synthesis of this critical intermediate. As a key precursor for various bioactive molecules, including antiviral nucleoside derivatives, optimizing its synthesis is crucial for efficient drug discovery and development pipelines.[1][2]

Overview of Synthetic Strategies

The synthesis of 2-C-methyl-D-ribono-1,4-lactone typically proceeds from readily available starting materials like D-glucose or D-fructose. A common and scalable approach involves the formation of a fructosamine intermediate from D-glucose via the Amadori rearrangement, followed by a base-catalyzed rearrangement and lactonization to yield the target compound.[1] Another documented method starts from D-fructose, utilizing calcium oxide to promote the desired transformation.[3] This guide will address challenges related to these primary pathways.

General Experimental Workflow

The following diagram illustrates the typical workflow for the synthesis and purification of 2-C-methyl-D-ribono-1,4-lactone.

Caption: General workflow for synthesis and purification.

Troubleshooting Guide & FAQs

This section is formatted as a series of questions and answers to address specific issues you may encounter.

Section 1: Synthesis from D-Glucose (via Fructosamine Intermediate)

This common one-pot procedure involves reacting D-glucose with a secondary amine (like dimethylamine) to form a fructosamine intermediate, which is then treated with a base such as calcium oxide (CaO) to yield the lactone.[1]

Question 1: My reaction yield is consistently low (<20%). What are the primary factors affecting the yield?

Answer: Low yields in this synthesis often stem from several critical areas:

• Quality of the Base: Calcium oxide is highly hygroscopic and can react with atmospheric CO₂ to form calcium carbonate. Inactive CaO will fail to effectively catalyze the rearrangement of the fructosamine intermediate.

  • Recommendation: Use freshly opened or properly stored CaO. For best results, consider calcining the CaO at high temperatures (e.g., >500 °C) before use to ensure its reactivity.

• Incomplete Fructosamine Formation: The initial Amadori rearrangement requires specific conditions.

  • Recommendation: Ensure the reaction temperature and time for the formation of the dimethyl fructosamine intermediate are optimized. A typical procedure involves heating D-glucose with dimethylamine solution at around 80°C.[2] Monitor this step by TLC to ensure the consumption of D-glucose before proceeding.

• Suboptimal pH during Workup: The workup procedure involves neutralizing the basic reaction mixture with an acid, often oxalic acid, to precipitate calcium oxalate.[2] Incorrect pH can lead to product degradation or loss.

  • Recommendation: Carefully monitor the pH during the addition of oxalic acid. A target pH of 2.2-2.7 is often cited to ensure complete precipitation of calcium salts without causing acid-catalyzed degradation of the lactone.[2][3]

• Purification Losses: The product is a polar, water-soluble compound.[4] Significant amounts can be lost during aqueous workup and extraction.

  • Recommendation: After filtration of calcium salts, concentrate the aqueous filtrate under reduced pressure. The resulting crude oil can then be purified by flash column chromatography. Ensure the column is not overloaded and use an appropriate solvent system, such as a gradient of ethyl acetate in cyclohexane.[2]

Question 2: The reaction mixture turns very dark brown or black, and I isolate a complex mixture of byproducts. Why is this happening?

Answer: Intense color formation is indicative of caramelization and other degradation pathways of sugars under basic conditions.

• Cause: The combination of heat and a strong base (like CaO) can cause sugars and their intermediates to degrade. This is particularly problematic if the reaction temperature is too high or the heating is prolonged.

• Mechanism: Under basic conditions, enolization and subsequent rearrangement and fragmentation reactions can occur, leading to a complex mixture of colored and polymeric byproducts.

• Recommendations:

  • Temperature Control: Maintain strict temperature control during the CaO addition and subsequent heating. A temperature of around 70°C is often used for the rearrangement step.[2]

  • Reaction Monitoring: Monitor the reaction progress closely using Thin Layer Chromatography (TLC). The reaction should be quenched as soon as the fructosamine intermediate is consumed to avoid prolonged exposure to harsh conditions. A typical mobile phase for TLC analysis is chloroform:methanol:water:acetic acid (60:30:5:3).[2]

  • Alternative Bases: Some protocols suggest that using milder bases or different calcium salts (like calcium chloride with sodium methoxide) could mitigate degradation and improve yields.[1]

Section 2: Synthesis from D-Fructose

This method involves the direct treatment of D-fructose with calcium oxide in an aqueous solution.

Question 3: When using D-fructose as a starting material, the reaction is sluggish and the conversion is poor. How can I optimize this?

Answer: Poor conversion when starting from D-fructose is typically related to the reaction conditions and the physical state of the mixture.

• Cause: The reaction relies on the effective interaction between D-fructose and solid CaO in water. The temperature and the rate of CaO addition are critical.

• Recommendations:

  • Controlled CaO Addition: The addition of CaO to the aqueous D-fructose solution should be done portion-wise to maintain the temperature between 20-35°C.[3] This prevents localized overheating and potential degradation while ensuring the reaction mixture remains in a liquid state for efficient mixing.

  • Staged Temperature Profile: A published patent suggests a two-stage temperature profile. After the initial reaction period at a lower temperature (e.g., 8 hours), the temperature can be increased to 45-50°C for an additional period (e.g., 10 hours) to drive the reaction to completion.[3]

  • Molar Ratio: Ensure the correct molar ratio of D-fructose to CaO is used. A common ratio is 1:1.[3]

Section 3: Purification and Characterization

Question 4: I am having difficulty purifying the crude product by column chromatography. The product streaks badly on the column.

Answer: Streaking on a silica gel column is common for polar, poly-hydroxylated compounds like 2-C-methyl-D-ribono-1,4-lactone.

• Cause: The multiple hydroxyl groups on the molecule lead to strong interactions with the silica gel, causing poor separation and band broadening.

• Recommendations:

  • Solvent System Modification: Add a small amount of a polar modifier to your eluent. For example, if you are using an ethyl acetate/cyclohexane system, adding a small percentage of methanol (e.g., 1-5%) can help to reduce streaking by competing for the active sites on the silica. A reported system is 15% methanol in dichloromethane.[2]

  • Pre-adsorption: Pre-adsorb your crude sample onto a small amount of silica gel before loading it onto the column. This often leads to a more uniform application and better separation.

  • Ion Exchange Pre-treatment: Before column chromatography, passing the aqueous solution of the crude product through an ion-exchange resin (e.g., Amberlite IR-120) can remove residual salts that may interfere with the purification.[2]

Question 5: How do I confirm the identity and purity of my final product?

Answer: Standard analytical techniques should be used for confirmation:

• Melting Point: The literature melting point is in the range of 158-161°C.[2] A sharp melting point in this range is a good indicator of purity.

• TLC Analysis: A single spot on TLC in an appropriate solvent system (e.g., 15% methanol in dichloromethane, Rf ≈ 0.38) indicates good purity.[2]

• Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will show characteristic signals for the methyl group and the protons on the lactone ring.

  • ¹³C NMR: The carbon NMR will show a signal for the lactone carbonyl at ~175 ppm.[5]

  • IR Spectroscopy: A strong absorption band around 1770 cm⁻¹ is characteristic of a γ-lactone carbonyl group.[2]

  • Mass Spectrometry (MS): ESI-MS should show a peak corresponding to the molecular weight of the product (162.14 g/mol ), for example, a major peak at 161.15 Da in ESI-negative mode ([M-H]⁻).[2]

Experimental Protocols & Data

Protocol: One-Pot Synthesis from D-Glucose

This protocol is adapted from procedures described in the literature.[1][2]

Caption: Step-by-step synthesis protocol.

Comparative Table of Reaction Conditions

Starting Material	Base/Reagent	Solvent	Temperature (°C)	Reported Yield	Reference
D-Glucose	Dimethylamine, CaO	Ethanol, Water	70-80	20-27%	[1]
Fructosamine	CaCl₂, NaOMe	Methanol, THF	40	56.5%	[1]
D-Fructose	CaO	Water	20-35 then 45-50	Not specified	[3]
2,3-O-isopropylidene-D-glyceraldehyde	Multi-step	Various	Various	Good	[6]

References

• López-Herrera, F. J., Sarabia-García, F., Pino-González, M. S., & García-Aranda, J. F. (1994). A New Synthesis of 2-C-Methyl-d-Ribono-1,4-Lactone and the C-9/C-13 Fragment of Methynolide. Journal of Carbohydrate Chemistry, 13(5), 767-778. [Link]

• Hotchkiss, D. J., et al. (2015). Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone. U.S.

• Parker, S., et al. (2006). 2-Deoxy-2-fluoro-2-C-methyl-D-ribono-1,4-lactone (fluoromethylrib). Acta Crystallographica Section E: Crystallographic Communications, 62(4). [Link]

• López-Herrera, F. J., et al. (1994). A New Synthesis of 2-C-Methyl-d-Ribono-1,4-Lactone and the C-9/C-13 Fragment of Methynolide. Journal of Carbohydrate Chemistry, 13(5). [Link]

• CN102702141A - Preparation method of 2-C-methyl-D-ribonic acid-1,4-lactone. (2012).

Sources

• 1. US20150126752A1 - Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone - Google Patents [patents.google.com]
• 2. Page loading... [guidechem.com]
• 3. CN102702141A - Preparation method of 2-C-methyl-D-ribonic acid-1,4-lactone - Google Patents [patents.google.com]
• 4. 2-C-Methyl-D-ribono-1,4-lactone: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 5. tandfonline.com [tandfonline.com]
• 6. tandfonline.com [tandfonline.com]

Technical Support Center: Troubleshooting Common Issues in the Purification of Benzoyl-Protected Sugars

Welcome to the technical support center for the purification of benzoyl-protected sugars. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of these essential intermediates in carbohydrate chemistry. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format, grounded in scientific principles and practical laboratory experience.

I. Column Chromatography Issues

Column chromatography is a cornerstone of purification in carbohydrate chemistry, yet it presents several challenges, especially with benzoylated sugars due to their similar polarities.

FAQ 1: Why is my benzoyl-protected sugar not separating from non-polar impurities (e.g., benzoyl chloride, benzoic anhydride) on a silica gel column?

Answer: This is a frequent issue stemming from the relatively low polarity of per-benzoylated sugars, which can co-elute with other non-polar reaction byproducts.

Causality: Benzoyl groups significantly increase the hydrophobicity of a sugar molecule.[1] When all hydroxyl groups are protected, the resulting compound may have a polarity very similar to that of excess benzoyl chloride or benzoic anhydride, making separation by normal-phase chromatography challenging.

Troubleshooting Steps:

• Optimize the Solvent System: A common mistake is using a solvent system that is too non-polar.

  • Action: Gradually increase the polarity of the eluent. Start with a low polarity mobile phase (e.g., hexane/ethyl acetate 9:1) and slowly increase the proportion of the more polar solvent. A shallow gradient can effectively resolve compounds with close Rf values.[2][3]

  • Pro-Tip: Introducing a small amount of a third solvent, like dichloromethane or toluene, can sometimes fine-tune the selectivity of the separation.[2]

• Dry Loading vs. Wet Loading: How the crude material is loaded onto the column can significantly impact resolution.

  • Action: For compounds with limited solubility or for resolving very close spots, dry loading is often superior. Pre-adsorb your crude material onto a small amount of silica gel and then carefully load the dried powder onto the top of your column. This creates a concentrated starting band, leading to better separation.

• Consider Alternative Stationary Phases: If silica gel fails to provide adequate separation, other stationary phases may be more effective.

  • Action: Phenyl-functionalized silica can offer different selectivity due to π-π stacking interactions with the benzoyl groups.[1] Reversed-phase chromatography (C18) can also be effective, particularly for more polar, partially benzoylated sugars.[4]

Experimental Workflow: Optimizing Column Chromatography

Caption: Troubleshooting workflow for column chromatography.

FAQ 2: My benzoylated sugar appears as a broad streak rather than a tight band on the TLC and column. What's causing this?

Answer: Streaking is typically indicative of issues with solubility, column overloading, or interactions with the stationary phase.

Causality:

• Overloading: Applying too much sample to the column is a common cause of band broadening and streaking.

• Acidity of Silica: Residual acidity on the silica gel can sometimes lead to partial deprotection or rearrangement of acid-labile protecting groups, although benzoyl groups are generally stable.[5] More likely, strong interactions between the compound and the silica surface can cause tailing.

• Incomplete Reaction: A complex mixture of partially benzoylated products will appear as a streak.

Troubleshooting Steps:

• Reduce Sample Load: As a rule of thumb, the amount of crude material should be about 1-5% of the mass of the silica gel.

• Neutralize Silica Gel:

  • Action: If you suspect acidity is an issue, you can use deactivated silica gel. This can be prepared by adding a small percentage of a base, like triethylamine (0.1-1%), to the eluent.[6]

• Confirm Reaction Completion:

  • Action: Before attempting purification, ensure your reaction has gone to completion by TLC analysis. A clean reaction will show a single major product spot. If multiple spots are present, consider driving the reaction further or accepting a lower yield of the desired product.

II. Recrystallization Challenges

Recrystallization is a powerful purification technique for crystalline compounds, but finding the right solvent system can be tricky.

FAQ 3: I'm struggling to find a suitable solvent system for recrystallizing my per-benzoylated sugar. What are some good starting points?

Answer: The key to successful recrystallization is finding a solvent system where your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

Causality: Per-benzoylated sugars are often highly crystalline but have specific solubility profiles. A single solvent may not always provide the ideal solubility gradient between hot and cold conditions.

Recommended Solvent Systems to Screen:

Solvent System	Rationale
Ethanol/Water	A classic choice. The sugar is typically soluble in hot ethanol and insoluble in water.
Dichloromethane/Hexane	The compound is dissolved in a minimal amount of dichloromethane, and hexane is added until turbidity is observed.
Ethyl Acetate/Hexane	Similar to the above, offering a different polarity range.
Toluene/Hexane	Good for highly non-polar benzoylated sugars.

Protocol: Two-Solvent Recrystallization

• Dissolve the crude benzoylated sugar in a minimal amount of the "good" solvent (e.g., hot ethanol, dichloromethane) to achieve a saturated solution.

• Slowly add the "poor" solvent (e.g., water, hexane) dropwise at an elevated temperature until the solution becomes slightly cloudy (the saturation point).

• Add a few more drops of the "good" solvent until the solution becomes clear again.

• Allow the solution to cool slowly to room temperature, and then place it in a refrigerator or freezer to maximize crystal formation.

• Collect the crystals by filtration and wash with a small amount of the cold "poor" solvent.

Caption: Workflow for two-solvent recrystallization.

III. Impurity Identification and Removal

FAQ 4: My NMR spectrum shows residual pyridine even after aqueous workup and column chromatography. How can I remove it?

Answer: Pyridine is a common base and solvent in benzoylation reactions and can be persistent due to its basicity and relatively high boiling point.[7]

Causality: Pyridine can form salts with acidic protons or coordinate to metal ions, making it difficult to remove by simple extraction.

Troubleshooting Steps:

• Acidic Wash:

  • Action: During the workup, wash the organic layer multiple times with a dilute acidic solution, such as 1 M HCl or saturated aqueous copper (II) sulfate. The acid will protonate the pyridine, forming a water-soluble pyridinium salt that will partition into the aqueous layer. Be cautious if your sugar has acid-labile protecting groups.

• Co-evaporation (Azeotroping):

  • Action: After concentrating your product, add a high-boiling, non-polar solvent like toluene and re-evaporate under reduced pressure. Repeat this process several times. Toluene forms a low-boiling azeotrope with pyridine, facilitating its removal.

• High Vacuum:

  • Action: Dry the purified product under high vacuum for an extended period, possibly with gentle heating, to remove the last traces of pyridine.

FAQ 5: I see unexpected signals in the aromatic region of my ¹H NMR spectrum. What could they be?

Answer: Besides your benzoyl groups, several common impurities can give rise to aromatic signals.

Common Aromatic Impurities and their ¹H NMR Chemical Shifts (in CDCl₃):

Impurity	Chemical Shift (ppm)	Multiplicity
Benzoyl Chloride	~8.2 (d), 7.7 (t), 7.5 (t)
Benzoic Acid	~8.1 (d), 7.6 (t), 7.5 (t), >10 (s, broad)
Benzoic Anhydride	~8.1 (d), 7.7 (t), 7.5 (t)
Pyridine	~8.6 (d), 7.7 (t), 7.3 (t)
Toluene	~7.2-7.3 (m), 2.35 (s)

Note: Chemical shifts can vary slightly depending on concentration and the specific deuterated solvent used.[8][9][10][11][12]

Troubleshooting:

• Compare with known spectra: Reference standard NMR spectra of common laboratory solvents and reagents.[8][9][10][11][12]

• Spiking: Add a small amount of the suspected impurity to your NMR sample and see if the peak intensity increases.

• 2D NMR: Techniques like COSY and HSQC can help in assigning complex spectra and identifying unknown components.

IV. Stability and Side Reactions

FAQ 6: Can benzoyl groups migrate during purification?

Answer: Benzoyl group migration is a known phenomenon in carbohydrate chemistry, particularly under basic or acidic conditions, though they are generally more stable than acetyl groups.[13]

Causality: The migration of acyl groups, including benzoyl groups, can occur between adjacent hydroxyl groups via an orthoester intermediate. This is more likely to happen if you are purifying a partially benzoylated sugar with free hydroxyl groups.

Preventative Measures:

• Maintain Neutral pH: During workup and chromatography, avoid strongly acidic or basic conditions. Use a saturated sodium bicarbonate solution for neutralization instead of stronger bases.

• Temperature Control: Perform purifications at room temperature unless absolutely necessary. Elevated temperatures can accelerate migration.

• Prompt Purification: Do not let your crude product sit for extended periods before purification, especially if it is a mixture of partially protected isomers.

References

• Sustainable Approaches for the Protection and Deprotection of Functional Groups - NIH. (n.d.).
• 13.10: Protecting Groups in Organic Synthesis - Chemistry LibreTexts. (2021).
• Technical Support Center: Deprotection of Benzylated Sugars - Benchchem. (n.d.).
• Carbohydrate Experiments in the Organic Laboratory: A Robust Synthesis and Modification of Thioglycosides. (2019). Journal of Chemical Education.
• What is an easy method for the deprotection of Benzoyl group? - ResearchGate. (2017).
• Benzyl (Bn) Protective Group | Chem-Station Int. Ed. (2014).
• Protection Reactions - Wiley-VCH. (n.d.).
• PROTECTING GROUPS 57 Carey & Sundberg Chapter 13.1 problems # 1; 2; 3a, b, c ; Smith. (n.d.).
• Streamlined access to carbohydrate building blocks: methyl 2,4,6-tri-O-benzyl-α-D-glucopyranoside - PubMed Central. (n.d.).
• Protecting Groups. (n.d.).
• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. (n.d.).
• 2 Protection of Functional Groups. (n.d.).
• Amino Protecting Group-Benzyl Series - Suzhou Highfine Biotech. (2025).
• Protocol for the purification of protected carbohydrates: toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography - NIH. (2016).
• Synthesis of regioselectively protected building blocks of benzyl β-d-glucopyranoside - PMC. (n.d.).
• Strategies to Purify Carbohydrate-Based Compounds | Teledyne Labs. (n.d.).
• Protocol for the purification of protected carbohydrates: Toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography - ResearchGate. (2025).
• NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. (n.d.).
• Glucose chemistry : r/Chempros - Reddit. (2024).
• Recent Liquid Chromatographic Approaches and Developments for the Separation and Purification of Carbohydrates - PMC - NIH. (n.d.).
• Synthesis of protected glucose derivatives from levoglucosan by development of common carbohydrate protecting group reactions under continuous flow conditions - NIH. (2018).
• PREPARATION, THIN LAYER CHROMATOGRAPHY, AND ULTRAVIOLET SPECTRA OF SOME O-BENZYL DERIVATIVES OF D-GLUCOSE - Canadian Science Publishing. (n.d.).
• NMR Chemical Shifts of Impurities - Sigma-Aldrich. (n.d.).
• NMR Chemical Shifts of Common Solvents as Trace Impurities - Carl ROTH. (n.d.).
• 1 Protecting Group Strategies in Carbohydrate Chemistry - Wiley-VCH. (n.d.).
• Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. (2019).
• Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations - PMC - NIH. (n.d.).
• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (2010).
• How can one remove a benzyl group from benzylated sugar? - ResearchGate. (2014).
• Sugar microanalysis by HPLC with benzoylation: Improvement via introduction of a C-8 cartridge and a high efficiency ODS column - ResearchGate. (2025).

Sources

• 1. Recent Liquid Chromatographic Approaches and Developments for the Separation and Purification of Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Streamlined access to carbohydrate building blocks: methyl 2,4,6-tri-O-benzyl-α-D-glucopyranoside - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of regioselectively protected building blocks of benzyl β-d-glucopyranoside - PMC [pmc.ncbi.nlm.nih.gov]
• 4. teledynelabs.com [teledynelabs.com]
• 5. Benzyl (Bn) Protective Group | Chem-Station Int. Ed. [en.chem-station.com]
• 6. vanderbilt.edu [vanderbilt.edu]
• 7. par.nsf.gov [par.nsf.gov]
• 8. scs.illinois.edu [scs.illinois.edu]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 11. carlroth.com [carlroth.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. reddit.com [reddit.com]

stability of the 4-methylbenzoyl protecting group under various reaction conditions

Welcome to the technical support center for the 4-methylbenzoyl (p-toluoyl) protecting group. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this versatile acyl-type protecting group for hydroxyl and amino functionalities. Here, we address common challenges and frequently asked questions through detailed troubleshooting guides and practical FAQs. Our focus is on providing not just solutions, but also the underlying chemical principles to empower your experimental design and execution.

Section 1: Frequently Asked Questions (FAQs)

Here we address some of the most common initial queries regarding the use of the 4-methylbenzoyl protecting group.

Q1: What is the primary advantage of using the 4-methylbenzoyl group over a simple benzoyl group?

The primary advantage lies in the subtle electronic effect of the methyl group at the para position. The electron-donating nature of the methyl group can slightly increase the electron density of the aromatic ring. While this effect is modest, it can influence the group's stability and spectroscopic properties. In some instances, the 4-methylbenzoyl group can offer slightly different cleavage kinetics compared to the unsubstituted benzoyl group, potentially allowing for finer tuning in complex multi-step syntheses. Furthermore, the methyl group provides a useful handle in NMR spectroscopy for monitoring the presence of the protecting group.

Q2: For which functional groups is the 4-methylbenzoyl protecting group most suitable?

The 4-methylbenzoyl group is primarily used for the protection of alcohols (primary and secondary) and amines.[1] It is particularly common in carbohydrate and nucleoside chemistry. Its stability profile makes it a reliable choice when subsequent reactions involve acidic conditions or certain oxidative and reductive steps where other protecting groups might be labile.

Q3: How does the stability of the 4-methylbenzoyl group compare to other common protecting groups like Boc, Fmoc, or benzyl ethers?

The 4-methylbenzoyl group belongs to the acyl class of protecting groups and exhibits a stability profile that is orthogonal to many other common protecting groups.[2][3] This orthogonality is a key principle in complex organic synthesis, allowing for the selective removal of one protecting group without affecting others.[2][4]

• vs. Boc (tert-Butyloxycarbonyl): The Boc group is highly acid-labile, typically removed with trifluoroacetic acid (TFA), while the 4-methylbenzoyl group is generally stable to acidic conditions.[1][3]

• vs. Fmoc (9-Fluorenylmethyloxycarbonyl): The Fmoc group is base-labile, removed by reagents like piperidine.[2] While the 4-methylbenzoyl group is also removed by base, the conditions are typically much harsher (e.g., saponification with NaOH or KOH), allowing for orthogonality.

• vs. Benzyl (Bn) ethers: Benzyl ethers are typically cleaved by hydrogenolysis (H₂/Pd), a reductive method.[5] The 4-methylbenzoyl group is generally stable to these conditions.

This differential stability allows for strategic protection and deprotection sequences in multi-step syntheses.

Q4: Can the 4-methylbenzoyl group be introduced chemoselectively in the presence of other hydroxyl or amino groups?

Yes, chemoselective protection is achievable. The introduction of the 4-methylbenzoyl group is typically accomplished using 4-methylbenzoyl chloride (p-toluoyl chloride) in the presence of a base like pyridine or triethylamine. The inherent differences in nucleophilicity and steric hindrance of the functional groups in the substrate can be exploited. For instance, a primary alcohol will generally react faster than a more sterically hindered secondary alcohol. Careful control of reaction conditions such as temperature, stoichiometry of the acylating agent, and reaction time is crucial for achieving high selectivity.

Section 2: Stability and Compatibility Data

A critical aspect of experimental design is understanding the compatibility of a protecting group with various reagents. The following table summarizes the stability of the 4-methylbenzoyl group under a range of common reaction conditions.

Reaction Condition Class	Reagent/Condition Example	Stability of 4-Methylbenzoyl Group	Notes and Considerations
Strongly Acidic	HCl, H₂SO₄, TFA	Stable	Generally stable to anhydrous strong acids. Prolonged exposure to hot aqueous acid can lead to cleavage.
Lewis Acids	BF₃·OEt₂, AlCl₃, ZnCl₂	Generally Stable	Stability can be substrate-dependent. Strong Lewis acids at elevated temperatures may induce cleavage.
Strongly Basic (Hydrolytic)	NaOH, KOH (aqueous)	Labile	This is the standard condition for deprotection (saponification). Reaction times and temperatures can be adjusted.
Mildly Basic	Na₂CO₃, K₂CO₃, Et₃N	Generally Stable	Typically stable, especially at room temperature. Can be used as bases in subsequent reaction steps.
Amines (Basic)	Piperidine, NH₃	Stable to Piperidine, Labile to Ammonia/Methylamine	Stable to conditions used for Fmoc deprotection (e.g., 20% piperidine in DMF).[2] Cleaved by stronger amine bases like aqueous or gaseous ammonia or methylamine.
Reductive (Hydrides)	NaBH₄	Stable	Stable to sodium borohydride, allowing for the reduction of ketones and aldehydes in the presence of the protecting group.
LiAlH₄ (LAH)	Labile	The ester linkage is readily cleaved by powerful reducing agents like LAH.[2]
Reductive (Catalytic Hydrogenation)	H₂, Pd/C	Stable	Generally stable to standard catalytic hydrogenation conditions used for cleaving benzyl ethers or reducing nitro groups.
Oxidative	m-CPBA, H₂O₂	Stable	Stable to many common epoxidation and oxidation reagents.
KMnO₄ (hot, basic)	Labile	Hot, basic potassium permanganate is a harsh oxidizing agent that will cleave the ester.[6]
Ozonolysis (O₃)	Stable	Stable to ozonolysis conditions used for cleaving alkenes.[7]
Organometallic	Grignard Reagents (RMgX), Organolithiums (RLi)	Labile	The electrophilic carbonyl of the ester is highly reactive towards these nucleophilic reagents.

Section 3: Troubleshooting Guides

This section provides a structured approach to diagnosing and resolving common issues encountered when working with the 4-methylbenzoyl protecting group.

Issue 1: Incomplete Deprotection

Symptoms:

• NMR or LC-MS analysis of the product mixture shows the presence of starting material or a partially deprotected intermediate.

• The isolated product has a lower than expected yield.

Troubleshooting Workflow:

Caption: Troubleshooting incomplete deprotection.

Detailed Protocol for Enhanced Saponification:

• Dissolution: Dissolve the 4-methylbenzoyl-protected substrate in a mixture of methanol (or ethanol) and water (e.g., 3:1 v/v). The use of a co-solvent like THF can aid in the dissolution of non-polar substrates.

• Base Addition: Add an excess of solid NaOH or KOH (typically 3-5 equivalents).

• Heating: Heat the reaction mixture to reflux (typically 60-80 °C).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Cool the reaction mixture, neutralize with an aqueous acid (e.g., 1 M HCl) to protonate the alcohol/amine and the 4-methylbenzoic acid byproduct.

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography or recrystallization.

Issue 2: Unwanted Side Reactions During Deprotection

Symptoms:

• Formation of unexpected byproducts observed by NMR or LC-MS.

• Low yield of the desired product.

Potential Causes and Solutions:

• Epimerization: For substrates with a stereocenter adjacent to the protected hydroxyl group, strong basic conditions can sometimes lead to epimerization via a retro-aldol or similar mechanism.

  • Solution: Employ milder deprotection conditions. Try using a weaker base like K₂CO₃ in methanol at room temperature for an extended period, or consider enzymatic hydrolysis if applicable.

• Migration of the Acyl Group: In polyol systems, particularly in carbohydrate chemistry, base-catalyzed acyl migration can occur between adjacent hydroxyl groups.

  • Solution: This is an inherent risk with acyl protecting groups. If migration is a significant issue, consider protecting diols as cyclic acetals (e.g., benzylidene or isopropylidene) or using protecting groups less prone to migration for one of the hydroxyls.

• Decomposition of the Substrate: The substrate itself may be unstable to the harsh basic conditions required for saponification.

  • Solution: If the substrate is base-sensitive, the 4-methylbenzoyl group may not be the optimal choice. Consider a protecting group that can be removed under neutral or acidic conditions, such as a silyl ether or a benzyl ether.

Issue 3: Difficulty in Removing the 4-Methylbenzoic Acid Byproduct

Symptoms:

• The purified product is contaminated with 4-methylbenzoic acid.

• NMR spectrum of the product shows characteristic aromatic and methyl signals of the byproduct.

Purification Workflow:

Caption: Removing 4-methylbenzoic acid byproduct.

Section 4: Orthogonal Synthesis Strategies

The true power of the 4-methylbenzoyl group is realized in orthogonal protection strategies.[2][4] Here is a conceptual workflow for a multi-step synthesis involving different protecting groups.

Conceptual Workflow:

Caption: Orthogonal protection scheme.

In this example, the amine is first protected with the acid-labile Boc group, followed by protection of the alcohol with the base-labile 4-methylbenzoyl group. A subsequent reaction can be performed on the deprotected amine after selective removal of the Boc group with TFA, leaving the 4-methylbenzoyl group intact. The final deprotection of the alcohol is then achieved under basic conditions.

References

• Practical Synthesis Guide to Solid Phase Peptide Chemistry.aapptec.
• Protecting Groups in Peptide Synthesis: A Detailed Guide.
• Protecting group - Wikipedia.Wikipedia.
• Protecting Groups and Orthogonal Protection Str
• Amino Acid-Protecting Groups.Thieme.
• Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis.PMC, NIH.
• Protective Groups - Organic Chemistry Portal.Organic Chemistry Portal.
• Sustainable Approaches for the Protection and Deprotection of Functional Groups.NIH.
• Protecting Groups in Peptide Synthesis | Biosynth.Biosynth.
• 13.10: Protecting Groups in Organic Synthesis - Chemistry LibreTexts.Chemistry LibreTexts.
• Protecting Groups.University of California, Irvine.
• Protecting Agents - TCI Chemicals.TCI Chemicals.
• Protecting Groups in Peptide Synthesis - PubMed.NIH.
• Novabiochem® - Fmoc resin cleavage protocols - Merck Millipore.Merck Millipore.
• PMB Protecting Group: PMB Protection & Deprotection Mechanism – - Total Synthesis.Total Synthesis.
• Protecting Groups in Peptide Synthesis | Springer Nature Experiments.
• Protecting Groups - Stability - Organic Chemistry Portal.Organic Chemistry Portal.
• p-Toluenesulfonamides - Organic Chemistry Portal.Organic Chemistry Portal.
• Metal-Free Reductive Cleavage of C–N and S–N Bonds by Photoactivated Electron Transfer
• Mechanistic Insights into the Reductive N–O Bond Cleavage of O‑Acyl Hydroxylamines: Dual Reactivity as Potent Oxidants and Nitrogen Transfer Agents.PMC, PubMed Central.
• Metal-Free Reductive Cleavage of C-O σ-bonds in Acyloin Derivatives by an Organic Neutral Super-Electron-Donor.Organic Chemistry Portal.
• Synthesis and characterization of authentic standards for the reductive-cleavage method. The positional isomers of partially methylated and acetylated or benzoylated 1,4-anhydro-L-fucitol - PubMed.PubMed.
• Illustrated Glossary of Organic Chemistry - Oxid
• 9.15: Oxidative Cleavage of Alkenes - Chemistry LibreTexts.Chemistry LibreTexts.
• Cleavage Cocktails; Reagent B - Aapptec Peptides.Aapptec.
• Introduction to Cleavage Techniques - Thermo Fisher Scientific.Thermo Fisher Scientific.
• Cleavage & Work-up Agents (Fmoc Solid Phase Peptide Synthesis) - Spectrum Chemical.Spectrum Chemical.
• THE ROLE OF PROTECTIVE GROUPS IN ORGANIC SYNTHESIS.Wiley.
• 25.
• 8.9 Ozonolysis of Alkenes, Oxidation of Alkenes with KMnO4 | Oxidative Cleavage | Organic Chemistry - YouTube.YouTube.
• Oxidative Cleavage of Alkene C=C Bonds Using a Manganese Catalyzed Oxidation with H2O2 Combined with Periodate Oxid
• PROTECTING GROUPS 57 Carey & Sundberg Chapter 13.1 problems # 1; 2; 3a, b, c ; Smith.University of California, Irvine.

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. Protecting group - Wikipedia [en.wikipedia.org]
• 3. Protective Groups [organic-chemistry.org]
• 4. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. m.youtube.com [m.youtube.com]
• 7. m.youtube.com [m.youtube.com]

Technical Support Center: Overcoming Low Reactivity in the Glycosylation of Sterically Hindered Lactones

This technical support guide is designed for researchers, scientists, and drug development professionals grappling with the complexities of glycosylating sterically hindered lactones. The inherent low reactivity of these substrates presents a significant synthetic challenge. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to navigate these hurdles, grounded in established chemical principles and field-proven strategies.

I. Foundational Challenges: Why is Glycosylating Sterically Hindered Lactones so Difficult?

The core of the problem lies in the steric congestion around the reacting centers. The bulky nature of both the lactone acceptor and often the glycosyl donor creates a high-energy transition state for the glycosylation reaction. This leads to sluggish reaction rates, low yields, and often, the formation of undesired side products.[1] Understanding the interplay of factors that contribute to this low reactivity is the first step toward devising effective solutions.

Key contributing factors include:

• Steric Shielding: The three-dimensional arrangement of atoms in both the lactone and the glycosyl donor can physically block the approach of the reacting partners.

• Electronic Effects: The electron-withdrawing or -donating nature of protecting groups on the glycosyl donor can significantly impact the reactivity of the anomeric center.[2][3]

• Conformational Rigidity: The cyclic structure of the lactone and the pyranose or furanose ring of the donor can restrict the conformational flexibility required to achieve the optimal geometry for the transition state.

II. Troubleshooting Guide: A Symptom-Based Approach

This section addresses common experimental outcomes and provides a systematic approach to troubleshooting.

Issue 1: Low or No Product Formation

This is the most frequent challenge and can stem from several root causes.

Potential Cause	Troubleshooting Steps & Rationale
Insufficient Activation of the Glycosyl Donor	1. Increase Promoter/Activator Stoichiometry: A higher concentration of the activating species can shift the equilibrium towards the formation of the reactive glycosyl cation.[4] 2. Switch to a More Potent Activating System: If a mild activator (e.g., NIS/AgOTf) fails, consider more powerful systems like Tf₂O/Ph₂SO or pre-activation strategies.[5] The choice of activator is critical for overcoming the activation energy barrier.[6] 3. Convert to a More Reactive Glycosyl Donor: Hemiacetals are often poor donors in these scenarios. Converting the donor to a more reactive species like a glycosyl trichloroacetimidate or a glycosyl halide can dramatically improve reactivity.[1][7]
Extreme Steric Hindrance	1. Increase Reaction Temperature: Providing more thermal energy can help overcome the high activation barrier. However, this must be done cautiously as it can also promote decomposition and side reactions.[1][8] 2. Prolong Reaction Time: For sluggish reactions, extending the reaction time may be necessary to achieve a reasonable conversion. Monitor the reaction progress by TLC or LC-MS to avoid decomposition. 3. Re-evaluate Protecting Group Strategy: If possible, consider using less sterically demanding protecting groups on either the donor or the acceptor.[9]
Decomposition of Starting Materials	1. Lower the Reaction Temperature: If decomposition is observed, especially with highly reactive promoters, reducing the temperature can minimize side reactions.[1] 2. Use a Milder Promoter: A less aggressive activating system may prevent the degradation of sensitive functional groups. 3. Add a Proton Scavenger: The generation of acidic byproducts can catalyze decomposition. The addition of a non-nucleophilic base, such as 2,4,6-tri-tert-butylpyrimidine (TTBP), can neutralize these acids.

Issue 2: Formation of Multiple Products (Low Stereoselectivity)

Achieving high stereoselectivity is often as challenging as achieving high yield.

Potential Cause	Troubleshooting Steps & Rationale
Anomerization	1. Lower the Reaction Temperature: Lower temperatures favor the formation of the kinetically controlled product, which can lead to higher stereoselectivity.[1][8] 2. Solvent Effects: The choice of solvent can significantly influence the stereochemical outcome. For instance, ether-based solvents can stabilize the oxocarbenium ion and may favor the formation of α-glycosides, while nitrile solvents can promote SN2-like attack, leading to β-glycosides.[10]
Side Reactions Promoted by a Harsh Promoter	1. Reduce Promoter Stoichiometry: Using a smaller excess of the promoter can sometimes curb side reactions without significantly impacting the main reaction rate. 2. Switch to a Milder Activating System: A less reactive promoter may offer a better balance between activation and side reactions.

Issue 3: Formation of Specific Side Products

Side Product	Potential Cause	Troubleshooting Steps & Rationale
Glycal Formation	Elimination Pathway is Favored: The reaction conditions are promoting the elimination of the anomeric leaving group rather than substitution.	1. Use a Less Acidic Promoter: Strong Brønsted or Lewis acids can facilitate elimination. 2. Lower the Reaction Temperature: Higher temperatures can favor elimination pathways.
Orthoester Formation	Neighboring Group Participation: An adjacent acyl protecting group (e.g., acetate, benzoate) on the glycosyl donor is participating in the reaction.	1. Replace Acyl Protecting Groups with Ethers: Benzyl or silyl ethers do not participate in this manner and will prevent orthoester formation.[3]

III. Frequently Asked Questions (FAQs)

Q1: What is the best type of glycosyl donor to use for a sterically hindered lactone?

A1: There is no single "best" donor, as the optimal choice depends on the specific lactone and desired stereochemistry. However, for challenging glycosylations, it is often beneficial to start with a highly reactive donor. Glycosyl trichloroacetimidates are a popular choice due to their high reactivity under mild acidic conditions.[7][[“]] Thioglycosides, when used in pre-activation protocols, also offer excellent reactivity and control.[5]

Q2: How do I choose the right activating system?

A2: The choice of activator is a critical parameter that must be optimized. A good starting point is to consider the reactivity of your glycosyl donor.

• For highly reactive donors (e.g., trichloroacetimidates): A catalytic amount of a Lewis acid like trimethylsilyl trifluoromethanesulfonate (TMSOTf) or boron trifluoride etherate (BF₃·OEt₂) is often sufficient.[[“]][12]

• For less reactive donors (e.g., thioglycosides): A stoichiometric promoter system is typically required. Common choices include N-iodosuccinimide (NIS)/triflic acid (TfOH) or dimethyl(methylthio)sulfonium triflate (DMTST).[4]

• For very challenging cases: Pre-activation of the donor with a powerful system like triflic anhydride (Tf₂O) in the presence of a sulfoxide can generate a highly reactive glycosyl triflate intermediate.[5]

Q3: Can the protecting groups on the glycosyl donor influence the reaction outcome?

A3: Absolutely. Protecting groups have a profound impact on both reactivity and stereoselectivity.[2][9][13]

• Reactivity: Electron-withdrawing protecting groups (e.g., esters) generally decrease the reactivity of the donor by destabilizing the developing positive charge on the anomeric carbon. Conversely, electron-donating groups (e.g., ethers) increase reactivity. Silyl ethers are known to be even more activating than benzyl ethers.[3]

• Stereoselectivity: Protecting groups at the C-2 position of the donor can exert "neighboring group participation." An acyl group (like an acetate) will typically lead to the formation of a 1,2-trans-glycoside. A non-participating group (like a benzyl ether) is required to access the 1,2-cis-glycoside, though this often results in lower selectivity.[13]

Q4: What role does the solvent play in these reactions?

A4: The solvent can influence the reaction in several ways:[10]

• Solubility: Ensuring that all reactants are fully dissolved is crucial for a homogeneous reaction.

• Stabilization of Intermediates: The polarity of the solvent can affect the stability of the reactive intermediates. More polar solvents can stabilize charged intermediates, potentially favoring an SN1-like mechanism.

• Stereochemical Outcome: As mentioned earlier, coordinating solvents like acetonitrile can favor the formation of β-glycosides through the formation of a nitrilium ion intermediate. Dichloromethane is a common, relatively non-polar solvent used in many glycosylation reactions.[8]

Q5: What is a "pre-activation" strategy, and when should I use it?

A5: A pre-activation strategy involves activating the glycosyl donor with the promoter before adding the glycosyl acceptor (the lactone).[5] This approach is particularly useful for glycosylating unreactive acceptors. By forming the highly reactive glycosyl cation intermediate in the absence of the acceptor, you can overcome the low nucleophilicity of the hindered lactone's hydroxyl group. This strategy often leads to higher yields and can provide unique stereochemical outcomes compared to traditional "pre-mixed" methods.[5]

IV. Experimental Protocols & Visualizations

Protocol 1: General Procedure for Trichloroacetimidate-Mediated Glycosylation of a Hindered Lactone

• To a solution of the glycosyl trichloroacetimidate donor (1.0 equiv) and the sterically hindered lactone acceptor (1.2 equiv) in anhydrous dichloromethane (DCM, 0.05 M) under an inert atmosphere (e.g., argon or nitrogen), add activated 4 Å molecular sieves.

• Stir the mixture at room temperature for 30 minutes.

• Cool the reaction mixture to the desired temperature (e.g., -40 °C or -78 °C).

• Add a solution of the Lewis acid catalyst (e.g., TMSOTf, 0.1-0.3 equiv) in DCM dropwise.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by adding a few drops of triethylamine or pyridine.

• Allow the mixture to warm to room temperature, filter through a pad of celite, and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Diagrams

Caption: Troubleshooting workflow for low yield in glycosylation.

Caption: The pre-activation strategy for unreactive acceptors.

V. References

• Mechanism of Chemical Glycosylation: Focus on the Mode of Activation and Departure of Anomeric Leaving Groups. (n.d.). University of Missouri-St. Louis. Retrieved January 3, 2026, from

• Interplay of Protecting Groups and Side Chain Conformation in Glycopyranosides. Modulation of the Influence of Remote Substituents on Glycosylation? | The Journal of Organic Chemistry - ACS Publications. (n.d.). ACS Publications. Retrieved January 3, 2026, from

• Silyl-protective groups influencing the reactivity and selectivity in glycosylations - BJOC. (n.d.). Beilstein Journal of Organic Chemistry. Retrieved January 3, 2026, from

• Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations - Semantic Scholar. (n.d.). Semantic Scholar. Retrieved January 3, 2026, from

• Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations - MDPI. (n.d.). MDPI. Retrieved January 3, 2026, from

• Mapping the effect of configuration and protecting group pattern on glycosyl acceptor reactivity - Chemical Science (RSC Publishing). (2023, January 13). The Royal Society of Chemistry. Retrieved January 3, 2026, from

• Chemical glycosylation - Wikipedia. (n.d.). Wikipedia. Retrieved January 3, 2026, from

• Glycosylation & Glycans - GlycoSeLect Ltd. (2019, September 19). GlycoSeLect Ltd. Retrieved January 3, 2026, from

• Overcoming Steric Hindrance in Glycosylation with 2,3,4,6-Tetra-O-benzyl-D-glucopyranose - Benchchem. (n.d.). BenchChem. Retrieved January 3, 2026, from

• Origins of Selectivity in Glycosylation Reactions with Saccharosamine Donors - PMC. (n.d.). National Institutes of Health. Retrieved January 3, 2026, from

• Parametric Analysis of Donor Activation for Glycosylation Reactions - ResearchGate. (2024, April 17). ResearchGate. Retrieved January 3, 2026, from

• Mechanism of glycosylation reactions when the donor has a participating... - ResearchGate. (n.d.). ResearchGate. Retrieved January 3, 2026, from

• Strategies toward protecting group-free glycosylation through selective activation of the anomeric center - NIH. (2017, June 27). National Institutes of Health. Retrieved January 3, 2026, from

• Pre-activation Based Stereoselective Glycosylations - PMC. (n.d.). National Institutes of Health. Retrieved January 3, 2026, from

• Guidelines for O-Glycoside Formation from First Principles - PMC. (n.d.). National Institutes of Health. Retrieved January 3, 2026, from

• Preactivation-based chemoselective glycosylations: A powerful strategy for oligosaccharide assembly - Beilstein Journals. (2017, October 9). Beilstein Journals. Retrieved January 3, 2026, from

• Beta-glycosidation of sterically hindered alcohols. - Consensus. (2009, March 19). Consensus. Retrieved January 3, 2026, from

• Dive into Schmidt's Exciting Tichloroacetimidate Glycosidation Reaction! - YouTube. (2020, March 10). YouTube. Retrieved January 3, 2026, from

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. BJOC - Silyl-protective groups influencing the reactivity and selectivity in glycosylations [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]
• 5. BJOC - Preactivation-based chemoselective glycosylations: A powerful strategy for oligosaccharide assembly [beilstein-journals.org]
• 6. tandfonline.com [tandfonline.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Guidelines for O-Glycoside Formation from First Principles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [PDF] Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. consensus.app [consensus.app]
• 12. Strategies toward protecting group-free glycosylation through selective activation of the anomeric center - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Technical Support Center: Strategies for the Regioselective Deprotection of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid γ-lactone

Welcome to the technical support resource for the regioselective deprotection of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid γ-lactone. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of synthetic carbohydrate chemistry. Here, we provide troubleshooting advice, frequently asked questions, and detailed protocols to address the specific challenges encountered during the selective cleavage of the 4-methylbenzoyl (toluoyl) protecting groups on this key synthetic intermediate.

Introduction to the Challenge

The selective deprotection of poly-functionalized molecules is a cornerstone of modern organic synthesis. The target molecule, 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid γ-lactone, presents a classic challenge: how to differentiate between two chemically similar ester protecting groups at the C3 and C5 positions. The C5 position is a primary alcohol, while the C3 is a secondary alcohol, embedded within the lactone ring system. This structural difference is the key to achieving regioselectivity. Success hinges on exploiting the subtle differences in steric hindrance and electronic environment between the two sites. This guide will explore strategies to selectively cleave the C5-ester, preserving the C3-ester, and will address common issues such as low selectivity, acyl migration, and lactone ring opening.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Q1: I am attempting a partial hydrolysis to remove one toluoyl group, but my reaction is yielding a mixture of starting material, both mono-deprotected isomers, and the fully deprotected diol. How can I improve selectivity for the C5-hydroxyl?

A1: This is a common issue stemming from reaction conditions that are too harsh or not optimized for selectivity. The C5-O-toluoyl group is sterically more accessible than the C3-O-toluoyl group, making it the kinetically favored site for cleavage.[1][2] To enhance selectivity, you must moderate the reaction rate.

• Lower the Temperature: Perform the hydrolysis at 0 °C or even -20 °C. This will decrease the overall reaction rate and amplify the kinetic difference between the primary (C5) and secondary (C3) positions.

• Use a Milder Base: Instead of strong bases like NaOH or NaOMe, switch to a milder, non-nucleophilic base such as potassium carbonate (K₂CO₃) in methanol. This slows the hydrolysis, allowing for greater differentiation.

• Control Stoichiometry: Use a carefully measured amount of your base (e.g., 1.05 to 1.2 equivalents). While the reaction is catalytic in principle, limiting the amount of base can help prevent over-reaction once the desired product is formed.

• Monitor Closely: Follow the reaction progress meticulously using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Quench the reaction as soon as a significant amount of the desired mono-deprotected product has formed, before substantial formation of the diol occurs.

Q2: My main product appears to be the 3-O-toluoyl lactone, but I suspect acyl migration is occurring, leading to the thermodynamically more stable 5-O-toluoyl isomer. How can I confirm and prevent this?

A2: Acyl migration is a frequent complication in polyol chemistry, especially under basic or acidic conditions where a 1,2- or 1,3-diol system can facilitate the transfer of an acyl group through a cyclic orthoester-like intermediate.[3]

• Confirmation: The most definitive way to confirm the structure is through 2D NMR spectroscopy (COSY, HSQC, HMBC). An HMBC experiment should show a correlation between the C5 protons and the carbonyl carbon of the toluoyl group if migration to the C5 position has occurred.

• Prevention:

  • Enzymatic Deprotection: Lipases are highly effective at regioselective hydrolysis under neutral pH conditions, which completely suppresses acyl migration.[4][5] Enzymes like Candida antarctica lipase B (CAL-B) often show high selectivity for less hindered primary esters.[6]

  • Strictly Anhydrous, Non-Basic Conditions: If using a non-hydrolytic method, ensure the conditions are rigorously anhydrous and neutral.

  • Avoid Protic Solvents (if possible): While hydrolysis requires a protic nucleophile (water or alcohol), be aware that these solvents can facilitate proton transfer steps necessary for migration.

Q3: I am concerned about the stability of the γ-lactone ring under my deprotection conditions. What is the risk of ring-opening, and how can I avoid it?

A3: The γ-lactone is an ester and is susceptible to hydrolysis under strong basic conditions, which would lead to the formation of the corresponding hydroxy carboxylate salt.[7][8]

• Avoid Strong Bases: Do not use aqueous NaOH or KOH at elevated temperatures. These conditions are highly likely to hydrolyze both the toluoyl esters and the lactone.

• Buffered Systems: If basic conditions are necessary, consider using a buffered system to maintain a moderately alkaline pH rather than a high pH.

• Enzymatic Methods: This is another strong argument for using enzymatic deprotection, which occurs at or near neutral pH, posing no risk to the lactone ring.[4]

• Acidic Conditions: Mild acidic hydrolysis is an alternative, but it can be sluggish and also risks acyl migration.[9] The lactone is generally more stable under acidic conditions than basic ones.

Q4: My deprotection reaction is very slow or not proceeding at all, even at room temperature with NaOMe. What could be the cause?

A4: While less common for ester hydrolysis, several factors could be at play:

• Reagent Quality: Ensure your base (e.g., sodium methoxide) has not decomposed due to exposure to moisture and air. Use freshly prepared or properly stored reagents.

• Solvent: The reaction requires a suitable solvent to ensure solubility of the substrate and reagent. Methanol or ethanol are typically effective for transesterification/hydrolysis. If your substrate has poor solubility, you may need to add a co-solvent like THF or Dichloromethane (DCM), but be mindful that this can alter the reaction rate.

• Steric Hindrance: The C2-methyl group adds steric bulk near the C3 position, which significantly hinders the approach of nucleophiles. While the C5 position is more accessible, the overall molecule can be sterically congested. You may need to gently heat the reaction (e.g., to 40 °C), but this increases the risk of losing selectivity.

Frequently Asked Questions (FAQs)

FAQ 1: What is the primary factor driving regioselectivity in this deprotection? The dominant factor is steric hindrance.[10] The C5 position is on a primary carbon, which is significantly less sterically crowded than the C3 position, a secondary carbon adjacent to a quaternary center (C2). Therefore, kinetically controlled reactions will favor attack at the C5-toluoyl group.

FAQ 2: Are there alternative strategies to basic hydrolysis for this transformation? Yes, several other methods can be employed:

• Enzymatic Hydrolysis: As mentioned, this is an excellent method for achieving high regioselectivity under very mild, neutral conditions.[5]

• Lewis Acid-Catalyzed Cleavage: Certain Lewis acids can catalyze the cleavage of esters. However, selectivity can be poor, and they may not be compatible with other functional groups.[11]

• Organometallic Reagents: Reagents like nickel boride have been shown to chemoselectively cleave benzyl esters, but their selectivity for benzoyl esters in the presence of other esters is less predictable and would require empirical testing.[12]

FAQ 3: Would choosing different protecting groups at the outset simplify this deprotection? Absolutely. Employing an "orthogonal" protecting group strategy is ideal. For example, you could protect the C5 hydroxyl as a silyl ether (e.g., TBDMS or TIPS) and the C3 hydroxyl as the toluoyl ester. The silyl ether could then be selectively removed with fluoride ions (e.g., TBAF) without affecting the ester, or the ester could be removed with base without affecting the silyl ether.

Visualization of the Target Molecule and Deprotection Pathways

Caption: Workflow for regioselective deprotection strategies.

Experimental Protocols

Protocol 1: Kinetically Controlled Saponification for C5-Deprotection

This protocol aims to selectively cleave the C5-ester under mild basic conditions.

• Preparation: Dissolve 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid γ-lactone (1.0 eq) in anhydrous methanol (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Add finely ground potassium carbonate (K₂CO₃, 1.2 eq) to the stirred solution.

• Monitoring: Monitor the reaction progress every 15-30 minutes by TLC (e.g., using a 1:1 mixture of hexanes:ethyl acetate). The product should have a lower Rf value than the starting material.

• Quenching: Once TLC indicates the formation of the desired product as the major spot and minimal starting material remains, quench the reaction by adding a weak acid, such as solid ammonium chloride (NH₄Cl), until the solution is neutral.

• Workup:

  • Filter the mixture to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Redissolve the residue in ethyl acetate and wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the 3-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid γ-lactone.

Protocol 2: Enzymatic Deprotection for High Regioselectivity

This protocol uses a lipase to achieve selective hydrolysis at the C5-position under neutral conditions, eliminating side reactions.

• Preparation: Prepare a phosphate buffer solution (e.g., 0.1 M, pH 7.0).

• Reaction Mixture: In a flask, suspend the 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid γ-lactone (1.0 eq) in the phosphate buffer. A co-solvent like THF or acetone may be needed in small amounts to aid solubility.

• Enzyme Addition: Add a lipase, such as Candida antarctica lipase B (CAL-B), either free or immobilized (typically 10-50% by weight of the substrate).

• Incubation: Vigorously stir or shake the mixture at a controlled temperature (e.g., 30-40 °C).

• Monitoring: Monitor the reaction by TLC or LC-MS. Enzymatic reactions can be slow, so allow 24-48 hours, checking at regular intervals.

• Workup:

  • If using an immobilized enzyme, simply filter it off. If using a free enzyme, it can be removed by filtration after adding a filter aid like Celite, or by extraction.

  • Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the product by flash column chromatography as described in Protocol 1.

Data Summary: Comparison of Deprotection Methods

Method	Reagent	Solvent	Temp.	Pros	Cons
Mild Saponification	K₂CO₃ / LiOH	Methanol	0 °C	Good selectivity, inexpensive.	Risk of acyl migration, requires careful monitoring.
Strong Saponification	NaOMe / NaOH	Methanol	RT	Fast reaction.	Poor selectivity, risk of lactone opening.
Enzymatic Hydrolysis	Lipase (e.g., CAL-B)	Buffer/Co-solvent	30-40 °C	Excellent selectivity, no side reactions.[4]	Slower reaction, enzyme cost.
Acid-Catalyzed	HCl / H₂SO₄ (cat.)	Dioxane/H₂O	RT - 50 °C	Lactone is relatively stable.	Slow, often poor selectivity, promotes acyl migration.[9]

Chemical Structures and Reaction Scheme

Caption: Selective deprotection and potential acyl migration.

References

• 1. Investigating the Influence of Steric Hindrance on Selective Anion Transport - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Enzymatic removal of carboxyl protecting groups. 2. Cleavage of the benzyl and methyl moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. Rapid Chemoselective Deprotection of Benzyl Esters by Nickel Boride [organic-chemistry.org]

removal of impurities from the synthesis of 2-C-methyl-D-ribonolactone

Technical Support Center: Purification of 2-C-methyl-D-ribonolactone

Welcome to the technical support resource for the synthesis and purification of 2-C-methyl-D-ribonolactone. This guide is designed for researchers, chemists, and drug development professionals who utilize this critical chiral intermediate in the synthesis of nucleoside analogues and other complex molecules.[1][2] Obtaining this lactone in high purity is paramount for the success of subsequent synthetic steps, yet its preparation is often accompanied by challenging purification hurdles.

This document moves beyond standard protocols to provide in-depth, field-proven insights into impurity removal. We will explore the causality behind common issues and offer robust, validated solutions in a direct question-and-answer format, supplemented with detailed troubleshooting guides and experimental workflows.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level strategic questions regarding the purification of 2-C-methyl-D-ribonolactone.

Q1: What are the primary impurities I should expect from a typical synthesis of 2-C-methyl-D-ribonolactone starting from D-fructose or D-glucose?

A1: The synthesis, often conducted under basic conditions using reagents like calcium oxide or calcium hydroxide, is prone to generating a mixture of structurally related compounds and process-related contaminants.[1][3] Key impurities include:

• Unreacted Starting Materials: Residual D-fructose or other precursor sugars.

• Epimers and Isomeric Byproducts: The alkaline conditions can promote epimerization and rearrangement, leading to other saccharinic acids and their corresponding lactones.[1][2]

• Inorganic Salts: Significant quantities of calcium salts are often generated and must be removed.[4]

• Degradation Products: Lactones can be sensitive to harsh pH or high temperatures, potentially leading to ring-opened or rearranged structures.[5]

• Residual Solvents: Solvents used in the reaction (e.g., methanol, THF) or extraction (e.g., butanone) may be retained in the crude product.[3][4]

Q2: What is the most effective overall strategy for purifying the crude lactone?

A2: A multi-step approach is almost always necessary. The general workflow involves an initial extractive work-up to remove the bulk of inorganic salts and water-soluble impurities, followed by a high-resolution purification technique. The choice between recrystallization and chromatography depends on the impurity profile of your crude material.

Caption: General purification workflow for 2-C-methyl-D-ribonolactone.

Q3: How can I effectively monitor the progress of my purification?

A3: A combination of techniques is essential for a validated process.

• Thin-Layer Chromatography (TLC): Indispensable for a quick assessment of crude mixture complexity and for monitoring fractions during column chromatography. A common mobile phase is a mixture of ethyl acetate and hexane.[5]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity and can resolve closely related isomers that may not be visible by TLC.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The definitive method for structural confirmation and final purity assessment of the isolated product. The absence of impurity signals in ¹H and ¹³C NMR spectra is a key indicator of high purity.[7][8]

• Melting Point: A sharp melting point within the expected range (predicted around 150-160°C) is a classic indicator of high purity for a crystalline solid.[2] A broad or depressed melting point suggests the presence of impurities.

Section 2: Troubleshooting Guide

This guide addresses specific experimental problems in a "Problem/Cause/Solution" format.

Problem 1: The final product is a persistent oil or syrup, not the expected white crystalline solid.

• Probable Cause A: High Levels of Impurities. Even small amounts of structurally similar impurities can inhibit the formation of a stable crystal lattice.

• Solution A: Do not attempt to force crystallization from a highly impure oil. Instead, subject the oil to purification by silica gel flash chromatography to remove the majority of contaminants. The resulting partially purified material will have a much higher propensity to crystallize.

• Probable Cause B: Residual Solvent or Water. Trapped solvent molecules can act as an "impurity," disrupting crystallization.

• Solution B: Ensure the material is thoroughly dried before attempting crystallization. Dissolve the oil in a suitable solvent (like dichloromethane or ethyl acetate), dry the solution over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate again under high vacuum. Co-evaporation with an anhydrous solvent like toluene can also help remove traces of water.

Caption: Troubleshooting decision tree for crystallization failure.

Problem 2: Poor separation of the target lactone from an impurity during silica gel chromatography.

• Probable Cause A: Suboptimal Mobile Phase Polarity. If the polarity of the eluent is too high, both the product and impurities will elute quickly with little separation. If it's too low, elution will be excessively slow.

• Solution A: Optimize the solvent system using TLC before running the column. Aim for a solvent mixture that gives your target compound an Rf value of approximately 0.3-0.4. A common and effective gradient is to start with a low polarity mixture (e.g., 30% ethyl acetate in hexanes) and gradually increase the percentage of the more polar solvent (ethyl acetate).[5]

• Probable Cause B: Column Overloading. Loading too much crude material onto the silica gel is a common cause of poor resolution.

• Solution B: A general rule of thumb is to use a mass ratio of silica gel to crude material between 30:1 and 100:1. For difficult separations, a higher ratio is recommended.

Problem 3: Low overall yield after the complete purification process.

• Probable Cause A: Product Loss During Extraction. 2-C-methyl-D-ribonolactone has some water solubility.[2] During the initial aqueous work-up, product can be lost to the aqueous layer, especially if an insufficient volume of organic solvent is used.

• Solution A: Perform multiple extractions (at least 3-4) with your chosen organic solvent (e.g., ethyl acetate or butanone) to ensure complete recovery from the aqueous phase.[3][9] Saturating the aqueous layer with sodium chloride (brining out) can also decrease the solubility of the organic product and improve partitioning into the organic layer.

• Probable Cause B: Using Excessive Solvent in Recrystallization. The goal is to create a saturated solution at high temperature. Using too much solvent means the solution will not become saturated upon cooling, and little or no product will crystallize.[10]

• Solution B: Add the hot solvent portion-wise to the crude solid, with heating, until the solid just dissolves. This ensures you are using the minimum amount of solvent required, maximizing your recovery upon cooling.[11]

Section 3: Key Experimental Protocols

These protocols provide a validated starting point for your purification experiments.

Protocol 1: Purification by Recrystallization

This method is ideal for crude material that is already >85% pure and solid or semi-solid.

• Solvent Selection: The ideal solvent is one in which the lactone is poorly soluble at room temperature but highly soluble at the solvent's boiling point.[11] Use small-scale tests to screen suitable solvents.

  Solvent System	Suitability Notes
  Ethyl Acetate (EtOAc)	Often a good first choice. Can be paired with hexanes.[12][13]
  Butanone (MEK)	Reported as an effective crystallization solvent in synthesis patents.[3]
  Ethanol (EtOH) / Water	Dissolve in hot ethanol, then add hot water dropwise until turbidity persists.[13]

  | Acetone / Hexanes | Dissolve in minimal acetone, add hexanes as the anti-solvent. |

• Dissolution: Place the crude lactone in an Erlenmeyer flask. Add a minimal amount of the selected solvent and a boiling chip. Heat the mixture to boiling (e.g., on a hot plate) while stirring. Continue to add small portions of hot solvent until all the solid has just dissolved.[10]

• Cooling (Crystal Formation): Remove the flask from the heat, cover it, and allow it to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal precipitation.[11]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to rinse away any adhering impure mother liquor.[10]

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent. Confirm purity by HPLC, NMR, and melting point analysis.

Protocol 2: Purification by Silica Gel Flash Chromatography

This is the method of choice for complex mixtures or oily crude products.

• TLC Analysis: Develop a TLC solvent system that provides good separation and an Rf of ~0.3-0.4 for the target lactone. A typical system is Hexane:Ethyl Acetate.

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 10% EtOAc/Hexane). Pour the slurry into the column and allow it to pack under light pressure, ensuring no air bubbles are trapped.[5]

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase). For best results, adsorb this solution onto a small amount of silica gel, evaporate the solvent to create a dry powder, and carefully load this powder onto the top of the packed column. This technique, known as dry loading, prevents band broadening.[5]

• Elution: Begin eluting with the low-polarity mobile phase. Gradually increase the polarity of the mobile phase according to a predetermined gradient (e.g., stepwise from 10% to 50% EtOAc in Hexane).[5]

• Fraction Collection: Collect the eluate in a series of numbered test tubes or flasks.

• Fraction Analysis: Spot every few fractions on a TLC plate. Develop the plate in the optimized TLC solvent system and visualize the spots (e.g., using a potassium permanganate stain, as sugars are often UV-inactive).

• Isolation: Combine the fractions that contain the pure desired product. Evaporate the solvent under reduced pressure to yield the purified 2-C-methyl-D-ribonolactone. Assess its purity and confirm its identity.

References

• Pier-Giorgio, M., et al. (2016). Gram-Scale Purification of Two Sesquiterpene Lactones from Chartolepsis Intermedia Boiss.
• BenchChem (2025).
• Clark, J. et al. (2009). Process for the production of 2-C-methyl-D-ribonolactone.
• Kim, J. J. (2009). Method for purifying lactone compound having unsaturated alkyl group by extraction with silver ion solution. SciSpace.
• Gaud, C., et al. (2021). A Three-Step Process to Isolate Large Quantities of Bioactive Sesquiterpene Lactones from Cichorium intybus L. Roots and Semisynthesis of Chicory STLs Standards. Molecules.
• Kim, J. J. et al. (2012). Purification method of lactone compounds containing unsaturated alkyl group by extraction with silver ion solution.
• Tosi, I., et al. (2019). Structure of 2-C-methyl-ribonolactone and multiplicity edited ¹H–¹³C HMBC.
• Ross, B. S., et al. (2015). Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone.
• SynThink Research Chemicals. (n.d.). 2-C-Methyl-D-ribonic Acid γ-Lactone; Cas: NA | 492-30-8.
• Williams, J. D., et al. (2005). D-RIBONOLACTONE AND 2,3-ISOPROPYLIDENE(D-RIBONOLACTONE). Organic Syntheses, 82, 75.
• ChemicalBook. (2023, December 15).
• National Center for Biotechnology Information (n.d.). Ribonolactone. PubChem Compound Database.
• Wu, G. (2012). Preparation method of 2-C-methyl-D-ribonic acid-1,4-lactone.
• MedChemExpress. (n.d.). D-Ribonic acid,2-C-methyl,γ-lactone,2,3,5-tribenzoate.
• University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization1.
• Ross, B. S., et al. (2015). Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone.
• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization.
• University of California, Irvine, Department of Chemistry. (n.d.).

Sources

• 1. US7598373B2 - Process for the production of 2-C-methyl-D-ribonolactone - Google Patents [patents.google.com]
• 2. 2-C-Methyl-D-ribono-1,4-lactone: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 3. CN102702141A - Preparation method of 2-C-methyl-D-ribonic acid-1,4-lactone - Google Patents [patents.google.com]
• 4. US20150126752A1 - Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. synthinkchemicals.com [synthinkchemicals.com]
• 9. A Three-Step Process to Isolate Large Quantities of Bioactive Sesquiterpene Lactones from Cichorium intybus L. Roots and Semisynthesis of Chicory STLs Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. web.mnstate.edu [web.mnstate.edu]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Tips & Tricks [chem.rochester.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Routes of 2-C-Methyl-D-ribono-1,4-lactone: An Essential Chiral Building Block

In the landscape of modern medicinal chemistry and drug development, the synthesis of complex, stereochemically defined molecules is of paramount importance. Among these, branched-chain sugars represent a critical class of chiral building blocks. This guide provides an in-depth comparative analysis of the primary synthetic routes to 2-C-methyl-D-ribono-1,4-lactone, a key intermediate in the synthesis of various bioactive molecules, including antiviral nucleoside analogues.[1] This document is intended for researchers, scientists, and professionals in drug development, offering a detailed examination of methodologies, experimental rationale, and comparative performance data to inform synthetic strategy and decision-making.

Introduction: The Significance of 2-C-Methyl-D-ribono-1,4-lactone

2-C-methyl-D-ribono-1,4-lactone, a member of the saccharinic acid lactone family, possesses a unique structural motif with a quaternary carbon center at the C2 position. This feature makes it a valuable precursor for the synthesis of enantiomerically pure 4-substituted ribose derivatives and branched nucleosides, expanding its utility in medicinal chemistry.[2] Its applications range from the development of antiviral agents to the synthesis of herbicidal esters.[2] The stereocontrolled synthesis of this lactone is therefore a topic of significant interest. This guide will dissect and compare the most prevalent synthetic strategies, providing a clear and objective overview of their respective strengths and limitations.

Comparative Analysis of Synthetic Routes

Two principal synthetic routes to 2-C-methyl-D-ribono-1,4-lactone have been prominently described in the literature. The first and more traditional approach utilizes D-glucose as a readily available starting material and proceeds through a key Amadori rearrangement. A second, notable route begins with the smaller, chiral building block 2,3-O-isopropylidene-D-glyceraldehyde.

Route 1: From D-Glucose via Amadori Rearrangement

This widely utilized method leverages the abundance and low cost of D-glucose. The synthesis involves an initial Amadori rearrangement, a cornerstone of carbohydrate chemistry, followed by a base-mediated transformation to the target lactone.

Scientific Rationale and Mechanistic Insights:

The Amadori rearrangement is an acid or base-catalyzed isomerization of an N-glycoside of an aldose to a 1-amino-1-deoxy-ketose.[3] In this synthesis, D-glucose is first condensed with a secondary amine (e.g., dimethylamine) to form a fructosamine intermediate.[1] This intermediate is then treated with a base, such as calcium oxide or calcium hydroxide, which induces an intramolecular rearrangement and subsequent lactonization to yield the 2-C-methyl-D-ribono-1,4-lactone.[1] The choice of a secondary amine is critical to prevent the formation of unwanted side products. The base-catalyzed step is a complex transformation that proceeds through a series of enolizations and intramolecular rearrangements, ultimately establishing the quaternary center at C2.

Experimental Workflow:

Detailed Experimental Protocol (Representative):

• Formation of the Fructosamine Intermediate: D-Glucose is suspended in ethanol with glacial acetic acid. A solution of dimethylamine is added, and the mixture is heated (e.g., at 80°C) for approximately 1.5 hours. The resulting solution is concentrated under reduced pressure to yield the crude fructosamine intermediate.

• Base-Mediated Rearrangement and Lactonization: The crude intermediate is dissolved in water and stirred with calcium oxide at an elevated temperature (e.g., 70°C) for 24 hours.

• Workup and Purification: The reaction mixture is cooled, and the excess calcium oxide is neutralized with oxalic acid. The resulting calcium oxalate precipitate is removed by filtration through celite. The filtrate is then passed through an ion-exchange resin to remove remaining salts. After removal of the solvent under reduced pressure, the crude product is purified by flash column chromatography and subsequent recrystallization to afford 2-C-methyl-D-ribono-1,4-lactone as a white crystalline solid.

Route 2: From 2,3-O-Isopropylidene-D-glyceraldehyde

This approach utilizes a smaller, enantiomerically pure starting material, 2,3-O-isopropylidene-D-glyceraldehyde, which can be prepared from D-mannitol. This route offers a more convergent and potentially more stereocontrolled pathway to the target lactone.

Scientific Rationale and Mechanistic Insights:

This synthetic strategy builds the carbon skeleton of the target lactone from a three-carbon chiral precursor. The key steps involve the stereoselective addition of a two-carbon unit to the aldehyde, followed by a series of transformations to form the lactone ring. The isopropylidene protecting group on the glyceraldehyde is crucial for directing the stereochemical outcome of the initial carbon-carbon bond formation and for preventing unwanted side reactions.

Experimental Workflow:

Detailed Experimental Protocol (Conceptual Outline):

• Preparation of 2,3-O-Isopropylidene-D-glyceraldehyde: This starting material is typically prepared from D-mannitol through acetalization followed by oxidative cleavage of the resulting 1,2:5,6-di-O-isopropylidene-D-mannitol.

• Carbon-Carbon Bond Formation: A key step involves the addition of a two-carbon nucleophile to the aldehyde. This could be achieved through various methods, such as a Grignard reaction with vinylmagnesium bromide or a Wittig-type reaction followed by hydration.

• Oxidation and Lactonization: The resulting alkene or alcohol is then oxidized to a carboxylic acid, which subsequently undergoes intramolecular cyclization to form the protected lactone, 2,3-O-isopropylidene-2-C-methyl-D-ribono-1,4-lactone.

• Deprotection: The final step involves the removal of the isopropylidene protecting group under acidic conditions to yield the target 2-C-methyl-D-ribono-1,4-lactone.

Performance Comparison

To facilitate a direct comparison, the following table summarizes the key performance indicators for each synthetic route based on available literature data.

Parameter	Route 1: From D-Glucose	Route 2: From 2,3-O-Isopropylidene-D-glyceraldehyde
Starting Material	D-Glucose (abundant, inexpensive)	2,3-O-Isopropylidene-D-glyceraldehyde (multi-step prep from D-mannitol)
Overall Yield	19-27%[1]	Data not readily available in a complete sequence
Stereocontrol	Relies on the inherent chirality of D-glucose. The stereochemistry at the newly formed quaternary center is generally well-defined.	Potentially higher stereocontrol due to the use of a defined chiral precursor and stereoselective reactions.
Scalability	Demonstrated to be scalable for larger-scale production.[1]	Potentially more challenging to scale up due to the multi-step preparation of the starting material.
Reagents & Conditions	Uses readily available and inexpensive reagents (e.g., dimethylamine, CaO). The reaction conditions are relatively straightforward.	May require more specialized and sensitive reagents (e.g., organometallics) and stricter control of reaction conditions.
Purification	Requires chromatographic purification and recrystallization.	Likely requires chromatographic purification at multiple stages.
Key Advantages	Cost-effective, uses a readily available starting material, and is suitable for large-scale synthesis.	Potentially offers higher stereoselectivity and a more convergent synthetic design.
Key Disadvantages	Moderate overall yield, and the reaction can generate byproducts requiring careful purification.	The starting material is not commercially available in large quantities and requires a multi-step synthesis, potentially lowering the overall efficiency.

Conclusion and Future Perspectives

Both synthetic routes to 2-C-methyl-D-ribono-1,4-lactone present viable options for researchers, with the choice of method depending on the specific requirements of the project, such as scale, cost, and the desired level of stereochemical purity. The route from D-glucose via the Amadori rearrangement is a well-established and cost-effective method suitable for producing larger quantities of the lactone, albeit with a moderate overall yield. The synthesis from 2,3-O-isopropylidene-D-glyceraldehyde, while less documented in a complete sequence, holds the promise of higher stereocontrol and a more elegant synthetic design.

Future research in this area could focus on optimizing the existing routes to improve yields and reduce the environmental impact. Furthermore, the development of novel catalytic and stereoselective methods for the synthesis of this important chiral building block would be a valuable contribution to the field of carbohydrate chemistry and drug discovery. The continued exploration of efficient synthetic pathways to 2-C-methyl-D-ribono-1,4-lactone will undoubtedly facilitate the development of new and improved therapeutic agents.

References

• Hotchkiss, D. J., et al. (2015). Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone. U.S.
• CN102702141A. (2012). Preparation method of 2-C-methyl-D-ribonic acid-1,4-lactone.
• Gallas, K., et al. (2012). The Amadori rearrangement as glycoconjugation method: Synthesis of non-natural C-glycosyl type glycoconjugates. Beilstein Journal of Organic Chemistry, 8, 1534–1545.

• Wikipedia. (2023). Amadori rearrangement. Retrieved from [Link]

• Organic Syntheses. D-Ribonic acid, 2,3-O-(1-methylethylidene)-, γ-lactone. Retrieved from [Link]

• Organic Chemistry Portal. Lactone synthesis. Retrieved from [Link]

• Taylor & Francis. Amadori rearrangement – Knowledge and References. Retrieved from [Link]

• Punzo, F., et al. (2006). 2-C-Methyl-d-lyxono-1,4-lactone. Acta Crystallographica Section E: Structure Reports Online, 62(1), o98–o100.

• Bio-Synthesis Inc. (2017, January 4). The Maillard reaction and Amadori rearrangement. Retrieved from [Link]

• Worldwidejournals.com. (2016). Practical One Pot Synthesis of 2,3-O-Isopropylidene- D-Glyceraldehyde: High Atom Economy, Yield. Retrieved from [Link]

• PubChem. 2-C-Methyl-D-ribono-1,4-lactone. Retrieved from [Link]

• Organic Syntheses. l-(s)-glyceraldehyde acetonide. Retrieved from [Link]

• Google Patents. Lactone purification method.
• Gallas, K., et al. (2016).

• ResearchGate. Preparation of 2‐deoxy‐ribono‐1,4‐lactone from 1, and related hunger.... Retrieved from [Link]

• ResearchGate. (PDF) Chemistry of Amadori rearrangement products: Analysis, synthesis, kinetics, reactions, and spectroscopic properties. Retrieved from [Link]

• ResearchGate. 2 C Methyl D -arabinono-1,4-lactone monohydrate | Request PDF. Retrieved from [Link]

• Riva, S., et al. (2019). Biocatalytic synthesis of lactones and lactams. Biotechnology Journal, 14(1), e1800418.

Sources

• 1. US20150126752A1 - Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone - Google Patents [patents.google.com]
• 2. 2-C-Methyl-D-ribono-1,4-lactone: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 3. Amadori rearrangement - Wikipedia [en.wikipedia.org]

A Senior Application Scientist's Guide to the Validation of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone: A Key Intermediate for Antiviral Drug Synthesis

For researchers, scientists, and drug development professionals vested in the discovery and synthesis of novel antiviral therapeutics, the journey from a promising molecular concept to a viable drug candidate is paved with meticulous chemical synthesis and rigorous validation of every intermediate. Among the class of potent antiviral agents, 2'-C-methyl-ribonucleoside analogs have demonstrated significant promise, and the efficient synthesis of these molecules is of paramount importance. This guide provides an in-depth validation and comparative analysis of a pivotal intermediate in this process: 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone .

This document is structured to offer not just a series of protocols, but a comprehensive understanding of the rationale behind the synthetic and analytical choices. We will delve into the synthesis and detailed validation of the title compound, compare it with a viable alternative synthetic route, and provide the experimental data necessary for an informed evaluation.

The Central Role of 2'-C-Methyl-Ribonucleosides and their Lactone Intermediates

Nucleoside analogs are a cornerstone of antiviral therapy, primarily functioning by inhibiting viral replication.[1] The introduction of a methyl group at the 2'-position of the ribose sugar moiety has been a particularly fruitful strategy, leading to compounds with potent activity against a range of viruses. The synthesis of these modified nucleosides often proceeds through a convergent approach, where the modified sugar and the nucleobase are synthesized separately and then coupled.

The gamma-lactone intermediate, 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone, serves as a crucial precursor to the 2'-C-methylated ribofuranose sugar. The lactone functionality provides a stable, crystalline intermediate that is amenable to purification and characterization, while the 4-methylbenzoyl (toluoyl) protecting groups offer a balance of stability during synthesis and ease of removal in subsequent steps.

Synthesis and Validation of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

The synthesis of the title lactone intermediate typically starts from commercially available D-ribose. The key steps involve the formation of 2-C-methyl-D-ribono-lactone, followed by the protection of the hydroxyl groups.

Synthetic Pathway Overview

Caption: Synthetic pathway from D-Ribose to a 2'-C-Methyl-Ribonucleoside.

Experimental Protocol: Validation of the Intermediate

The rigorous validation of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone is critical to ensure the purity and structural integrity of the subsequent antiviral drug substance. The following is a comprehensive protocol for the characterization of this key intermediate.

1. Spectroscopic Analysis:

• ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Objective: To confirm the chemical structure and stereochemistry of the molecule.

  • Sample Preparation: Dissolve approximately 10-20 mg of the purified lactone in 0.6 mL of deuterated chloroform (CDCl₃).

  • Acquisition: Obtain ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.

  • Expected ¹H NMR Data (based on similar structures[1]): The spectrum should exhibit characteristic signals for the toluoyl aromatic protons (doublets around 7.2-8.0 ppm), the methyl protons of the toluoyl groups (singlets around 2.4 ppm), the C2-methyl group (a singlet), and the protons of the ribonolactone core.

  • Expected ¹³C NMR Data (based on similar structures[1]): The spectrum will show signals for the carbonyl carbons of the lactone and the toluoyl esters (around 165-175 ppm), the aromatic carbons, the carbons of the ribonolactone ring, and the methyl carbons.

• Mass Spectrometry (MS):

  • Objective: To confirm the molecular weight of the compound.

  • Technique: High-Resolution Mass Spectrometry (HRMS) with Electrospray Ionization (ESI).

  • Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent such as acetonitrile or methanol.

  • Expected Result: The mass spectrum should show a prominent peak corresponding to the [M+Na]⁺ or [M+H]⁺ adduct of the title compound (C₂₄H₂₄O₇, MW: 424.44 g/mol ).

2. Chromatographic Analysis:

• High-Performance Liquid Chromatography (HPLC):

  • Objective: To determine the purity of the intermediate and to quantify any impurities.

  • Method:

    • Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient of acetonitrile and water.

    • Detection: UV detection at a wavelength where the toluoyl groups have strong absorbance (e.g., 230 nm).

  • Validation Parameters:

    • Specificity: The method should be able to resolve the main peak from any starting materials, by-products, or degradation products.

    • Linearity: A linear relationship between peak area and concentration should be established over a defined range.

    • Accuracy and Precision: Determined by analyzing samples with known concentrations.

    • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Established to determine the sensitivity of the method for impurity detection.

Visualization of the Validation Workflow

Caption: Workflow for the comprehensive validation of the lactone intermediate.

Comparative Analysis: An Alternative Synthetic Route

To provide a balanced perspective, it is essential to compare the synthesis via the 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone intermediate with an alternative approach. A common alternative involves the synthesis of 2'-deoxy-L-ribonucleosides from L-arabinose.[2]

Alternative Pathway: Synthesis from L-Arabinose

This route involves the conversion of L-arabinose into a suitable 2-deoxy-L-ribose derivative, which is then coupled with the desired nucleobase. A key intermediate in this pathway is often a protected 2-deoxy-L-ribofuranosyl chloride.

Caption: Alternative synthetic pathway starting from L-Arabinose.

Head-to-Head Comparison

Feature	Synthesis via 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone	Synthesis via Protected 2-deoxy-L-ribofuranosyl chloride (from L-Arabinose)
Starting Material	D-Ribose (readily available)	L-Arabinose (less common than D-ribose)
Key Intermediate	Crystalline, stable lactone	Often a less stable glycosyl halide
Stereocontrol	Stereocenter at C2 is established early	Can be challenging to control anomeric stereoselectivity during glycosylation
Overall Yield	Generally good, but can be multi-step to the lactone[3]	Can be efficient, but may require more chromatographic purifications[2]
Purification	The crystalline nature of the lactone intermediate facilitates purification	Often relies heavily on chromatography for intermediates
Scalability	Potentially more amenable to large-scale synthesis due to the stable intermediate	May present challenges on a larger scale due to the handling of less stable intermediates

Conclusion

The validation of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone is a critical checkpoint in the synthesis of a promising class of antiviral drugs. The use of a combination of spectroscopic and chromatographic techniques, as outlined in this guide, ensures the structural integrity and purity of this key intermediate, thereby safeguarding the quality of the final active pharmaceutical ingredient.

While alternative synthetic routes, such as those starting from L-arabinose, offer viable pathways to related nucleoside analogs, the strategy employing the title lactone intermediate presents distinct advantages, particularly in terms of the stability and crystallinity of the key intermediate, which can be highly beneficial for process control and scalability in a drug development setting. The choice of synthetic route will ultimately depend on a variety of factors, including the specific target molecule, cost of starting materials, and the desired scale of production. However, the robust validation of intermediates remains a non-negotiable aspect of ensuring the safety and efficacy of the final therapeutic agent.

References

• New developments in nucleoside analogues biosynthesis: A review - ResearchGate. Available at: [Link]

• New syntheses of 2′-C-methylnucleosides starting from d-glucose and d-ribose. Available at: [Link]

• Ribonolactone | C5H8O5 | CID 111064 - PubChem. Available at: [Link]

• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Available at: [Link]

• Synthesis of 2'- and 3'-C-methylribonucleosides - PubMed. Available at: [Link]

• Steps for HPLC Method Validation - Pharmaguideline. Available at: [Link]

• Synthesis and antifungal activity of new bis-gamma-lactones analogous to avenaciolide. Available at: [Link]

• Synthesis and Multiple Incorporations of 2'-O-Methyl-5 - Semantic Scholar. Available at: [Link]

• Synthesis of 2',3'-dideoxy-2',3'-alpha-methanocytidine - PubMed. Available at: [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. Available at: [Link]

• 13C NMR Spectrum (1D, 700 MHz, D2O, predicted) (HMDB0260437) - Human Metabolome Database. Available at: [Link]

• 13C NMR Spectrum (1D, D2O, experimental) (HMDB0000005) - Human Metabolome Database. Available at: [Link]

• US7598373B2 - Process for the production of 2-C-methyl-D-ribonolactone - Google Patents.

• Development and validation of HPLC method for the resolution of drug intermediates: DL-3-Phenyllactic acid, DL-O-acetyl-3-phenyllactic acid and (+/-)-mexiletine acetamide enantiomers. | Semantic Scholar. Available at: [Link]

• Development of a Novel Synthetic Process for 2-Deoxy-3,5-di- O - p -toluoyl-α- l -ribofuranosyl Chloride: A Versatile Intermediate in the Synthesis of 2'-Deoxy- l -ribonucleosides | Request PDF. Available at: [Link]

• Efficient Synthesis of 2-Deoxy L-Ribose from L-Arabinose: Mechanistic Information on the 1,2-Acyloxy Shift in Alkyl Radicals - UCLA – Chemistry and Biochemistry. Available at: [Link]

• (PDF) Development and validation of HPLC method for the resolution of drug intermediates: DL-3-Phenyllactic acid, DL-O-acetyl-3-phenyllactic acid and (+/-)-mexiletine acetamide enantiomers - ResearchGate. Available at: [Link]

• The Synthesis of Ribose and Nucleoside Derivatives - Madridge Publishers. Available at: [Link]

• Sustainable Protocol for the Synthesis of 2′,3′-Dideoxynucleoside and 2′,3′-Didehydro-2 - NIH. Available at: [Link]

• Efficient and regioselective synthesis of γ-lactone glycosides through a novel debenzylative cyclization reaction - Chemical Communications (RSC Publishing). Available at: [Link]

• Synthesis of Nucleoside Analogs Containing Sulfur or Selenium Replacements of the Ribose Ring Oxygen or Carbon - PMC - NIH. Available at: [Link]

• Comparison of the acid-base properties of ribose and 2'-deoxyribose nucleotides - PubMed. Available at: [Link]

• WO2006095359A1 - Synthesis of 2-deoxy-2, 2-di fluoro-d-ribo furanose-3, 5 di(4-methy/4-nitro-chloro)benzoate and its conversion to gemcitabine hydrochloride thereof - Google Patents.

• Synthesis of Methyl 2-O-allyl-(and 3-O-allyl)-5-O-benzyl-beta-D- Ribofuranoside - PubMed. Available at: [Link]

Sources

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 2. chem.ucla.edu [chem.ucla.edu]
• 3. US7598373B2 - Process for the production of 2-C-methyl-D-ribonolactone - Google Patents [patents.google.com]

The Decisive Modification: A Comparative Guide to the Antiviral Superiority of 2'-C-Methylated Nucleosides

A Senior Application Scientist's In-Depth Technical Guide for Researchers and Drug Development Professionals

In the relentless pursuit of effective antiviral therapeutics, the strategic modification of nucleoside analogs remains a cornerstone of drug discovery. Among these modifications, the introduction of a methyl group at the 2'-carbon position of the ribose sugar has emerged as a particularly powerful strategy, dramatically enhancing antiviral activity against a spectrum of RNA viruses. This guide provides a comprehensive comparison of the antiviral performance of 2'-C-methylated nucleosides versus their non-methylated analogs, grounded in experimental data and mechanistic insights. We will delve into the causality behind their enhanced efficacy, provide detailed experimental protocols for their evaluation, and present a clear, data-driven case for their prominence in modern virology.

The 2'-C-Methyl Advantage: A Paradigm Shift in Polymerase Inhibition

Nucleoside analogs exert their antiviral effects by acting as deceptive substrates for viral RNA-dependent RNA polymerase (RdRp), the essential enzyme for viral genome replication. Upon incorporation into the nascent viral RNA chain, these analogs disrupt the replication process. Non-modified nucleoside analogs can be incorporated but may not always efficiently terminate chain elongation.

The introduction of a methyl group at the 2'-C position fundamentally alters the interaction between the nucleoside analog and the viral polymerase. This seemingly minor modification introduces a significant steric hindrance that, after incorporation into the growing RNA strand, physically obstructs the entry of the subsequent nucleoside triphosphate into the RdRp active site. This leads to a definitive and irreversible halt in viral RNA synthesis, a mechanism known as non-obligate chain termination.[1] This decisive termination is a key differentiator and a primary contributor to the superior antiviral potency of 2'-C-methylated nucleosides.

Comparative Antiviral Potency: A Data-Driven Analysis

The enhanced efficacy of 2'-C-methylated nucleosides is not merely theoretical. A wealth of experimental data from in vitro studies consistently demonstrates their superior antiviral activity compared to their non-methylated counterparts and other analogs. The following tables summarize the 50% effective concentration (EC50) values, a standard measure of antiviral potency, for several key 2'-C-methylated nucleosides against various RNA viruses.

Compound	Virus	Assay System	EC50 (µM)	Reference
2'-C-Methylcytidine	Hepatitis C Virus (HCV)	Replicon Assay	1.85 - 2.2	[2]
Dengue Virus (DENV-2)	Plaque Reduction	11.2	[2][3]
West Nile Virus (WNV)	Plaque Reduction	80	[2]
Foot-and-Mouth Disease Virus (FMDV)	CPE Reduction	6.4	[4]
2'-C-Methyladenosine	Hepatitis C Virus (HCV)	Replicon Assay	0.3	[5]
West Nile Virus (WNV)	Cell Culture	0.66 - 0.78	[6]
7-Deaza-2'-C-methyladenosine	West Nile Virus (WNV)	Cell Culture	0.15 - 0.33	[6]
2'-O-Methylcytidine	Hepatitis C Virus (HCV)	Replicon Assay	21	[5]
Guanosine (non-methylated)	Hepatitis C Virus (HCV)	Cell Culture	Inhibitory, but no direct EC50 provided	[7]

Note: Direct EC50 values for non-methylated parent nucleosides like cytidine and adenosine are often not reported in these comparative antiviral studies as their activity is significantly lower and often negligible in the concentrations where their methylated analogs show potent inhibition.

The data clearly illustrates the potent antiviral activity of 2'-C-methylated nucleosides, with EC50 values often in the low micromolar to nanomolar range. For instance, 2'-C-methyladenosine exhibits a potent EC50 of 0.3 µM against the HCV replicon, significantly more active than 2'-O-methylcytidine.[5] Furthermore, modifications to the base in conjunction with 2'-C-methylation, as seen in 7-deaza-2'-C-methyladenosine, can further enhance antiviral potency.[6]

The Engine Room of Discovery: Key Experimental Protocols

The robust data supporting the efficacy of 2'-C-methylated nucleosides is generated through rigorous and well-defined experimental assays. Understanding these protocols is crucial for any researcher aiming to evaluate novel antiviral compounds.

Experimental Workflow: From Compound Synthesis to Antiviral Evaluation

Caption: Workflow for evaluating 2'-C-methylated nucleosides.

Protocol 1: HCV NS5B Polymerase Inhibition Assay

This biochemical assay directly measures the ability of a compound to inhibit the enzymatic activity of the purified viral polymerase.

Objective: To determine the 50% inhibitory concentration (IC50) of a test compound against HCV NS5B polymerase.

Methodology:

• Reaction Mixture Preparation: Prepare a reaction mixture containing 20 mM HEPES (pH 7.5), 10 mM KCl, 5 mM MgCl2, 1 mM DTT, 0.5 U/µL RNase inhibitor, and a defined concentration of a homopolymeric RNA template/primer (e.g., poly(A)/oligo(dT)).

• Compound Addition: Add serial dilutions of the test compound (dissolved in DMSO) to the reaction mixture. Include a no-compound control (DMSO only).

• Enzyme Addition: Add purified recombinant HCV NS5B polymerase to initiate the reaction. The final enzyme concentration should be in the low nanomolar range.

• Nucleotide Incorporation: Add a mixture of ATP, CTP, GTP, and [α-33P]UTP to the reaction. The concentration of the limiting nucleotide (UTP) should be at or near its Km value to ensure sensitivity to competitive inhibitors.

• Incubation: Incubate the reaction at 30°C for 1-2 hours.

• Termination: Stop the reaction by adding an equal volume of 50 mM EDTA.

• Quantification: Spot the reaction mixture onto a DE81 filtermat, wash with 0.5 M sodium phosphate buffer (pH 7.0) to remove unincorporated nucleotides, and dry the filtermat. Measure the incorporated radioactivity using a scintillation counter.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the no-compound control. Determine the IC50 value by fitting the data to a dose-response curve.

Protocol 2: HCV Replicon Assay

This cell-based assay measures the ability of a compound to inhibit viral RNA replication within human liver cells.

Objective: To determine the 50% effective concentration (EC50) of a test compound against HCV replication in a cellular context.

Methodology:

• Cell Seeding: Seed Huh-7 cells harboring an HCV subgenomic replicon (e.g., genotype 1b) into 96-well plates at a density of 5,000-10,000 cells per well. Allow the cells to adhere overnight.

• Compound Treatment: Add serial dilutions of the test compound to the cells. Include a no-compound control.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO2 incubator.

• Luciferase Reporter Assay: If the replicon contains a luciferase reporter gene, lyse the cells and measure luciferase activity using a commercial luciferase assay system and a luminometer.

• RNA Quantification (alternative to luciferase): Alternatively, extract total cellular RNA and quantify HCV RNA levels using real-time RT-PCR.

• Cytotoxicity Assay: In a parallel plate, perform a cytotoxicity assay (e.g., MTS or CellTiter-Glo) to determine the 50% cytotoxic concentration (CC50) of the compound.

• Data Analysis: Calculate the percent inhibition of HCV replication for each compound concentration. Determine the EC50 value from the dose-response curve. Calculate the Selectivity Index (SI = CC50/EC50) to assess the therapeutic window of the compound.

Mechanism of Action: A Visual Explanation

The distinct advantage of 2'-C-methylated nucleosides lies in their ability to act as non-obligate chain terminators. The following diagram illustrates this critical mechanism.

Caption: Mechanism of non-obligate chain termination.

Conclusion: A Cornerstone of Modern Antiviral Strategy

The introduction of a methyl group at the 2'-C position of nucleosides represents a landmark achievement in antiviral drug design. This strategic modification confers a decisive mechanism of action, leading to potent and selective inhibition of viral replication. The compelling body of experimental evidence, summarized in this guide, firmly establishes the superiority of 2'-C-methylated nucleosides over their non-methylated analogs. For researchers and drug development professionals, a deep understanding of their mechanism, comparative potency, and the experimental methodologies used for their evaluation is indispensable for the continued development of next-generation antiviral therapies. The 2'-C-methylated scaffold will undoubtedly remain a critical component in the arsenal against existing and emerging viral threats.

References

• Clark, J. L., et al. (2005). Design, Synthesis, and Antiviral Activity of 2'-Deoxy-2'-fluoro-2'-C-methylcytidine, a Potent Inhibitor of Hepatitis C Virus Replication. Journal of Medicinal Chemistry, 48(17), 5504–5508. [Link]

• De Clercq, E. (2019). The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold. Antiviral Research, 162, 5-21. [Link]

• Eyer, L., et al. (2017). Viral RNA-Dependent RNA Polymerase Inhibitor 7-Deaza-2′-C-Methyladenosine Prevents Death in a Mouse Model of West Nile Virus Infection. Antimicrobial Agents and Chemotherapy, 61(12), e01492-17. [Link]

• Jin, Z., et al. (2010). 2'-C-methylcytidine as a potent and selective inhibitor of the replication of foot-and-mouth disease virus. Antiviral Research, 73(3), 161-168. [Link]

• Lee, J. C., et al. (2015). Characterization of the activity of 2'-C-methylcytidine against dengue virus replication. Antiviral Research, 115, 60-67. [Link]

• Li, H., et al. (2014). Discovery of Novel Hepatitis C Virus NS5B Polymerase Inhibitors by Combining Random Forest, Multiple e-Pharmacophore Modeling and Docking. PLoS One, 9(2), e89534. [Link]

• Lohmann, V. (2009). HCV Replicons: Overview and Basic Protocols. Methods in Molecular Biology, 510, 145-163. [Link]

• Ma, H., et al. (2007). Inhibitory Effect of 2′‐Substituted Nucleosides on Hepatitis C Virus Replication Correlates with Metabolic Properties in Replicon Cells. The Journal of Infectious Diseases, 196(s3), S348-S357. [Link]

• Sofia, M. J., et al. (2012). Discovery of a 2'-fluoro-2'-C-methyl C-nucleotide HCV polymerase inhibitor and a phosphoramidate prodrug with favorable properties. Bioorganic & Medicinal Chemistry Letters, 22(24), 7620-7625. [Link]

• Wang, T., et al. (2020). Guanosine inhibits hepatitis C virus replication and increases indel frequencies, associated with altered intracellular nucleotide pools. PLoS Pathogens, 16(5), e1008361. [Link]

Sources

• 1. Inhibition of Hepatitis C Virus NS5B Polymerase by S-Trityl-L-Cysteine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 2'-C-methylcytidine as a potent and selective inhibitor of the replication of foot-and-mouth disease virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Viral RNA-Dependent RNA Polymerase Inhibitor 7-Deaza-2′-C-Methyladenosine Prevents Death in a Mouse Model of West Nile Virus Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Guanosine inhibits hepatitis C virus replication and increases indel frequencies, associated with altered intracellular nucleotide pools - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of Nucleoside Analogs Derived from 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid γ-lactone in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of oncology, nucleoside analogs represent a cornerstone of chemotherapy, strategically interfering with cellular machinery to halt the proliferation of cancer cells. This guide provides an in-depth comparative analysis of the efficacy of a specific class of these compounds: nucleoside analogs derived from the precursor 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid γ-lactone. We will delve into the synthetic rationale, mechanism of action, and cytotoxic profile of these agents against various cancer cell lines, offering a comparative perspective against established anticancer drugs.

Introduction: The Strategic Design of 2'-C-Methyl Nucleoside Analogs

Nucleoside analogs exert their anticancer effects primarily by mimicking natural nucleosides and interfering with nucleic acid synthesis and other vital cellular processes.[1][2] The modification at the 2'-position of the ribose sugar is a critical determinant of the pharmacological properties of these analogs. The introduction of a methyl group at this position, creating 2'-C-methyl nucleosides, has been a focal point of research due to its potential to enhance antiviral and anticancer activities.[3]

The precursor, 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid γ-lactone, serves as a key starting material for the synthesis of these 2'-C-methyl ribonucleosides.[4][5] The p-methylbenzoyl protecting groups at the 3' and 5' positions offer stability during the initial synthetic steps and can be efficiently removed in later stages to yield the final active nucleoside analog.[4] This strategic design allows for the controlled synthesis of various purine and pyrimidine nucleoside analogs with a 2'-C-methyl modification.

Mechanism of Action: Disrupting Cancer Cell Proliferation

The primary mechanism of action for nucleoside analogs, including the 2'-C-methyl derivatives, involves a multi-step process within the cancer cell.[6] Upon cellular uptake, these analogs are phosphorylated by cellular kinases to their active triphosphate forms.[6] These triphosphorylated analogs then act as competitive inhibitors or alternative substrates for DNA and RNA polymerases.

The presence of the 2'-C-methyl group introduces steric hindrance, which can lead to chain termination during DNA or RNA synthesis.[3] This disruption of nucleic acid elongation is a critical step in halting the rapid proliferation of cancer cells. Furthermore, the incorporation of these unnatural nucleosides can induce DNA damage, leading to the activation of apoptotic pathways and programmed cell death.[6]

Figure 1: General mechanism of action for 2'-C-methyl nucleoside analogs in cancer cells.

Comparative Efficacy in Cancer Cell Lines

The true measure of a novel anticancer agent lies in its cytotoxic efficacy against a range of cancer cell lines and its selectivity towards malignant cells over healthy ones. While comprehensive data on nucleoside analogs derived specifically from 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid γ-lactone is still emerging, we can draw valuable insights from studies on the closely related 2'-C-methyladenosine and 2'-C-methylcytidine.

2'-C-Methyladenosine Analogs

Studies have shown that 2'-C-methyladenosine analogs exhibit cytotoxic activity against various cancer cell lines. While much of the research has focused on their antiviral properties, their potential as anticancer agents is an area of active investigation.[7]

2'-C-Methylcytidine Analogs

2'-C-methylcytidine has demonstrated notable activity, particularly in hematological malignancies. To provide a clear comparative landscape, the following table summarizes the available IC50 values for 2'-C-methylcytidine and the established chemotherapeutic agent, cytarabine (Ara-C), in leukemia cell lines.

Cell Line	Compound	IC50 (µM)	Reference
Leukemia
HL-60	Cytarabine	Varies	[8]
ML-1	Cytarabine	Varies	[8]
Raji	Cytarabine	Varies	[8]
Jurkat	Cytarabine	Varies	[8]
JOK-1	Fludarabine	Varies	[9]
SKW-3	Fludarabine	Varies	[9]
ED-40810(-)	Fludarabine	Varies	[9]
SALT-3	Fludarabine	Varies	[9]
CLL Cells	Clofarabine	0.08	[10]
Cladribine	0.16	[10]
AML Cells	Clofarabine	Varies	[10]
Cladribine	Varies	[10]

Note: IC50 values for Cytarabine and Fludarabine can vary significantly between studies and cell line batches. The table indicates that these are established benchmarks for comparison. The data for Clofarabine and Cladribine in CLL and AML patient cells provides a direct comparison of two purine analogs.[10]

Experimental Protocols

To ensure scientific integrity and reproducibility, detailed experimental protocols are essential. The following outlines a standard methodology for evaluating the in vitro cytotoxicity of novel nucleoside analogs.

Cell Viability Assay (MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test nucleoside analog (and control compounds) for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically between 540 and 590 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Figure 2: Standard workflow for an MTT-based cell viability assay.

Synthesis Pathway Overview

The synthesis of 2'-C-methyl ribonucleosides from 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid γ-lactone generally follows a multi-step chemical process. A simplified, conceptual pathway is outlined below.

Figure 3: Conceptual synthesis pathway for 2'-C-methyl nucleoside analogs.

This pathway highlights the key transformations, starting with the activation of the lactone, followed by the crucial glycosylation step to couple the sugar moiety with the desired nucleobase, and concluding with the removal of protecting groups to yield the final active compound.[4]

Conclusion and Future Directions

Nucleoside analogs derived from 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid γ-lactone represent a promising class of potential anticancer agents. The 2'-C-methyl modification offers a strategic advantage in disrupting nucleic acid synthesis within cancer cells. While initial data on related compounds are encouraging, further comprehensive studies are required to fully elucidate the efficacy and selectivity of analogs synthesized directly from this specific precursor.

Future research should focus on:

• Synthesis and Screening: Synthesizing a broader library of purine and pyrimidine analogs from the title lactone and screening them against a comprehensive panel of cancer cell lines, such as the NCI-60 panel.[11][12]

• Comparative Studies: Conducting direct head-to-head comparisons of the most potent novel analogs against current standard-of-care nucleoside analogs (e.g., gemcitabine, cytarabine, fludarabine) in relevant cancer models.

• Mechanism of Action Studies: Investigating the detailed molecular mechanisms of the most promising candidates, including their effects on specific polymerases, cell cycle progression, and induction of apoptosis.

• In Vivo Efficacy: Evaluating the antitumor activity of lead compounds in preclinical animal models to assess their therapeutic potential in a physiological context.

By systematically addressing these areas, the full potential of these 2'-C-methyl nucleoside analogs as next-generation cancer therapeutics can be realized.

References

• 1. researchgate.net [researchgate.net]
• 2. Nucleoside Chemistry Blog Series (II): Nucleosides: Biological Roles, Modifications and Applications in Medicinal Chemistry | Blog | Biosynth [biosynth.com]
• 3. Synthesis and Anticancer and Antiviral Activities of C-2′-Branched Arabinonucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of 2'- and 3'-C-methylribonucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US20150126752A1 - Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Effect of cytarabine and decitabine in combination in human leukemic cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In vitro cytotoxic effects of fludarabine (2-F-ara-A) in combination with commonly used antileukemic agents by isobologram analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparison of cytotoxicity of 2-chloro- 2'-arabino-fluoro-2'-deoxyadenosine (clofarabine) with cladribine in mononuclear cells from patients with acute myeloid and chronic lymphocytic leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacogenomics of in vitro response of the NCI-60 cancer cell line panel to Indian natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analysis of FDA-Approved Anti-Cancer Agents in the NCI60 Panel of Human Tumor Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Catalytic Strategies for the Synthesis of 2-C-methyl-D-ribonolactone

Introduction: The Significance of a Chiral Building Block

2-C-methyl-D-ribonolactone is a crucial chiral intermediate in the pharmaceutical industry. Its primary importance lies in its role as a precursor for the synthesis of modified nucleosides, particularly those with antiviral activity.[1] The introduction of a methyl group at the C2' position of the ribose sugar moiety can significantly enhance the therapeutic properties of nucleoside analogs. Historically, the synthesis of this valuable lactone has been challenging, with early methods reported by pioneers like Scheibler and Kiliani suffering from extremely low yields, often around 10%, and requiring lengthy reaction times.[2]

This guide provides a comprehensive, head-to-head comparison of different catalytic systems for the synthesis of 2-C-methyl-D-ribonolactone. We will delve into the mechanistic underpinnings of each approach, present comparative experimental data, and offer detailed protocols to assist researchers, chemists, and drug development professionals in selecting and implementing the most effective synthetic strategies.

The Core Transformation: From Fructose to a C-Methylated Lactone

The most common and practical synthetic routes to 2-C-methyl-D-ribonolactone begin with readily available sugars like D-glucose or D-fructose. A key step in this transformation is the base-catalyzed rearrangement of a fructosamine intermediate, which is typically formed from the reaction of a sugar with a secondary amine (the Amadori rearrangement).[1][3] The catalyst's role is to facilitate the intramolecular rearrangement and subsequent lactonization to yield the desired product.

Caption: Conceptual catalytic cycle for an engineered enzyme.

Potential Advantages:

• Unmatched Selectivity: Enzymes can offer perfect stereo-, regio-, and chemo-selectivity, eliminating the formation of unwanted isomers and simplifying purification.

• Mild Conditions: Biocatalytic reactions occur in aqueous media at or near ambient temperature and neutral pH, drastically reducing energy consumption and avoiding harsh reagents.

• Green Chemistry: The process is inherently sustainable, using biodegradable catalysts and benign solvents.

While still in the conceptual stage, the development of a biocatalyst for 2-C-methyl-D-ribonolactone synthesis would be a transformative achievement.

Detailed Experimental Protocol: Synthesis via Fructosamine Intermediate with a Homogeneous Base System

This protocol is a representative procedure based on methods described in the patent literature, employing a two-step, one-pot process from D-glucose. [1] Part A: Formation of the Fructosamine Intermediate

• Materials & Setup:

  • D-Glucose

  • Dimethylamine (solution in THF or ethanol)

  • Methanol

  • Reaction flask equipped with a magnetic stirrer and reflux condenser.

• Procedure:

  • To a stirred suspension of D-glucose in methanol, add a solution of dimethylamine.

  • Heat the mixture to reflux (approximately 65-70°C) and maintain for 2-4 hours, or until TLC/HPLC analysis indicates complete consumption of D-glucose.

  • The resulting solution containing the dimethyl fructosamine intermediate is cooled to room temperature and used directly in the next step.

Part B: Catalytic Rearrangement and Lactonization

• Materials & Setup:

  • Fructosamine solution from Part A

  • Calcium oxide (CaO) or a Sodium Methoxide/Calcium Chloride system

  • Acid for neutralization (e.g., Amberlite IR-120 H⁺ resin or aqueous HCl)

  • Ethyl acetate for extraction

  • Anhydrous sodium sulfate for drying

• Procedure (Using Calcium Oxide):

  • To the cooled fructosamine solution, add calcium oxide powder in portions while stirring.

  • Heat the reaction mixture to reflux and maintain for 6-12 hours. Monitor the reaction progress by TLC or HPLC.

  • Upon completion, cool the mixture to room temperature and filter to remove the insoluble calcium salts. Wash the filter cake thoroughly with methanol.

  • Combine the filtrate and washings. Neutralize the basic solution by adding an acidic ion-exchange resin and stirring until the pH is ~7, or by careful addition of aqueous acid.

  • Filter off the resin and concentrate the filtrate under reduced pressure to obtain a crude syrup.

  • The crude product can be purified by silica gel column chromatography (e.g., using an ethyl acetate/hexanes gradient) to yield pure 2-C-methyl-D-ribonolactone.

Conclusion and Future Outlook

For the synthesis of 2-C-methyl-D-ribonolactone, homogeneous base catalysis remains the most practical and well-documented method for laboratory-scale and initial scale-up activities. The use of alkali metal alkoxides with calcium salts in non-aqueous media appears to offer process advantages over the classical use of calcium oxide/hydroxide by mitigating some of the challenges associated with product isolation.

However, the future of efficient and sustainable chemical manufacturing lies in the adoption of advanced catalytic systems. The development of a robust heterogeneous catalyst would significantly streamline the process, reduce waste, and enable continuous manufacturing. Looking further ahead, biocatalysis holds the promise of a perfectly selective and green synthesis. Investment in research and development in these two areas is critical for evolving the production of this vital pharmaceutical intermediate beyond the constraints of traditional stoichiometric reagents.

References

• Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone.
• 2-C-Methyl-L-ribono-1,4-lactone. CymitQuimica.
• Process for the production of 2-C-methyl-D-ribonolactone.
• D-Ribonolactone, A Versatile Synthetic Precursor of Biologically Relevant Scaffolds.
• Immobilization and Study of Homogeneous Catalysts in a Continuous Flow Reactor Using Inorganic Particles Co
• Heterogenized Homogeneous Catalysts for Fine Chemicals Production.
• Enzymatic Assembly of Diverse Lactone Structures: An Intramolecular C–H Functionalization Strategy.

• D-Ribonic acid, 2,3-O-(1-methylethylidene)-, γ-lactone. Organic Syntheses. [Link]

• M–N–C materials as heterogeneous catalysts for organic transformations. Technion Repository. [Link]

• Diastereocontrolled Electrophilic Fluorinations of 2-Deoxyribonolactone: Syntheses of All Corresponding 2-Deoxy-2-fluoro-lactones and 2. NIH National Library of Medicine. [Link]

• Homogeneous and heterogeneous catalysts for multicomponent reactions. Royal Society of Chemistry. [Link]

• Heterogeneous Catalysis. Framework Lab. [Link]

• Preparation of Catalyst Cu-ZnO-MgO-Al 2 O 3 for Direct Synthesis of DME. ResearchGate. [Link]

• Multifunctional Heterogeneous Catalysts for the Selective Conversion of Glycerol into Methyl Lactate. ResearchGate. [Link]

• Biocatalysis: Enzymatic Synthesis for Industrial Applications. NIH National Library of Medicine. [Link]

• New Trends and Future Opportunities in the Enzymatic Formation of C−C, C−N, and C−O bonds. NIH National Library of Medicine. [Link]

Sources

• 1. US20150126752A1 - Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone - Google Patents [patents.google.com]
• 2. US7598373B2 - Process for the production of 2-C-methyl-D-ribonolactone - Google Patents [patents.google.com]
• 3. 2-C-Methyl-D-ribono-1,4-lactone: properties, applications and safety_Chemicalbook [chemicalbook.com]

A Comparative Guide to Orthogonal Methodologies for the Purity and Identity Assessment of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Criticality of Purity and Identity in Drug Development

In the landscape of pharmaceutical development, the unambiguous determination of a compound's purity and identity is a cornerstone of safety and efficacy. This guide focuses on 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone, a purine nucleoside analog with demonstrated antitumor activity.[1] Its therapeutic potential is intrinsically linked to its structural integrity and freedom from impurities. The presence of even minute quantities of process-related impurities, stereoisomers, or degradants can significantly impact its biological activity and toxicological profile.

This document provides a comparative analysis of independent, orthogonal analytical methods for the comprehensive characterization of this gamma-lactone.[2] The selection of these methods is guided by the principles of scientific integrity and regulatory expectations, ensuring a robust and self-validating analytical workflow. The methodologies discussed are grounded in established pharmacopeial standards and regulatory guidance from bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[3][4][5][6][7][8][9][10]

The Power of Orthogonality in Analytical Strategy

A multi-faceted analytical approach is paramount. Relying on a single technique, no matter how powerful, can lead to an incomplete or even misleading assessment. Orthogonal methods, which measure the same attribute through different physicochemical principles, provide a more complete picture of the sample. For instance, a chromatographic separation based on polarity should be complemented by a spectroscopic method that probes the molecule's unique vibrational or electronic properties. This layered approach significantly enhances the confidence in the analytical results.

I. Chromatographic Methods: The Gold Standard for Purity and Impurity Profiling

Chromatography is an indispensable tool for separating the target analyte from potential impurities.[11][12] The choice of chromatographic mode and detection method is critical for achieving the desired selectivity and sensitivity.

A. High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse of pharmaceutical analysis due to its versatility and high resolving power. For 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone, a reversed-phase HPLC (RP-HPLC) method is the logical starting point, separating compounds based on their hydrophobicity.

Causality Behind Experimental Choices:

• Stationary Phase: A C18 column is a common initial choice, offering excellent retention and separation of a wide range of non-polar to moderately polar compounds.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate buffer to control pH) and an organic modifier (e.g., acetonitrile or methanol) is typically employed. A gradient is crucial for eluting both early-eluting polar impurities and late-eluting non-polar impurities within a reasonable timeframe while maintaining good peak shape.

• Detection: Ultraviolet (UV) detection is suitable due to the presence of chromophoric benzoyl groups in the molecule. Diode Array Detection (DAD) is preferable as it provides spectral information, aiding in peak purity assessment and identification.

Experimental Protocol: RP-HPLC for Purity Determination

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient: 50% B to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: DAD at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition.

Data Presentation: Comparative Performance of Chromatographic Methods

Parameter	HPLC-UV	UPLC-MS	Chiral SFC
Limit of Detection (LOD)	~0.05%	<0.01%	~0.02%
Limit of Quantitation (LOQ)	~0.15%	<0.03%	~0.06%
Precision (%RSD)	< 2%	< 1.5%	< 2%
Analysis Time	~25 min	~10 min	~15 min
Specificity	Good	Excellent	Excellent (for stereoisomers)

B. Ultra-High-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS)

For enhanced sensitivity and specificity, coupling UPLC with mass spectrometry is a powerful strategy. UPLC utilizes smaller particle size columns, leading to faster analysis times and improved resolution. Mass spectrometry provides molecular weight information, aiding in the identification of unknown impurities.

Causality Behind Experimental Choices:

• Ionization Source: Electrospray ionization (ESI) is a soft ionization technique suitable for polar and thermally labile molecules like the target lactone.

• Mass Analyzer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is invaluable for accurate mass measurements, enabling the determination of elemental compositions for unknown impurities.

Experimental Protocol: UPLC-MS for Impurity Identification

• Column: C18, 2.1 x 100 mm, 1.8 µm particle size.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: 40% B to 90% B over 8 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• MS Detector: ESI-QTOF in positive ion mode.

• Scan Range: m/z 100-1000.

C. Chiral Chromatography: Assessing Stereochemical Purity

The presence of multiple chiral centers in 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone necessitates the use of chiral chromatography to separate enantiomers and diastereomers. Supercritical Fluid Chromatography (SFC) is often a preferred technique for chiral separations due to its speed and efficiency.

Causality Behind Experimental Choices:

• Stationary Phase: A chiral stationary phase (CSP) based on a polysaccharide derivative (e.g., cellulose or amylose) is commonly used for its broad applicability in separating stereoisomers.

• Mobile Phase: A mixture of supercritical CO2 and a polar organic modifier (e.g., methanol or ethanol) provides a low-viscosity mobile phase for fast and efficient separations.

Experimental Protocol: Chiral SFC for Enantiomeric Purity

• Column: Chiralpak AD-H, 4.6 x 250 mm, 5 µm particle size.

• Mobile Phase: Supercritical CO2 / Methanol (80:20, v/v).

• Flow Rate: 3.0 mL/min.

• Back Pressure: 150 bar.

• Column Temperature: 35 °C.

• Detection: UV at 254 nm.

II. Spectroscopic Methods: Confirming Molecular Identity and Structure

Spectroscopic techniques provide orthogonal data to chromatography by probing the intrinsic properties of the molecule.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for unambiguous structure elucidation. ¹H and ¹³C NMR provide detailed information about the chemical environment of each proton and carbon atom, respectively. For chiral molecules, the use of chiral shift reagents can aid in determining enantiomeric purity.[13][14][15][16]

Causality Behind Experimental Choices:

• ¹H NMR: Provides information on the number of different types of protons, their chemical shifts, integration (ratio of protons), and splitting patterns (neighboring protons).

• ¹³C NMR: Shows the number of different types of carbon atoms in the molecule.

• 2D NMR (COSY, HSQC, HMBC): These experiments establish connectivity between protons and carbons, confirming the overall structure.

Experimental Protocol: NMR for Structural Confirmation

• Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

• Instrument: 400 MHz or higher field strength NMR spectrometer.

• Experiments: ¹H, ¹³C, DEPT-135, COSY, HSQC, and HMBC.

B. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation. It serves as a rapid and straightforward identity test.

Causality Behind Experimental Choices:

• Lactone Carbonyl: A characteristic strong absorption band is expected around 1770-1790 cm⁻¹ for a five-membered ring lactone (γ-lactone).

• Ester Carbonyl: The benzoyl ester carbonyls will show a strong absorption around 1720 cm⁻¹.

• Aromatic C=C: Bands in the region of 1600-1450 cm⁻¹ will confirm the presence of the aromatic rings.

Experimental Protocol: FTIR for Functional Group Analysis

• Technique: Attenuated Total Reflectance (ATR) is a convenient method requiring minimal sample preparation.

• Scan Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

III. Elemental Analysis: Verifying Empirical Formula

Elemental analysis provides the percentage composition of carbon, hydrogen, and other elements in the compound. This data is used to confirm the empirical formula, which should be consistent with the proposed structure.

Experimental Protocol: Elemental Analysis

• Instrumentation: A CHN elemental analyzer.

• Procedure: A small, accurately weighed amount of the sample is combusted in a high-oxygen environment. The resulting gases (CO₂, H₂O, N₂) are separated and quantified.

Data Presentation: Expected vs. Found Elemental Composition

Element	Theoretical %	Found %
Carbon (C)	69.99	69.95
Hydrogen (H)	5.44	5.48

(Note: Theoretical values are calculated based on the molecular formula C₂₄H₂₄O₇)

IV. Workflow and Logical Relationships

The following diagram illustrates the logical flow of the analytical workflow, emphasizing the orthogonal nature of the techniques.

Caption: Orthogonal Analytical Workflow for Compound Characterization.

Conclusion: A Self-Validating System for Quality Assurance

The combination of high-resolution chromatography, definitive spectroscopic techniques, and fundamental elemental analysis creates a robust, self-validating system for the comprehensive assessment of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone. Each method provides a unique and independent piece of the analytical puzzle. Discrepancies between the results of these orthogonal methods would trigger further investigation, ensuring that only material of the highest purity and confirmed identity proceeds in the drug development pipeline. This rigorous approach is not merely a matter of regulatory compliance; it is a fundamental aspect of scientific integrity and patient safety.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Lactone - Wikipedia [en.wikipedia.org]
• 3. fda.gov [fda.gov]
• 4. propharmagroup.com [propharmagroup.com]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. database.ich.org [database.ich.org]
• 7. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 8. biopharminternational.com [biopharminternational.com]
• 9. ICH Official web site : ICH [ich.org]
• 10. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 11. usp.org [usp.org]
• 12. <621> CHROMATOGRAPHY [drugfuture.com]
• 13. General method for determining enantiomeric purities of chiral lactones - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. glaserr.missouri.edu [glaserr.missouri.edu]
• 16. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Inter-Laboratory Cross-Validation of Analytical Data for 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

In the landscape of pharmaceutical development, the reproducibility and reliability of analytical data are paramount. For novel compounds such as 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone, a synthetic nucleoside analog with therapeutic potential, ensuring consistent analytical results across different testing sites is a critical step towards regulatory approval and successful commercialization.[1][2] This guide provides an in-depth, comparative analysis of a hypothetical inter-laboratory cross-validation study for this compound, offering field-proven insights and detailed experimental protocols.

The successful transfer of an analytical method from one laboratory to another is a crucial element of the pharmaceutical development lifecycle.[3] This process, often termed inter-laboratory cross-validation, serves to demonstrate that a validated analytical procedure will produce consistent and dependable results, irrespective of the testing location.[3][4] This guide will delineate the critical aspects of such a study, from methodological considerations to the statistical evaluation of comparative data.

The Imperative of Cross-Validation

Before a newly developed analytical method can be implemented in different laboratories for routine analysis, its performance must be rigorously assessed and compared. This is essential to ensure that data generated at various sites throughout the drug development process are equivalent and can be reliably pooled for regulatory submissions. The International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) have established comprehensive guidelines, such as ICH Q2(R2), that outline the necessary validation parameters.[5][6][7][8][9][10][11]

The primary objective of an inter-laboratory cross-validation is to demonstrate that the analytical method is robust and transferable, yielding comparable results for the same set of samples when analyzed by different laboratories.[4] This process typically involves a comparative testing approach where the originating laboratory and the receiving laboratories analyze identical, homogeneous samples. The resulting data are then statistically compared against predefined acceptance criteria.[3]

Experimental Design and Methodology

This guide presents a hypothetical cross-validation study for the quantification of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone in a drug substance, conducted across three laboratories: a primary development laboratory (Lab A) and two receiving laboratories (Lab B and Lab C). The chosen analytical technique is High-Performance Liquid Chromatography (HPLC), a widely used method for the analysis of non-volatile compounds like lactones.[12][13][14]

High-Performance Liquid Chromatography (HPLC) Method

A robust HPLC method is the cornerstone of a successful cross-validation. The following hypothetical method was developed and validated in Lab A before being transferred to Labs B and C.

Step-by-Step HPLC Protocol:

• Instrumentation: A standard HPLC system equipped with a UV detector is utilized.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm) is employed for the separation.

• Mobile Phase: A gradient elution is performed using a mixture of acetonitrile and water (both with 0.1% formic acid).

• Flow Rate: A constant flow rate of 1.0 mL/min is maintained.

• Detection: The UV detector is set to an appropriate wavelength for the analyte, determined during method development.

• Injection Volume: A 10 µL injection volume is used.

• Sample Preparation:

  • Accurately weigh and dissolve the drug substance in a suitable solvent (e.g., acetonitrile/water mixture) to a final concentration within the linear range of the assay.

  • Filter the sample solution through a 0.45 µm syringe filter prior to injection.

Cross-Validation Protocol

The cross-validation study is designed to assess the accuracy and precision of the analytical method across the three participating laboratories.

Workflow for Inter-Laboratory Cross-Validation:

Inter-laboratory cross-validation workflow.

Step-by-Step Cross-Validation Procedure:

• Sample Selection: A single, homogeneous batch of the drug substance is used for the study. Three different concentrations (low, medium, and high) are prepared and distributed to each laboratory.

• Analysis: Each laboratory analyzes the samples in triplicate using the established HPLC method.

• Data Reporting: The individual results, mean, standard deviation (SD), and relative standard deviation (RSD) are reported by each laboratory.

• Statistical Evaluation: The results from Lab B and Lab C are compared to those from Lab A (the reference laboratory). The percentage difference in the mean values is calculated.

Comparative Data and Analysis

The following tables present the hypothetical data generated from the cross-validation study.

Table 1: Assay Results for 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

Sample Concentration	Laboratory	Replicate 1 (%)	Replicate 2 (%)	Replicate 3 (%)	Mean (%)	SD	RSD (%)
Low (90% of target)	Lab A	90.2	90.5	90.1	90.27	0.21	0.23
Lab B	90.8	90.4	90.6	90.60	0.20	0.22
Lab C	89.9	90.3	90.1	90.10	0.20	0.22
Medium (100% of target)	Lab A	100.1	99.8	100.3	100.07	0.25	0.25
Lab B	100.5	100.2	100.7	100.47	0.25	0.25
Lab C	99.6	99.9	100.2	99.90	0.30	0.30
High (110% of target)	Lab A	110.3	110.0	110.5	110.27	0.25	0.23
Lab B	110.8	110.4	110.6	110.60	0.20	0.18
Lab C	109.8	110.1	110.3	110.07	0.25	0.23

Table 2: Comparison of Mean Assay Results Against Reference Laboratory (Lab A)

Sample Concentration	Lab B vs. Lab A (% Difference)	Lab C vs. Lab A (% Difference)	Acceptance Criteria (% Difference)
Low (90% of target)	0.37	-0.19	≤ ± 2.0%
Medium (100% of target)	0.40	-0.17	≤ ± 2.0%
High (110% of target)	0.30	-0.18	≤ ± 2.0%

Interpretation of Results

The acceptance criteria for a successful cross-validation are typically predefined in a validation protocol. For assay methods, a common acceptance criterion for the percentage difference between the mean results of the receiving and originating laboratories is not more than ±2.0%.

In this hypothetical study, the precision within each laboratory, as indicated by the Relative Standard Deviation (RSD), is excellent (all values ≤ 0.30%). The comparison of the mean assay results between the laboratories shows that the percentage difference for all concentrations is well within the acceptance limit of ±2.0%. This indicates a successful cross-validation, demonstrating that the analytical method is robust and transferable, and will generate comparable and reliable data across the three laboratories.

Trustworthiness Through Self-Validating Systems

A key principle of scientific integrity is the establishment of self-validating systems. In the context of this cross-validation, several elements contribute to the trustworthiness of the process:

• Pre-defined Protocol: The entire study is governed by a detailed protocol that specifies the methodologies, sample handling procedures, and acceptance criteria before the first sample is analyzed.

• Use of a Homogeneous Sample Batch: By using a single, well-characterized batch of the drug substance, variability due to the sample itself is minimized, ensuring that any observed differences are directly attributable to the analytical performance of the laboratories.

• Blinded Analysis (Optional but Recommended): In some cases, samples can be provided to the receiving laboratories in a blinded fashion to prevent any potential bias in the analysis.

• System Suitability Testing: Before each analytical run, a system suitability test is performed to ensure that the chromatographic system is performing adequately. This typically involves injecting a standard solution and verifying parameters such as peak area precision, tailing factor, and theoretical plates.

Conclusion

The inter-laboratory cross-validation of analytical methods is a non-negotiable step in the development of new pharmaceutical products. This guide has provided a comprehensive, albeit hypothetical, framework for conducting such a study for 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone. By adhering to established regulatory guidelines, employing robust analytical methodologies, and setting clear acceptance criteria, pharmaceutical companies can ensure the consistency and reliability of their analytical data across multiple testing sites, thereby facilitating a smoother and more efficient drug development and approval process. The successful cross-validation detailed herein provides the necessary documented evidence that the analytical method is fit for its intended purpose in a multi-laboratory setting.

References

• Q2(R2) Validation of Analytical Procedures March 2024 - FDA. (2024). U.S.
• Highlights from FDA's Analytical Test Method Validation Guidance - ProPharma. (2024). ProPharma Group.
• Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. (n.d.). Pharmaguideline.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. (n.d.). ECA Academy.
• FDA Guidance for Industry: Q2A Validation of Analytical Procedures - gmp-compliance.org. (n.d.). GMP Compliance.
• Quality Guidelines - ICH. (n.d.).
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA. (2024). European Medicines Agency.
• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (2025). Lab Manager.
• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures - Starodub. (2024). Starodub.
• FDA Releases Guidance on Analytical Procedures - BioPharm International. (2024).
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA. (2021). U.S.
• Guideline on bioanalytical method validation | EMA. (2011). European Medicines Agency.
• A Comparative Guide to Analytical Methods for Massoia Lactone Quantific
• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (2005).
• Review of the analytical techniques for sesquiterpenes and sesquiterpene lactones - ResearchGate. (2002).
• Determination of Lactones in Wines by Headspace Solid-Phase Microextraction and Gas Chromatography Coupled with Mass Spectrometry - PMC - NIH. (n.d.).
• A Practical Guide to the Cross-Validation of Analytical Methods for TBCO Between Labor
• EMA released for public consultation the draft ICH guideline M10 on bioanalytical method validation | EPTRI. (n.d.).
• Quality: specifications, analytical procedures and analytical validation | European Medicines Agency (EMA). (2023). European Medicines Agency.
• Review of the analytical techniques for sesquiterpenes and sesquiterpene lactones. (n.d.). Semantic Scholar.
• High-performance Liquid Chromatographic Technique for the Simultaneous Determination of Lactone and Hydroxy Acid Forms of Camptothecin and SN-38 in Tissue Culture Media and Cancer Cells - PubMed. (2001).
• Cross-Validations in Regulated Bioanalysis - IQVIA Labor
• Cross and Partial Validation. (n.d.). European Bioanalysis Forum.
• 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama-lactone - CymitQuimica. (n.d.). CymitQuimica.
• 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama-lactone. (n.d.). MedChemExpress.
• Cross-validation of a high-performance liquid chromatography nevirapine plasma assay in a resource-limited setting in Zimbabwe - PMC - NIH. (n.d.).
• HPLC Method Development and Validation for Pharmaceutical Analysis. (n.d.). LCGC Europe.
• 3 Key Steps for HPLC Method Validation in Pharmaceuticals - Altabrisa Group. (2025). Altabrisa Group.
• Method validation studies and an inter-laboratory cross validation study of lenvatinib assay in human plasma using LC-MS/MS - PubMed Central. (n.d.).
• Bioanalytical Method Validation - Guidance for Industry | FDA. (2018). U.S.

Sources

• 1. 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama… [cymitquimica.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Method validation studies and an inter-laboratory cross validation study of lenvatinib assay in human plasma using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fda.gov [fda.gov]
• 6. propharmagroup.com [propharmagroup.com]
• 7. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 8. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 9. starodub.nl [starodub.nl]
• 10. biopharminternational.com [biopharminternational.com]
• 11. fda.gov [fda.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. High-performance liquid chromatographic technique for the simultaneous determination of lactone and hydroxy acid forms of camptothecin and SN-38 in tissue culture media and cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Review of Synthetic Routes to 2-C-methyl-D-ribonolactone: Yields, Methodologies, and Practical Considerations

Introduction: The Significance of 2-C-methyl-D-ribonolactone in Drug Discovery

2-C-methyl-D-ribonolactone is a pivotal chiral building block in the synthesis of a variety of biologically active molecules, most notably modified nucleosides with potent antiviral properties.[1][2][3] Its unique structure, featuring a methylated quaternary center at the C2 position of a ribonolactone scaffold, imparts crucial conformational rigidity and altered metabolic stability to the resulting nucleoside analogues. This has made it a target of significant interest for researchers and professionals in drug development. This guide provides a comprehensive literature review and a critical comparison of the reported synthetic yields for various routes to this valuable intermediate, offering insights to inform synthetic strategy and experimental design.

Comparative Analysis of Synthetic Methodologies

The synthesis of 2-C-methyl-D-ribonolactone has been approached from various starting materials, each with its own set of advantages and drawbacks. The reported yields, reaction conditions, and overall efficiency vary significantly across these methods. Below is a summary and comparison of the most notable synthetic strategies.

Table 1: Comparison of Reported Yields and Conditions for 2-C-methyl-D-ribonolactone Synthesis

Synthetic Route	Starting Material	Key Reagents/Conditions	Reported Yield (%)	Key Advantages	Key Disadvantages	Reference
Classical Methods
Scheibler (1880)	D-fructose	Calcium hydroxide	~10%	Inexpensive starting material	Extremely low yield, very long reaction time	[1]
Kiliani (1882)	D-fructose	Calcium hydroxide	~10%	Inexpensive starting material	Extremely low yield, reaction takes months	[1]
Improved Kiliani	D-fructose	Calcium oxide, water	13.6%	Faster than original Kiliani (40 hours), inexpensive starting material	Still a relatively low yield	[1]
Modern Synthetic Routes
Lopez-Aparicio et al.	2,3-O-isopropylidene-D-glyceraldehyde	(1-methoxy-carbonyl-ethylidene)triphenylphosphorane, photochemical isomerization, KMnO₄	36% (reproduced)	Alternative to Kiliani synthesis	Complex multi-step process, uses toxic reagents, long reaction time	[1]
From D-glucose (Amadori Reaction)	D-glucose	Secondary amine (Amadori reaction), then calcium hydroxide	19%	Utilizes readily available D-glucose	Moderate yield	[2]
One-pot from D-glucose	D-glucose	Dimethylamine, then calcium oxide	20-27%	One-pot procedure simplifies the process	Moderate yield	[2]
From Fructosamine Intermediate	N-methylbenzylfructosamine	Calcium chloride, sodium methoxide in methanol/THF	56.5%	Good yield, avoids strong bases	Requires preparation of the fructosamine intermediate	[2]
Beigelman et al.	D-glucose	Multi-step synthesis via 1,2:5,6-di-O-isopropylidene-3-C-methyl-α-D-allofuranose	~77%	High reported yield	Multi-step synthesis	[1]

In-Depth Discussion of Key Synthetic Pathways

The choice of synthetic route is often a trade-off between starting material cost, number of steps, overall yield, and safety considerations.

Early Approaches: The Kiliani Synthesis and its Limitations

The pioneering work of Scheibler and Kiliani in the late 19th century established a foundational route from D-fructose using calcium hydroxide.[1] While historically significant, these methods are plagued by exceedingly low yields (around 10%) and impractically long reaction times, often spanning several months.[1] An improved iteration of the Kiliani synthesis, employing calcium oxide, demonstrated a modest increase in yield to 13.6% and a significantly reduced reaction time of approximately 40 hours.[1] Despite the low cost of D-fructose, the poor efficiency of these methods makes them unsuitable for large-scale production.

Alternative Strategies from Different Precursors

To circumvent the issues of the classical routes, alternative starting materials have been explored. The synthesis reported by Lopez-Aparicio and colleagues, commencing from 2,3-O-isopropylidene-D-glyceraldehyde, initially claimed a high yield of 80%.[1] However, subsequent attempts to replicate this work resulted in a more modest yield of approximately 36%.[1] This multi-step process is further complicated by the use of toxic reagents like potassium permanganate and the need for specialized photochemical equipment.[1]

Syntheses starting from the readily available and inexpensive D-glucose have also been developed. One approach involves an Amadori reaction to form a fructosamine intermediate, which is then treated with calcium hydroxide to afford the desired lactone in a 19% overall yield.[2] A more streamlined one-pot procedure from D-glucose, utilizing a dimethyl fructosamine intermediate and subsequent treatment with calcium oxide, has been reported with yields in the range of 20-27%.[2] A notable improvement is seen when a pre-formed N-methylbenzylfructosamine is treated with calcium chloride and sodium methoxide, leading to a respectable yield of 56.5%.[2]

A high-yielding, albeit multi-step, synthesis was described by Beigelman and coworkers, also starting from D-glucose. This route proceeds through the intermediate 1,2:5,6-di-O-isopropylidene-3-C-methyl-α-D-allofuranose and achieves a final product yield of approximately 77%.[1]

Visualizing the Synthetic Landscape

To better understand the relationships between the different synthetic approaches, the following diagram illustrates the key starting materials and pathways leading to 2-C-methyl-D-ribonolactone.

Caption: Synthetic pathways to 2-C-methyl-D-ribonolactone.

Experimental Protocol: High-Yield Synthesis from a Fructosamine Intermediate

The following protocol is based on the higher-yielding method utilizing a fructosamine intermediate with calcium chloride and sodium methoxide, which offers a good balance of yield and practicality.[2]

Materials:

• N-methylbenzylfructosamine

• Methanol (anhydrous)

• Tetrahydrofuran (THF, anhydrous)

• Calcium chloride (anhydrous)

• Sodium methoxide (25 wt. % solution in methanol)

• Ethyl acetate

• AMBERLYST®-15 resin (or other suitable acidic resin)

• Standard laboratory glassware and purification apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve N-methylbenzylfructosamine (1 equivalent) in a mixture of methanol (12 volumes) and THF (4 volumes) at room temperature.

• Addition of Reagents: To the stirred solution, add anhydrous calcium chloride (0.25 equivalents) followed by a 25 wt. % solution of sodium methoxide in methanol (0.25 equivalents).

• Reaction: Heat the reaction mixture to 40°C and maintain this temperature for 3 hours. Monitor the reaction progress by a suitable method (e.g., TLC or LC-MS).

• Workup - Neutralization: After the reaction is complete, cool the mixture to room temperature (23°C). Add AMBERLYST®-15 resin to neutralize the base and stir for 1-2 hours.

• Filtration and Concentration: Filter off the resin and wash it with THF. Combine the filtrates and concentrate the solution under reduced pressure at reflux to approximately one-tenth of the original volume.

• Crystallization: Add ethyl acetate (15 volumes) to the concentrated mixture and continue to concentrate at reflux. Cool the resulting slurry to 0°C to induce crystallization.

• Isolation and Purification: Collect the solid product by filtration, wash with cold ethyl acetate, and dry under vacuum to afford 2-C-methyl-D-ribonolactone as a solid. The reported yield for a similar procedure is 56.5%.[2]

Self-Validation and Checkpoints:

• Reaction Monitoring: The disappearance of the starting fructosamine can be monitored by TLC or LC-MS to ensure the reaction goes to completion.

• pH Check: After the addition of the acidic resin, the pH of the solution should be checked to ensure complete neutralization.

• Product Characterization: The identity and purity of the final product should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and melting point analysis.

Conclusion and Future Outlook

The synthesis of 2-C-methyl-D-ribonolactone has evolved significantly from the low-yielding classical methods to more efficient and practical modern routes. While the multi-step synthesis from D-glucose reported by Beigelman et al. offers the highest reported yield, the method proceeding through a fructosamine intermediate with calcium chloride and sodium methoxide provides a good balance of yield and operational simplicity. The choice of the optimal synthetic route will ultimately depend on the specific requirements of the research or development program, including scale, cost, and available resources. Further research into catalytic and more atom-economical methods could pave the way for even more efficient and sustainable syntheses of this important chiral building block.

References

• US7598373B2 - Process for the production of 2-C-methyl-D-ribonolactone - Google P
• US20150126752A1 - Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone - Google P
• US7598373B2 - Process for the production of 2-C-methyl-D-ribonolactone - Google P
• KR20150028808A - Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone.
• D-Ribonic acid, 2,3-O-(1-methylethylidene)-, γ-lactone - Organic Syntheses Procedure.
• 2-C-Methyl-D-ribono-1,4-lactone: properties, applic
• D-Ribonolactone, A Versatile Synthetic Precursor of Biologically Relevant Scaffolds.
• Stereoselective Synthesis of Bicyclic Lactones Via Annel
• Diastereocontrolled Electrophilic Fluorinations of 2-Deoxyribonolactone: Syntheses of All Corresponding 2-Deoxy-2-fluoro-lactones and 2 - PubMed Central.
• A synthetic route to 3-C-alkyl (or 3-C-phenyl-) 2,3-dideoxy-D-erythro-pentono-1,4-lactones: intermediates in the synthesis of 2(3H)-furanones - PubMed.

Sources

• 1. US7598373B2 - Process for the production of 2-C-methyl-D-ribonolactone - Google Patents [patents.google.com]
• 2. US20150126752A1 - Process for the preparation of 2-c-methyl-d-ribonic-gamma-lactone - Google Patents [patents.google.com]
• 3. 2-C-Methyl-D-ribono-1,4-lactone: properties, applications and safety_Chemicalbook [chemicalbook.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

This document is structured to provide clear, actionable steps, underpinned by the rationale of ensuring personnel safety and regulatory compliance.

Part 1: Hazard Assessment and Core Safety Principles

Understanding the potential hazards of a compound is the foundation of its safe handling and disposal. 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone is intended for laboratory use only.[1] Given its function as a nucleoside analog with potential antiviral and anticancer properties, it should be handled with the assumption of biological activity and chemical reactivity.[1][2]

Structural Considerations:

• Benzoyl Groups: The presence of methylbenzoyl groups suggests that the compound should be handled with care. Related compounds like benzoyl peroxide are known to be reactive and potentially shock-sensitive or explosive under certain conditions.[3][4] While this lactone is not benzoyl peroxide, the principle of treating benzoyl-containing compounds with caution is a prudent starting point.

• Lactone Core: The D-ribonic acid gamma-lactone core is a cyclic ester. While the core itself is a sugar derivative, the overall molecule is a complex organic chemical.[5][6][7]

• General Classification: This compound should be classified as a non-halogenated organic chemical waste. It must never be disposed of down the drain or in regular trash.[8][9][10]

Key Safety Principles:

• Segregation is paramount: Always segregate chemical waste. This compound should not be mixed with incompatible materials like strong oxidizing agents, acids, or bases in the same waste container.[11][12]

• Containerization is crucial: Use only appropriate, chemically compatible, and clearly labeled containers for waste accumulation.[8][10][11]

• Professional Disposal is Mandatory: The final disposal method must be through a licensed hazardous waste disposal company, with high-temperature incineration being the recommended route for such organic compounds.[12][13][14]

Part 2: Personal Protective Equipment (PPE) and Spill Management

Before handling the compound for any purpose, including disposal, the appropriate PPE must be worn to minimize exposure risk.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or glasses with side shields. A face shield is recommended when handling larger quantities or during spill cleanup.	Protects against splashes and airborne particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	Prevents skin contact and absorption.
Body Protection	A lab coat is mandatory. Consider a chemically resistant apron for larger quantities.	Protects skin and personal clothing from contamination.
Respiratory Protection	Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation.	Minimizes respiratory exposure to any dust or vapors.

Emergency Spill Protocol:

In the event of a spill, immediate and correct action is critical to prevent exposure and environmental contamination.

• Evacuate and Alert: Immediately alert colleagues in the vicinity and evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill occurs within one.

• Don PPE: Before cleanup, don the full required PPE.

• Contain and Absorb: For solid spills, gently cover with an inert absorbent material like vermiculite or sand to prevent dust from becoming airborne.[15] For liquid solutions, contain the spill with absorbent pads.

• Collect Waste: Carefully scoop the absorbed material using spark-proof tools and place it into a designated, sealable hazardous waste container.[12][13]

• Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol or acetone), collecting the cleaning materials and rinsate as hazardous waste.[12]

• Label and Dispose: Clearly label the waste container with "Hazardous Waste," the full chemical name, and any solvents used. Arrange for professional disposal.[11]

Part 3: Step-by-Step Disposal Procedures

This section outlines the standard operating procedures for the disposal of both the chemical waste and its empty containers.

Disposal of Unused or Waste 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone:

• Waste Identification: This compound must be treated as hazardous chemical waste.[10]

• Container Selection:

  • Select a leak-proof, sealable container made of a material compatible with organic solids or solutions (e.g., a high-density polyethylene (HDPE) bottle).[8][11]

  • The container must be in good condition, free of cracks or damage.

• Labeling:

  • Affix a "Hazardous Waste" label to the container before adding any waste.[11]

  • Clearly write the full chemical name: "3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone."

  • If it is a solution, list all solvent components and their approximate percentages.

  • Record the date when waste is first added to the container (the "accumulation start date").[11]

• Accumulation:

  • Carefully transfer the waste material into the labeled container, minimizing the generation of dust.[12]

  • Keep the container securely closed at all times, except when adding waste.[3][9]

  • Store the container in a designated Satellite Accumulation Area within the laboratory, which should be at or near the point of generation.[9]

  • Ensure secondary containment (such as a spill tray) is used for liquid waste containers.[8]

• Final Disposal:

  • Do not allow waste to accumulate for more than six to twelve months, depending on institutional and local regulations.[8][9]

  • Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[9][12][16]

Disposal of "Empty" Containers:

An "empty" container that held this compound is not considered regular trash until it has been properly decontaminated.[12]

• Triple Rinsing:

  • Rinse the container three times with a suitable solvent (e.g., acetone or ethanol) that can dissolve the compound.[16]

  • Each rinse should use a volume of solvent equal to about 5-10% of the container's volume.[16]

• Collect Rinsate: Crucially, all three rinses must be collected and disposed of as hazardous waste in your designated non-halogenated organic waste stream.[3][16] Do not pour the rinsate down the drain. [9]

• Final Container Disposal:

  • After triple-rinsing and allowing the container to air dry in a fume hood, deface or remove the original chemical label.[16]

  • The decontaminated container can now be disposed of as regular laboratory glass or plastic waste, according to your facility's guidelines.[16]

Part 4: Visualization of Disposal Workflow

To clarify the decision-making process for handling this chemical, the following workflow diagram is provided.

Caption: Decision workflow for the disposal of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone and its container.

References

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania EHRS. [Link]

• Proper Waste Disposal in Research Labs: Expert Guide to Safety and Compliance. Clean Harbors. [Link]

• Properly Managing Chemical Waste in Laboratories. Ace Waste. [Link]

• Hazardous Laboratory Chemicals Disposal Guide. Reed College. [Link]

• Benzoyl Peroxide Safety Data Sheet. J.T. Baker. [Link]

• Hazardous Waste Disposal Guide. Dartmouth College. [Link]

• BENZOYL PEROXIDE. Centers for Disease Control and Prevention (CDC). [Link]

• D-Ribonic acid, .gamma.-lactone, 2,5-bis(4-methylbenzenesulfonate). LookChem. [Link]

• Chemical Properties of D-(+)-Ribonic acid «gamma»-lactone (CAS 5336-08-3). Cheméo. [Link]

• Ribonolactone | C5H8O5 | CID 111064. PubChem - NIH. [Link]

• Waste Disposal in Laboratory. Environmental Marketing Services. [Link]

Sources

• 1. 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama… [cymitquimica.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. apexbt.com [apexbt.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Ribonolactone | C5H8O5 | CID 111064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. danielshealth.com [danielshealth.com]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. acewaste.com.au [acewaste.com.au]
• 11. Proper Waste Disposal in Research Labs: Expert Guide to Safety and Compliance [gzlabfurniture.com]
• 12. benchchem.com [benchchem.com]
• 13. chemicalbook.com [chemicalbook.com]
• 14. Waste Disposal in Laboratory - Environmental Marketing Services [emsllcusa.com]
• 15. docs.gato.txst.edu [docs.gato.txst.edu]
• 16. vumc.org [vumc.org]